(1-Amino-3-methylcyclohexyl)methanol

• CAS: 90226-45-2

Core Science & Biosynthesis

(1-Amino-3-methylcyclohexyl)methanol: Chemical Properties, Synthesis, and Applications in Advanced Scaffold Design

Executive Summary

In the realm of modern drug discovery and rational molecular design, conformationally restricted building blocks are paramount for improving target affinity and metabolic stability. (1-Amino-3-methylcyclohexyl)methanol is a highly specialized, sterically hindered β -amino alcohol. By incorporating a cyclohexane ring substituted with a methyl group, this bifunctional scaffold locks the spatial arrangement of its pharmacophores, making it an invaluable precursor for peptidomimetics, spirocyclic therapeutics, and chiral ligands.

This technical whitepaper provides an in-depth analysis of the chemical properties, reactivity profiles, and validated synthetic methodologies for (1-Amino-3-methylcyclohexyl)methanol, grounded in established organochemical principles.

Physicochemical Properties & Structural Analysis

(1-Amino-3-methylcyclohexyl)methanol features a quaternary carbon center at position 1, bearing both a primary amine and a primary alcohol (hydroxymethyl group). The presence of the methyl group at position 3 introduces additional stereocenters, resulting in multiple diastereomeric possibilities (cis/trans relationships between the methyl group and the functional groups at C1).

Quantitative Chemical Data

Property	Value
Chemical Name	(1-Amino-3-methylcyclohexyl)methanol
CAS Registry Number	90226-45-2[1]
Molecular Formula	C8H17NO[1]
Molecular Weight	143.23 g/mol [1]
SMILES String	CC1CCCC(N)(CO)C1
Hydrogen Bond Donors	2 (Amine -NH2, Alcohol -OH)
Hydrogen Bond Acceptors	2 (Amine Nitrogen, Alcohol Oxygen)
Structural Classification	Aliphatic Cyclic β -Amino Alcohol

Conformational Dynamics

The cyclohexane ring predominantly adopts a chair conformation. The steric bulk of the 3-methyl group strongly biases the ring flip, typically forcing the methyl group into an equatorial position to minimize 1,3-diaxial interactions. Consequently, the relative stereochemistry at C1 determines whether the bulky hydroxymethyl group or the smaller amino group occupies the axial or equatorial position, directly impacting the molecule's reactivity and its binding kinetics in biological targets.

Chemical Reactivity & Orthogonal Protection

As a bifunctional β -amino alcohol, (1-Amino-3-methylcyclohexyl)methanol presents unique synthetic challenges and opportunities. The proximity of the nucleophilic amine and the hydroxyl group allows for the facile construction of heterocyclic systems, such as oxazolidinones, upon treatment with phosgene equivalents (e.g., triphosgene or CDI).

For linear integration into peptide chains or complex small molecules, orthogonal protection is required. The amine is typically more nucleophilic than the primary alcohol, allowing for selective N-protection under controlled conditions.

Caption: Orthogonal protection workflow for the bifunctional amino alcohol.

Causality in Reactivity: The primary amine readily reacts with di-tert-butyl dicarbonate (Boc 2​ O) in the presence of a mild base (e.g., Et 3​ N) to form the N-Boc derivative. The primary alcohol remains largely unreactive under these conditions due to the superior nucleophilicity of the nitrogen. Subsequent protection of the alcohol can be achieved using bulky silyl chlorides (like TBDMS-Cl) driven by the thermodynamic stability of the resulting Si-O bond.

Synthetic Methodologies

The synthesis of highly substituted 1-amino-1-cycloalkanemethanols relies on the initial formation of the corresponding α -amino acid, followed by aggressive reduction[2][3]. The most robust route utilizes the Bucherer-Bergs reaction to form a spirohydantoin, which is subsequently hydrolyzed and reduced.

Rationale for the Synthetic Route

Direct Strecker synthesis on 3-methylcyclohexanone often suffers from poor yields due to the steric hindrance at the quaternary center. The Bucherer-Bergs reaction, however, proceeds via a thermodynamically driven pathway to yield the spirohydantoin reliably[4]. Furthermore, reducing a sterically hindered α -amino acid requires a powerful hydride donor; Lithium Aluminum Hydride (LiAlH 4​ ) is uniquely suited for this, as milder agents (like NaBH 4​ ) fail to reduce the carboxylate[2][3].

Caption: Synthetic route to (1-Amino-3-methylcyclohexyl)methanol via Bucherer-Bergs.

Experimental Protocol: Step-by-Step Synthesis

Step 1: Synthesis of the Spirohydantoin

• Dissolve 3-methylcyclohexanone (1.0 eq) in a 1:1 mixture of ethanol and water.

• Add ammonium carbonate ((NH 4​ ) 2​ CO 3​ , 3.0 eq) and potassium cyanide (KCN, 1.5 eq). Caution: KCN is highly toxic; perform in a dedicated fume hood with strict safety protocols.

• Heat the mixture to 60°C for 12-24 hours. The spirohydantoin typically precipitates from the solution as a white solid[4].

• Filter, wash with cold water, and dry under a vacuum.

Step 2: Hydrolysis to 1-Amino-3-methylcyclohexanecarboxylic Acid

• Suspend the spirohydantoin in a highly concentrated aqueous NaOH solution (e.g., 3M to 5M).

• Reflux the mixture vigorously for 24-48 hours. The harsh conditions are necessary to cleave the highly stable hydantoin ring[4].

• Cool the reaction and carefully neutralize with concentrated HCl to the isoelectric point of the amino acid (typically pH ~6.0).

• Collect the precipitated 1-amino-3-methylcyclohexanecarboxylic acid via filtration.

Step 3: Reduction to (1-Amino-3-methylcyclohexyl)methanol

• In a flame-dried flask under an inert argon atmosphere, suspend Lithium Aluminum Hydride (LiAlH 4​ , 3.0 eq) in anhydrous Tetrahydrofuran (THF).

• Slowly add the 1-amino-3-methylcyclohexanecarboxylic acid (1.0 eq) in small portions at 0°C to control the exothermic release of hydrogen gas[2][3].

• Once the addition is complete, attach a reflux condenser and heat the reaction to reflux (66°C) for 12 hours to ensure complete reduction of the sterically hindered carboxylate[2][3].

• Cool to 0°C and quench via the Fieser method (add x mL water, x mL 15% NaOH, and 3x mL water sequentially per x grams of LiAlH 4​ ).

• Filter the granular aluminum salts, concentrate the filtrate under reduced pressure, and purify the resulting (1-Amino-3-methylcyclohexyl)methanol via vacuum distillation or recrystallization.

Applications in Drug Development & Catalysis

Peptidomimetics and Conformational Restriction

Cyclic α -amino acids and their corresponding β -amino alcohols are heavily utilized to induce specific secondary structures (like β -turns) in peptide chains[5]. By substituting a standard flexible amino acid with the (1-Amino-3-methylcyclohexyl)methanol scaffold, medicinal chemists can drastically reduce the entropic penalty of binding. The methyl group at the 3-position further breaks the symmetry of the cyclohexane ring, allowing for the probing of specific hydrophobic pockets within a target receptor's active site.

Precursors for Spirocyclic Pharmaceuticals

The spatial orientation of the amine and alcohol groups makes this compound an ideal precursor for spiro-fused heterocycles. Condensation with aldehydes or ketones yields spiro-oxazolidines, which are frequently investigated as central nervous system (CNS) active agents due to their high lipophilicity and favorable blood-brain barrier (BBB) penetration profiles.

Conclusion

(1-Amino-3-methylcyclohexyl)methanol is a structurally rigid, bifunctional building block that offers significant utility in modern synthetic chemistry and drug design. Understanding its conformational dynamics, leveraging orthogonal protection strategies, and mastering the rigorous reduction protocols required for its synthesis empowers researchers to effectively integrate this scaffold into next-generation therapeutics.

Sources

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(1-Amino-3-methylcyclohexyl)methanol CAS number and structure

An In-depth Technical Guide to (1-Amino-3-methylcyclohexyl)methanol: A Key Building Block in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

(1-Amino-3-methylcyclohexyl)methanol represents a class of alicyclic bifunctional molecules that have garnered significant interest as versatile scaffolds in medicinal chemistry. The specific arrangement of the amino and hydroxymethyl groups on the cyclohexane ring, combined with the stereochemical diversity introduced by the methyl group, provides a unique three-dimensional framework. This structure is particularly valuable for orienting pharmacophoric elements in precise spatial arrangements, making it an attractive building block for the synthesis of targeted therapeutics. This guide provides a comprehensive overview of the key stereoisomers of (1-Amino-3-methylcyclohexyl)methanol, focusing on their chemical structures, CAS numbers, synthesis, and applications, particularly in the development of novel anti-inflammatory agents.

Introduction: The Strategic Importance of Alicyclic Scaffolds

In the landscape of modern drug discovery, the design of small molecules with high target specificity and optimized pharmacokinetic profiles is paramount. Alicyclic scaffolds, such as the cyclohexane ring system, offer a rigid and well-defined conformational framework that can be strategically functionalized. (1-Amino-3-methylcyclohexyl)methanol is an exemplary member of this class. The presence of both a primary amine and a primary alcohol allows for diverse chemical modifications, enabling its incorporation into a wide array of larger, more complex molecules. The methyl group not only influences the lipophilicity and metabolic stability of the final compound but also introduces additional chiral centers, leading to a family of stereoisomers with potentially distinct biological activities.[1][2] Understanding the nuances of these isomers is critical for their effective application in drug design and development.

Core Compound Profile: Structure and Stereoisomerism

The nomenclature "(1-Amino-3-methylcyclohexyl)methanol" is ambiguous without stereochemical descriptors. The relationship between the three substituents on the cyclohexane ring can be either cis or trans, and each of these diastereomers can exist as a pair of enantiomers. The most relevant stereoisomers in the context of pharmaceutical research are the (1R,3R), (1S,3S), and (1R,3S) forms.

Chemical Structure Visualization

Caption: 2D Structures of Key Stereoisomers.

Physicochemical Data Summary

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Form
((1R,3R)-3-aminocyclohexyl)methanol	1389391-48-3	C₇H₁₅NO	129.20	-
[(1S,3S)-3-Aminocyclohexyl]methanol	Not explicitly found, but is a key intermediate[3]	C₇H₁₅NO	129.20	-
(1R,3S)-3-aMino-cyclohexyl-methanol hydrochloride	2126143-55-1	C₇H₁₆ClNO	165.66	Solid[4]

Synthesis and Methodologies

The synthesis of specific stereoisomers of (1-Amino-3-methylcyclohexyl)methanol is a non-trivial challenge, often requiring multi-step sequences involving stereoselective reactions or chiral resolutions.

Racemic Synthesis and Chiral Resolution

A practical approach for obtaining enantiomerically enriched amino alcohols involves a concise racemic synthesis followed by chiral chromatography.[3] This method provides access to gram quantities of the desired stereoisomers.

Caption: Inhibition of the mPGES-1 pathway by compounds derived from (1-Amino-3-methylcyclohexyl)methanol.

Safety and Handling

As with all laboratory chemicals, appropriate safety precautions should be taken when handling (1-Amino-3-methylcyclohexyl)methanol and its derivatives. The hydrochloride salt, for example, should be handled in a well-ventilated area, and personal protective equipment, including gloves and safety glasses, should be worn. [4]For specific handling and storage information, it is essential to consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion and Future Outlook

(1-Amino-3-methylcyclohexyl)methanol and its stereoisomers are valuable and versatile building blocks in pharmaceutical development. Their rigid, three-dimensional structure has been successfully employed to develop potent modulators of key biological targets, as exemplified by their role in the synthesis of mPGES-1 inhibitors. The continued exploration of this chemical scaffold, including the development of more efficient and stereoselective synthetic routes, is likely to lead to the discovery of novel drug candidates for a range of therapeutic areas. The principles of stereochemistry and its impact on biological activity are clearly demonstrated in the application of these compounds, underscoring the importance of chiral purity in modern drug design.

References

• PubChem. (1-amino-3,3-dimethylcyclohexyl)methanol hydrochloride. [Link]

• Capot Chemical. (2026, February 13). MSDS of (1R,3S)-3-aMino-cyclohexyl-methanol hydrochloride. [Link]

• Ekart. (1-amino-3-3-5-trimethylcyclohexyl)methanol. [Link]

• Lian, J., et al. (2013). [Application of methyl in drug design]. Yao Xue Xue Bao, 48(8), 1195-208. [Link]

• ResearchGate. Synthesis of (1R,3R)-1-amino-3-methylcyclohexane by an enzyme cascade reaction. [Link]

• MDPI. (2022). Heterocycle-Based Multicomponent Reactions in Drug Discovery: From Hit Finding to Rational Design. [Link]

• MDPI. (2011). Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. [Link]

• Wikipedia. 1,3-Bis(aminomethyl)cyclohexane. [Link]

• NIST. 1-Cyclohexylethanol. [Link]

• Royal Society of Chemistry. (2017). Four-component synthesis of 3-aminomethylated imidazoheterocycles in EtOH under catalyst-free, oxidant-free and mild conditions. [Link]

• MDPI. (2024). Methyl-Containing Pharmaceuticals. [Link]

• mzCloud. Bis 4 amino 3 methylcyclohexyl methane. [Link]

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Synthesis of (1-Amino-3-methylcyclohexyl)methanol: A Comprehensive Technical Guide to Starting Materials and Synthetic Pathways

Executive Summary

The synthesis of highly restricted, multi-functionalized cycloalkanes such as (1-Amino-3-methylcyclohexyl)methanol is of critical importance in modern drug discovery. Compounds featuring a 1-amino-1-(hydroxymethyl)cycloalkane motif serve as vital building blocks for conformationally restricted peptides, NMDA receptor antagonists, and gabapentinoid analogs. This whitepaper outlines a robust, three-phase synthetic architecture starting from 3-methylcyclohexanone. By leveraging the thermodynamic stereocontrol of the Bucherer-Bergs reaction followed by rigorous alkaline hydrolysis and directed hydride reduction, this pathway ensures high diastereomeric purity, scalability, and operational safety.

Retrosynthetic Strategy & Mechanistic Causality

The retrosynthetic disconnection of (1-Amino-3-methylcyclohexyl)methanol logically traces back to 1-amino-3-methylcyclohexanecarboxylic acid, which is itself derived from 3-methylcyclohexanone[1].

Causality in Amination Strategy: To install the quaternary stereocenter at C1, chemists must choose between the Strecker synthesis and the Bucherer-Bergs reaction. The Bucherer-Bergs multicomponent reaction is selected as the optimal pathway for two mechanistic reasons:

• Intermediate Stability: It avoids the isolation of highly unstable and toxic α -aminonitrile intermediates, instead trapping the intermediate as a highly stable spirohydantoin (8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione)[2].

• Thermodynamic Stereocontrol: The reversible nature of hydantoin ring closure operates under thermodynamic control. Due to the steric bulk of the hydantoin ring, the reaction stereoselectively yields the diastereomer where the bulky amino group occupies the axial position, while the 3-methyl group remains in the lower-energy equatorial position[3]. Conversely, the Strecker reaction operates under kinetic control, leading to the equatorial amino isomer[4].

Fig 1: Stereochemical divergence based on the chosen amination pathway.

Experimental Workflows: A Self-Validating System

The forward synthesis is divided into three distinct phases. Each phase incorporates specific analytical checkpoints to ensure the protocol is self-validating.

Fig 2: Three-stage synthetic workflow for (1-Amino-3-methylcyclohexyl)methanol.

Phase 1: Assembly of the Spirohydantoin

Objective: Convert 3-methylcyclohexanone to 8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione. Protocol:

• Charge a pressure-rated reaction vessel with 3-methylcyclohexanone (1.0 equiv), ammonium carbonate (2.2 equiv), and potassium cyanide (2.1 equiv) dissolved in a 1:1 mixture of methanol and water[1].

• Seal the vessel and heat the mixture to 60 °C for 24 hours. Alternatively, for intensified continuous synthesis or microwave-assisted batch synthesis, heat to 120 °C for 8–30 minutes[1],[2].

• Cool the reaction mixture to 0 °C to induce precipitation of the hydantoin.

• Filter the resulting solid, wash extensively with ice-cold water (to remove residual cyanides), and dry under vacuum. Self-Validation: Analyze the crude solid via IR spectroscopy. The successful formation of the hydantoin ring is confirmed by two sharp, distinct imide carbonyl (C=O) stretching bands at approximately 1723 cm⁻¹ and 1766 cm⁻¹[1].

Phase 2: Alkaline Hydrolysis to the Amino Acid

Objective: Cleave the hydantoin ring to yield 1-amino-3-methylcyclohexanecarboxylic acid. Protocol:

• Suspend the spirohydantoin (1.0 equiv) in a 3M aqueous NaOH solution (or saturated Ba(OH)₂ for easier downstream salt removal).

• Vigorously reflux the mixture at 150 °C for 24–48 hours. The resonance-stabilized cyclic imide requires extreme thermal and alkaline conditions to undergo sequential ring-opening and decarboxylation[1].

• Cool the solution to room temperature and carefully acidify with concentrated HCl to pH ~6.5 (the approximate isoelectric point of the target amino acid).

• Collect the precipitated zwitterionic amino acid via filtration and recrystallize from hot ethanol to isolate the pure (1R,3R) or (1S,3S) diastereomer[4]. Self-Validation: IR spectroscopy will show the complete disappearance of the 1723/1766 cm⁻¹ bands, replaced by a broad zwitterionic O-H/N-H stretch (3400–2500 cm⁻¹) and a carboxylate anti-symmetric stretch at ~1579 cm⁻¹[1].

Phase 3: Hydride Reduction to the Amino Alcohol

Objective: Reduce the carboxylic acid to (1-Amino-3-methylcyclohexyl)methanol. Protocol:

• In an oven-dried, argon-purged flask, suspend 1-amino-3-methylcyclohexanecarboxylic acid (1.0 equiv) in anhydrous tetrahydrofuran (THF).

• Cool the suspension to 0 °C. Carefully add Lithium Aluminum Hydride (LiAlH₄, 1.0 M in THF, 3.0 equiv) dropwise. Causality: Standard borohydrides (NaBH₄) lack the nucleophilic strength to reduce carboxylates; the highly reactive aluminohydride is mandatory to drive the reduction through the aldehyde intermediate to the primary alcohol.

• Warm the mixture to room temperature, then heat to reflux (65 °C) for 12 hours.

• Cool to 0 °C and quench the excess hydride using the Fieser method: For every x grams of LiAlH₄ used, sequentially add x mL of H₂O, x mL of 15% aqueous NaOH, and 3x mL of H₂O.

• Filter the resulting granular aluminum salts through a Celite pad, wash the cake with hot THF, concentrate the filtrate under reduced pressure, and purify via vacuum distillation. Self-Validation: Spot the product on a TLC plate and stain with Ninhydrin; a deep purple spot confirms the presence of the primary amine. Electrospray Ionization Mass Spectrometry (ESI-MS) will exhibit a definitive [M+H]⁺ peak at m/z 144.1.

Quantitative Data & Optimization Matrix

The following table consolidates the optimal thermodynamic parameters and expected yields for the three-step sequence, providing a baseline for process scale-up.

Reaction Step	Reagents & Solvents	Temp (°C)	Time (h)	Typical Yield (%)	Key Validation Metric
1. Spirohydantoin Synthesis	3-Methylcyclohexanone, KCN, (NH₄)₂CO₃, MeOH/H₂O	60 - 120	0.5 - 24	80 - 97	IR: 1766, 1723 cm⁻¹
2. Alkaline Hydrolysis	Spirohydantoin, NaOH (aq)	150 (Reflux)	24 - 48	76 - 94	IR: 1657, 1579 cm⁻¹
3. Hydride Reduction	Amino Acid, LiAlH₄, Anhydrous THF	65 (Reflux)	12 - 16	85 - 90	MS: [M+H]⁺ 144.1

References

• Source: ARKIVOC (2011)
• Title: Stereochemistry of the Bucherer–Bergs and Strecker Reactions of 4-tert-Butylcyclohexanone Source: ResearchGate URL
• Source: Synlett (2015)
• Source: Tetrahedron (2015)

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• 4. BioKB - Publication [biokb.lcsb.uni.lu]

Comprehensive Technical Guide on (1-Amino-3-methylcyclohexyl)methanol: Synthesis, Stereochemistry, and Applications

Executive Summary

In the landscape of modern drug discovery and asymmetric synthesis, conformationally restricted cycloaliphatic amino alcohols serve as highly privileged building blocks. (1-Amino-3-methylcyclohexyl)methanol is a prime example of such a scaffold. Featuring a quaternary stereocenter and a predictable conformational bias dictated by the 3-methyl substitution, this molecule is instrumental in the development of central nervous system (CNS) therapeutics and chiral ligands.

This whitepaper provides an in-depth, authoritative analysis of (1-Amino-3-methylcyclohexyl)methanol, detailing its structural properties, the mechanistic causality behind its stereoselective synthesis, and validated experimental protocols for its preparation.

Chemical Identity and Structural Properties

Understanding the precise nomenclature and physicochemical boundaries of a building block is the first step in rational drug design. (1-Amino-3-methylcyclohexyl)methanol is a primary amino alcohol situated on a cyclohexane ring, which imparts significant steric hindrance and conformational rigidity[1].

Table 1: Nomenclature and Physicochemical Data

Property	Value / Description
IUPAC Name	(1-Amino-3-methylcyclohexyl)methanol
Common Synonyms	1-Amino-cis-3-methyl-cyclohexyl-methanol;[(1R,3R)-1-amino-3-methylcyclohexyl]methanol[1]
CAS Registry Number	90226-45-2[1]
Molecular Formula	C₈H₁₇NO[1]
Molecular Weight	143.229 g/mol [1]
SMILES	CC1CCCC(N)(CO)C1
InChIKey	YTPOIYYEEUZISJ-HTQZYQBOSA-N[1]

The presence of the 3-methyl group strongly influences the ring-flip dynamics of the cyclohexane chair conformation. To minimize 1,3-diaxial interactions, the 3-methyl group heavily favors the equatorial position. Consequently, the stereochemistry at the C1 quaternary center (bearing the amino and hydroxymethyl groups) is defined relative to this locked equatorial methyl group.

Mechanistic Causality in Synthesis & Stereocontrol

The synthesis of (1-Amino-3-methylcyclohexyl)methanol from 3-methylcyclohexanone requires the installation of a quaternary amino-acid precursor, followed by reduction. The choice of the initial amination reaction—specifically between the Bucherer-Bergs and Strecker reactions—is not merely a matter of yield, but of strict stereochemical control[2].

The Stereochemical Divergence

When 3-methylcyclohexanone is subjected to the Bucherer-Bergs reaction (using KCN and (NH₄)₂CO₃), the reaction proceeds under thermodynamic control. The bulky spirohydantoin intermediate equilibrates to adopt the less sterically hindered equatorial position. As a result, the amino group is forced into the axial position, yielding the (1R,3R) or (1S,3S) diastereomeric series (where the amino group is cis to the methyl group)[2].

Conversely, the Strecker reaction (using KCN and NH₄Cl) operates under kinetic control. The cyanide ion attacks from the less hindered axial face, placing the cyano group axially and the resulting amino group in the equatorial position (yielding the trans relationship)[2].

Diagram 1: Stereochemical divergence based on kinetic vs. thermodynamic reaction pathways.

Causality of the Reduction Step

Following the hydrolysis of the spirohydantoin to 1-amino-3-methylcyclohexanecarboxylic acid, the carboxylic acid must be reduced to the target methanol derivative. Milder hydrides (like NaBH₄) are electrophilically insufficient to reduce the carboxylate anion formed in situ. Therefore, Lithium Aluminum Hydride (LiAlH₄) or Borane-THF (BH₃·THF) must be employed. LiAlH₄ forcefully attacks the carbonyl carbon via a tetrahedral intermediate, driving the complete reduction to the primary alcohol while preserving the C-N bond integrity.

Validated Experimental Protocols

To ensure a self-validating system, the following protocol leverages modern microwave-assisted organic synthesis (MAOS) to bypass the traditionally long reaction times of the Bucherer-Bergs reaction[3].

Table 2: Optimization of Microwave-Assisted Spirohydantoin Formation

Temperature (°C)	Time (min)	Yield (%)	Observation
100	8	68	Incomplete conversion[3]
120	8	>95	Optimal thermodynamic equilibration [3]
140	8	<50	Substrate decomposition observed[3]

Step-by-Step Workflow

Step 1: Microwave-Assisted Bucherer-Bergs Reaction

• Charge: In a microwave-safe vial, dissolve 3-methylcyclohexanone (1.0 equiv) in a 1:1 mixture of Methanol and Deionized Water[3].

• Reagents: Add Ammonium Carbonate ((NH₄)₂CO₃, 3.5 equiv) and Potassium Cyanide (KCN, 2.1 equiv)[3]. Safety Note: Perform strictly in a fume hood due to potential HCN off-gassing.

• Irradiation: Seal the vial and irradiate at 100 W, ramping to 120 °C for exactly 8 minutes[3].

• IPC (In-Process Control): Monitor the disappearance of the ketone carbonyl stretch (~1710 cm⁻¹) and the appearance of hydantoin imide stretches (~1766, 1723 cm⁻¹) via FT-IR[3].

• Isolation: Remove methanol under reduced pressure. The precipitating 8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione is filtered and washed with cold water.

Step 2: Alkaline Hydrolysis

• Suspend the spirohydantoin in 3M aqueous NaOH (10 equiv).

• Reflux the mixture for 24–48 hours until the evolution of ammonia gas ceases.

• Neutralize the mixture to pH 6.5 using 2M HCl to precipitate 1-amino-3-methylcyclohexanecarboxylic acid. Filter and dry under vacuum.

Step 3: Reduction to (1-Amino-3-methylcyclohexyl)methanol

• Setup: Under an inert argon atmosphere, suspend LiAlH₄ (3.0 equiv) in anhydrous THF at 0 °C.

• Addition: Slowly add the amino acid from Step 2 in small portions to manage hydrogen gas evolution.

• Reflux: Heat the reaction to reflux (66 °C) for 8 hours.

• Quench (Fieser Method): Cool to 0 °C. Sequentially add x mL water, x mL 15% NaOH, and 3x mL water (where x is the mass of LiAlH₄ in grams).

• Isolation: Filter the granular aluminum salts, concentrate the filtrate, and purify via vacuum distillation or recrystallization to yield pure (1-Amino-3-methylcyclohexyl)methanol.

Diagram 2: Three-step synthetic workflow from ketone to the target amino alcohol.

Applications in Drug Discovery and Asymmetric Synthesis

The unique topology of (1-Amino-3-methylcyclohexyl)methanol makes it highly valuable across multiple scientific domains:

• Gabapentinoid Analogs: Gabapentin (1-(aminomethyl)cyclohexaneacetic acid) relies on the cyclohexane ring for its binding affinity to the α2δ subunit of voltage-gated calcium channels. Incorporating a 3-methyl group restricts the ring conformation, allowing researchers to probe the precise spatial requirements of the receptor binding pocket.

• NMDA Receptor Antagonists: Drugs like Neramexane (1-amino-1,3,3,5,5-pentamethylcyclohexane) utilize heavily methylated cyclohexane rings to block the NMDA receptor pore. (1-Amino-3-methylcyclohexyl)methanol serves as a structurally related precursor for synthesizing des-methyl analogs for Structure-Activity Relationship (SAR) profiling.

• Chiral Auxiliaries and Ligands: 1,2-Amino alcohols are the quintessential precursors for oxazaborolidine catalysts (used in Corey-Bakshi-Shibata reductions). The steric bulk provided by the 3-methylcyclohexyl framework induces high levels of enantiofacial discrimination when these molecules are employed as chiral ligands in asymmetric transition-metal catalysis.

References

• Source: Molaid.
• Title: Group : Building Blocks - (1-AMINO-3-METHYLCYCLOHEXYL)
• Title: Stereochemistry of the Bucherer–Bergs and Strecker Reactions of 4-tert-Butylcyclohexanone (and 3-methylcyclohexanone derivatives)
• Source: Arkat-USA.

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• 3. arkat-usa.org [arkat-usa.org]

Stereochemical Architecture and Synthesis of (1-Amino-3-methylcyclohexyl)methanol: A Comprehensive Technical Guide

Executive Summary

(1-Amino-3-methylcyclohexyl)methanol is a highly functionalized, conformationally restricted cycloalkane scaffold. Molecules of this class are of paramount importance in modern drug discovery, frequently serving as chiral building blocks for central nervous system (CNS) therapeutics, including NMDA receptor antagonists (analogous to neramexane) and conformationally locked peptidomimetics.

The presence of two distinct stereocenters at the C1 and C3 positions of the cyclohexane ring gives rise to a complex stereochemical architecture. Mastering the targeted synthesis, stereocontrol, and resolution of its four stereoisomers is critical for researchers aiming to leverage this scaffold in structure-activity relationship (SAR) studies. This whitepaper provides an authoritative, self-validating guide to the mechanistic synthesis, stereochemical isolation, and analytical characterization of (1-Amino-3-methylcyclohexyl)methanol.

Stereochemical Architecture

The cyclohexane ring of (1-Amino-3-methylcyclohexyl)methanol contains two chiral centers:

• C1: Substituted with an amino group (-NH₂), a hydroxymethyl group (-CH₂OH), and the ring carbons.

• C3: Substituted with a methyl group (-CH₃) and a hydrogen atom.

Because the molecule lacks an internal plane of symmetry, it exists as four distinct stereoisomers , comprising two pairs of enantiomers. These pairs are diastereomeric to one another, defined by the cis or trans spatial relationship between the C1-amino group and the C3-methyl group.

Table 1: Stereoisomeric Matrix of (1-Amino-3-methylcyclohexyl)methanol

Isomer Designation	Absolute Configuration	Diastereomeric Relationship	Relative Stereochemistry (-NH₂ vs -CH₃)	Preferred Chair Conformation
Isomer 1	(1R, 3S)	Enantiomer of Isomer 2	cis-1,3	Equatorial / Equatorial
Isomer 2	(1S, 3R)	Enantiomer of Isomer 1	cis-1,3	Equatorial / Equatorial
Isomer 3	(1R, 3R)	Enantiomer of Isomer 4	trans-1,3	Axial / Equatorial
Isomer 4	(1S, 3S)	Enantiomer of Isomer 3	trans-1,3	Axial / Equatorial

Note: In the cis-1,3 configuration, both the bulky methyl group and the amino group can simultaneously occupy the sterically favored equatorial positions, making the cis-diastereomer thermodynamically more stable.

Mechanistic Synthesis & Stereocontrol

The de novo synthesis of (1-Amino-3-methylcyclohexyl)methanol typically begins with commercially available 3-methylcyclohexanone. The synthetic pathway requires the installation of the amine and carboxylic acid equivalents at C1, followed by the exhaustive reduction of the carboxylate to a primary alcohol.

The Bucherer-Bergs Reaction: Causality of Stereocontrol

Rather than utilizing a standard Strecker synthesis (which operates under kinetic control and often yields trans-isomers), the Bucherer-Bergs reaction is deliberately chosen for this scaffold [1].

Mechanistic Causality: The Bucherer-Bergs reaction operates under thermodynamic control. When 3-methylcyclohexanone reacts with potassium cyanide and ammonium carbonate, the intermediate spirohydantoin equilibrates. To minimize 1,3-diaxial steric clashes, the system overwhelmingly favors the transition state that places the bulkier hydantoin nitrogen atom in the equatorial position. Because the C3-methyl group also strongly anchors itself in an equatorial orientation, the major diastereomer formed is the cis-1,3-disubstituted spirohydantoin. Subsequent alkaline hydrolysis yields the cis-enriched 1-amino-3-methylcyclohexanecarboxylic acid.

Hydride Reduction

The resulting amino acid is reduced using Lithium Aluminum Hydride (LiAlH₄). Because the amino group is a poor leaving group and coordinates with the aluminum species, the reduction of the carboxylic acid proceeds smoothly to the primary alcohol without over-reduction or cleavage.

Caption: Synthetic workflow for (1-Amino-3-methylcyclohexyl)methanol via Bucherer-Bergs reaction.

Resolution & Analytical Characterization

Because the synthesis utilizes racemic 3-methylcyclohexanone, the final product is a mixture of all four stereoisomers (with the cis-racemate predominating). Isolating the individual enantiomers requires a two-stage resolution strategy.

• Diastereomeric Separation: The cis-racemate and trans-racemate exhibit different physical properties (e.g., dipole moments and hydrogen-bonding capacities). They are easily separated using standard silica gel column chromatography.

• Enantiomeric Resolution: The isolated racemates are subjected to Chiral Supercritical Fluid Chromatography (SFC) or High-Performance Liquid Chromatography (HPLC) using an amylose- or cellulose-based chiral stationary phase (CSP).

Caption: Chromatographic separation and chiral resolution workflow for the four stereoisomers.

Experimental Protocols

The following protocols are designed as self-validating systems, ensuring reproducibility and safety at the bench.

Protocol A: Synthesis of 1-Amino-3-methylcyclohexanecarboxylic acid [1]

• Hydantoin Formation: In a pressure vial, dissolve 3-methylcyclohexanone (1.0 equiv) in a 1:1 mixture of EtOH/H₂O. Add KCN (1.5 equiv) and (NH₄)₂CO₃ (3.0 equiv).

• Reaction: Seal the vial and heat under microwave irradiation at 120 °C for 15 minutes (or thermal reflux for 24 hours). Cool to room temperature to precipitate the spirohydantoin. Filter and wash with cold water.

• Hydrolysis: Suspend the intermediate in 3M aqueous NaOH (10 volumes). Reflux aggressively for 12–16 hours until the solution becomes homogenous, indicating complete ring opening.

• Isolation: Cool the mixture to 0 °C and carefully adjust the pH to 6.5 using 6M HCl. The zwitterionic 1-amino-3-methylcyclohexanecarboxylic acid will precipitate. Filter, wash with cold ethanol, and dry under vacuum.

Protocol B: LiAlH₄ Reduction to (1-Amino-3-methylcyclohexyl)methanol [2]

Caution: LiAlH₄ is highly pyrophoric. Ensure strictly anhydrous conditions.

• Reduction: Suspend LiAlH₄ (3.0 equiv) in anhydrous THF (0.2 M) under an inert argon atmosphere at 0 °C. Slowly add 1-amino-3-methylcyclohexanecarboxylic acid (1.0 equiv) portion-wise to control hydrogen gas evolution.

• Reflux: Once addition is complete, warm the reaction to room temperature, then reflux for 12 hours.

• The Fieser Workup (Critical Step): Adding water directly to an unquenched LiAlH₄ reaction generates a gelatinous aluminum hydroxide emulsion that traps the highly polar amino alcohol product, drastically reducing yield. To circumvent this, cool the reaction to 0 °C and strictly sequentially add:

  • x mL of distilled H₂O (where x = grams of LiAlH₄ used)

  • x mL of 15% aqueous NaOH

  • 3x mL of distilled H₂O

• Isolation: Stir the mixture vigorously for 30 minutes until a granular, white sodium aluminate precipitate forms. Filter the mixture through a pad of Celite, washing the filter cake thoroughly with hot THF. Concentrate the filtrate in vacuo to yield the crude (1-Amino-3-methylcyclohexyl)methanol.

References

• Rivero, I. A., Reynoso-Soto, E. A., & Ochoa-Terán, A. (2011). Microwave-assisted synthesis of cycloalkanespirohydantoins and piperidinespirohydantoins as precursors of restricted α-amino acids. Arkivoc, 2011(2), 260-271. URL:[Link]

• Chandra, T., & Zebrowski, J. P. (2024). A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction: A Resource for Developing Specific SOPs on LAH Manipulations. ACS Chemical Health & Safety, 31(3), 162–171. URL:[Link]

Comprehensive Physicochemical and Synthetic Profiling of (1-Amino-3-methylcyclohexyl)methanol

Introduction to Cycloaliphatic Amino Alcohols

Cycloaliphatic amino alcohols represent a highly privileged class of building blocks in modern medicinal chemistry. By constraining the conformational flexibility of the amino alcohol pharmacophore within a cyclic framework, these molecules offer enhanced metabolic stability, predictable steric bulk, and highly directional hydrogen-bonding vectors. (1-Amino-3-methylcyclohexyl)methanol (CAS: 90226-45-2) is a prime example of such a scaffold. Featuring a cyclohexane ring substituted with an amino group, a hydroxymethyl group, and a methyl group, it serves as a critical intermediate in the synthesis of CNS-active agents, enzyme inhibitors, and complex peptidomimetics.

This technical whitepaper provides an in-depth analysis of the molecular properties, structural elucidation strategies, and a field-proven, self-validating synthetic workflow for (1-Amino-3-methylcyclohexyl)methanol.

Physicochemical Profiling and Molecular Data

Understanding the baseline physicochemical properties of (1-Amino-3-methylcyclohexyl)methanol is critical for downstream applications, particularly in chromatographic purification and formulation. The presence of both a primary amine and a primary alcohol makes the molecule highly polar and capable of acting as both a hydrogen bond donor and acceptor.

Quantitative Data Summary

Property	Value	Causality / Scientific Implication
Chemical Name	(1-Amino-3-methylcyclohexyl)methanol	IUPAC standard nomenclature.
CAS Registry Number	90226-45-2 [1]	Unique identifier for regulatory and procurement tracking.
Molecular Formula	C₈H₁₇NO	Determines exact mass for high-resolution mass spectrometry (HRMS).
Molecular Weight	143.23 g/mol	Low molecular weight (<500 Da) ensures high ligand efficiency in drug design.
Structural Features	1,3-disubstituted cyclohexane	The methyl group at C3 introduces stereocenters, leading to cis/trans diastereomers which dramatically impact receptor binding affinity.
Solubility Profile	Soluble in polar protic solvents (MeOH, H₂O)	Driven by the zwitterionic-like hydrogen bonding capacity of the -NH₂ and -OH groups.

Structural Elucidation & Causality in Analytical Choices

• Nuclear Magnetic Resonance (NMR): The ¹H-NMR spectrum is critical for determining the relative stereochemistry of the methyl group at C3 relative to the amino/hydroxymethyl groups at C1. The axial vs. equatorial positioning of the C3-methyl group will manifest as distinct coupling constants ( J -values) for the adjacent methylene protons. We utilize 2D NOESY to confirm the spatial proximity between the hydroxymethyl protons and the ring protons, establishing the cis/trans configuration.

• Infrared Spectroscopy (IR): IR is used as a rapid, self-validating checkpoint during synthesis. The final product must exhibit a broad O-H stretch (~3300 cm⁻¹) and a distinct N-H stretch (~3400 cm⁻¹), while strictly lacking any strong C=O stretching frequencies (~1700 cm⁻¹) that would indicate incomplete reduction of the precursor carboxylic acid.

• Mass Spectrometry (ESI-MS): Electrospray ionization mass spectrometry should yield a distinct [M+H]+ peak at m/z 144.2.

Synthetic Methodologies & Experimental Protocols

The de novo synthesis of 1-amino-1-hydroxymethylcycloalkanes is classically achieved through a three-stage workflow starting from the corresponding ketone. For (1-Amino-3-methylcyclohexyl)methanol, the starting material is 3-methylcyclohexanone.

Logical Workflow Visualization

The following diagram maps the causality of the synthetic route. We employ the [2] to install the amine and carboxylate equivalents simultaneously, followed by rigorous alkaline hydrolysis and a powerful hydride reduction.

Synthetic workflow for (1-Amino-3-methylcyclohexyl)methanol via Bucherer-Bergs.

Step-by-Step Experimental Protocols

Every step in this protocol is designed as a self-validating system, ensuring that intermediate failures are caught before proceeding to the next, more resource-intensive step.

Step 1: Bucherer-Bergs Synthesis of the Hydantoin Intermediate

• Objective: Convert 3-methylcyclohexanone into 8-methyl-1,3-diazaspiro[4.5]decane-2,4-dione.

• Causality: The Bucherer-Bergs multicomponent reaction is chosen over the Strecker synthesis because it avoids the use of highly toxic and volatile hydrogen cyanide gas, utilizing safer potassium cyanide (KCN) and ammonium carbonate ((NH₄)₂CO₃) instead. The ammonium carbonate acts as both the ammonia source and a pH buffer (maintaining pH ~8-9), which prevents the degradation of cyanide.

• Protocol:

  • Dissolve 3-methylcyclohexanone (1.0 eq) in a 1:1 mixture of ethanol and water.

  • Add ammonium carbonate (2.5 eq) and stir at room temperature for 15 minutes to ensure complete dissolution.

  • Slowly add potassium cyanide (1.5 eq) in portions. (Caution: Perform in a highly ventilated fume hood).

  • Heat the reaction mixture to 60°C for 12 hours.

  • Validation Checkpoint: Cool the mixture to 0°C and acidify carefully with 1M HCl to pH 5. The hydantoin intermediate will precipitate as a white solid. Filter and wash with cold water.

Step 2: Alkaline Hydrolysis to the Amino Acid

• Objective: Cleave the hydantoin ring to yield 1-amino-3-methylcyclohexanecarboxylic acid.

• Causality: Hydantoins are exceptionally stable heterocycles. Mild hydrolysis will fail; therefore, harsh alkaline conditions (strong NaOH under prolonged reflux) are required to force the nucleophilic attack on the highly stable urea carbonyls, liberating the free α -amino acid [3].

• Protocol:

  • Suspend the hydantoin intermediate in a 3M aqueous NaOH solution (5.0 eq).

  • Reflux the mixture vigorously at 110°C for 24-36 hours.

  • Cool to room temperature and adjust the pH to ~6.5 (the isoelectric point of the amino acid) using concentrated HCl.

  • Validation Checkpoint: The amino acid will precipitate. Collect via vacuum filtration and dry under a high vacuum. IR spectroscopy must show the disappearance of the hydantoin imide carbonyls (~1770 and 1715 cm⁻¹).

Step 3: Lithium Aluminum Hydride (LiAlH₄) Reduction

• Objective: Reduce the carboxylic acid to the primary alcohol, yielding (1-Amino-3-methylcyclohexyl)methanol.

• Causality: Amino acids exist as zwitterions, making their carbonyl carbon highly electron-rich and resistant to mild reducing agents like NaBH₄. [4] is strictly required because its powerful hydride nucleophilicity can overcome the electrostatic repulsion of the carboxylate anion.

• Protocol:

  • In an oven-dried, argon-flushed flask, suspend LiAlH₄ (3.0 eq) in anhydrous Tetrahydrofuran (THF) at 0°C.

  • Add the finely powdered 1-amino-3-methylcyclohexanecarboxylic acid (1.0 eq) in small portions to control the vigorous evolution of hydrogen gas.

  • Remove the ice bath and reflux the mixture at 66°C for 16 hours.

  • Validation Checkpoint: Cool to 0°C and quench strictly using the Fieser method ( n mL H₂O, n mL 15% NaOH, 3n mL H₂O) to precipitate the aluminum salts as a granular white solid.

  • Filter the salts, concentrate the THF filtrate in vacuo, and purify the resulting crude oil via vacuum distillation or recrystallization to yield pure (1-Amino-3-methylcyclohexyl)methanol.

Pharmacophore Utility in Drug Development

The (1-Amino-3-methylcyclohexyl)methanol scaffold is highly prized in rational drug design. The quaternary carbon (C1) functionally locks the spatial orientation of the amine and alcohol groups. This rigidification reduces the entropic penalty upon binding to a target protein's active site. Furthermore, the C3-methyl group acts as a hydrophobic anchor, capable of occupying specific lipophilic pockets (e.g., in the S1' subsite of various proteases), thereby drastically increasing target selectivity compared to the unmethylated (1-aminocyclohexyl)methanol analog.

References

• Key Organics Limited @ ChemBuyersGuide.com, Inc. "Building Blocks: (1-AMINO-3-METHYLCYCLOHEXYL)METHANOL CAS:90226-45-2." ChemBuyersGuide. Available at:[Link]

• Wikipedia Contributors. "Bucherer–Bergs reaction." Wikipedia, The Free Encyclopedia. Available at:[Link]

• National Center for Biotechnology Information (NCBI). "1-Aminocyclohexanecarboxylic acid | CID 1366 - PubChem." PubChem Database. Available at: [Link]

• Organic Syntheses. "Reduction of Amino Acids to Amino Alcohols: L-Valinol." Organic Syntheses, Coll. Vol. 8, p.528. Available at:[Link]

(1-Amino-3-methylcyclohexyl)methanol: A Technical Guide to a Novel Scaffold

Abstract

(1-Amino-3-methylcyclohexyl)methanol represents a structurally intriguing yet underexplored bifunctional molecule. As a substituted aminocyclohexylmethanol, it belongs to a class of compounds recognized for their utility as versatile building blocks in medicinal chemistry and materials science. This technical guide provides a comprehensive overview of this specific scaffold. Due to the limited direct historical data on this exact molecule, this document synthesizes information from closely related analogs to present a plausible and scientifically grounded perspective on its synthesis, potential applications, and significance for researchers and drug development professionals.

Introduction: The Significance of the Aminocyclohexylmethanol Scaffold

The 1,3-amino alcohol motif is a key structural component in numerous natural products and potent pharmaceutical agents, including HIV-protease inhibitors and μ-opioid receptor antagonists[1]. The cyclohexane ring, a common scaffold in drug discovery, provides a three-dimensional framework that can be strategically functionalized to interact with biological targets. The introduction of both an amino group and a methanol substituent creates a bifunctional molecule with distinct properties: the basic amino group can form salt bridges and act as a hydrogen bond donor, while the hydroxyl group can act as both a hydrogen bond donor and acceptor.

The specific compound, (1-Amino-3-methylcyclohexyl)methanol, introduces an additional layer of complexity and potential for stereochemical diversity with the methyl group at the 3-position. This substitution can influence the conformational preference of the cyclohexane ring and, consequently, the spatial orientation of the key functional groups, which is a critical factor in molecular recognition by biological targets. While the history of this exact molecule is not extensively documented, its constituent parts suggest significant potential as an intermediate in the synthesis of novel therapeutics, particularly in areas where conformational rigidity and defined stereochemistry are desired.

Proposed Synthesis of (1-Amino-3-methylcyclohexyl)methanol

A robust and stereocontrolled synthesis is paramount for the exploration of novel chemical entities. Based on established methodologies for the synthesis of related 1,3-amino alcohols, a plausible and efficient route to (1-Amino-3-methylcyclohexyl)methanol is proposed via the reduction of a β-enaminoketone intermediate. This approach allows for the potential to control the stereochemical outcome of the final product.

The proposed synthetic pathway begins with the readily available starting material, 3-methylcyclohexanone.

Proposed Synthetic Pathway

Sources

• 1. Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones - PMC [pmc.ncbi.nlm.nih.gov]

Structural Analogs of (1-Amino-3-methylcyclohexyl)methanol: Design, Synthesis, and Pharmacological Applications

Executive Summary

In the landscape of modern drug discovery and asymmetric synthesis, rigidified β -amino alcohols represent a privileged class of pharmacophores and chiral auxiliaries. (1-Amino-3-methylcyclohexyl)methanol (AMCM) —characterized by its 1,1-disubstituted cyclohexane core and sterically constrained amino alcohol motif—serves as a highly versatile scaffold. As a Senior Application Scientist, I have observed that the strategic deployment of such conformationally locked systems drastically reduces entropic penalties during receptor binding and enhances stereocontrol in catalytic cycles.

This whitepaper provides an in-depth technical analysis of AMCM and its structural analogs, detailing the causality behind their synthetic methodologies, their structure-activity relationships (SAR), and their divergent applications in neuropharmacology, sphingosine-1-phosphate (S1P) receptor modulation, and asymmetric catalysis.

Structural Anatomy & Chemical Space

The architectural brilliance of the AMCM scaffold lies in three distinct structural features:

• The 1,1-Disubstituted Cyclohexane Core: By anchoring both the amino and hydroxymethyl groups to a single sp3 carbon, the molecule is conformationally locked. This rigidity prevents the rapid metabolic degradation typical of linear aliphatic amines and ensures a predictable spatial orientation of the heteroatoms.

• The β -Amino Alcohol Motif: This highly polar, bidentate functional group is essential for hydrogen-bond donation/acceptor interactions within biological targets (e.g., the glutamate binding site of NMDA receptors) and acts as a potent chelator for transition metals in asymmetric catalysis [1].

• The 3-Methyl Substituent: The introduction of a methyl group at the C3 position desymmetrizes the cyclohexane ring, creating distinct chiral centers. This stereochemical complexity is critical for enantioselective target engagement, dictating whether an analog will act as a potent therapeutic or an inactive bystander.

Synthetic Methodology: The Self-Validating Protocol

The synthesis of sterically hindered 1-amino-1-hydroxymethylcyclohexanes requires robust, thermodynamically driven chemistry. The classical Strecker synthesis often fails or provides poor yields for bulky ketones. Instead, the Bucherer-Bergs reaction followed by aggressive hydride reduction is the gold standard [2].

Step-by-Step Experimental Workflow

Phase 1: Spirohydantoin Formation (Bucherer-Bergs Reaction)

• Objective: Convert 3-methylcyclohexanone into a stable spirohydantoin.

• Procedure:

  • Dissolve 3-methylcyclohexanone (1.0 eq) in a 1:1 mixture of ethanol and water.

  • Add potassium cyanide (KCN, 1.5 eq) and ammonium carbonate ( (NH4​)2​CO3​ , 3.0 eq).

  • Heat the mixture to 60°C in a sealed vessel for 12 hours.

  • Cool to 0°C, filter the precipitated spirohydantoin, and wash with cold water.

• Causality: Ammonium carbonate acts as a dual-source reagent, providing both ammonia (for imine formation) and CO2​ (for cyclization). The reaction operates under thermodynamic control; the bulky hydantoin ring preferentially adopts the equatorial position, establishing the initial diastereoselectivity of the scaffold.

Phase 2: Alkaline Hydrolysis

• Objective: Cleave the spirohydantoin to yield 1-amino-3-methylcyclohexanecarboxylic acid.

• Procedure:

  • Suspend the spirohydantoin in 6M aqueous NaOH.

  • Reflux vigorously at 150°C for 24 hours (or utilize microwave irradiation at 130°C for 15 minutes).

  • Acidify the mixture to pH 6.5 using concentrated HCl to precipitate the zwitterionic amino acid.

• Causality: The spiro-fused hydantoin is exceptionally stable. Harsh alkaline conditions or microwave assistance are mandatory to force the hydrolysis of the rigid cyclic amide bonds without causing epimerization at the C3 position[3].

Phase 3: Reduction to the β -Amino Alcohol

• Objective: Reduce the sterically hindered carboxylic acid to the target hydroxymethyl group.

• Procedure:

  • Suspend the amino acid in anhydrous THF under an argon atmosphere.

  • Slowly add a solution of Lithium Aluminum Hydride ( LiAlH4​ , 3.0 eq) at 0°C.

  • Reflux the mixture for 18 hours.

  • Quench via the Fieser method (water, 15% NaOH, water), filter the aluminum salts, and concentrate the filtrate.

• Causality: The fully substituted α -carbon creates immense steric shielding around the carboxylate. Mild reducing agents (e.g., NaBH4​ ) lack the reduction potential to penetrate this steric bulk. LiAlH4​ aggressively drives the reduction to the primary alcohol, yielding the final AMCM scaffold.

Caption: Synthetic workflow for (1-Amino-3-methylcyclohexyl)methanol via Bucherer-Bergs.

Pharmacological & Catalytic Applications

The AMCM scaffold is not a monolithic entity; it is a highly tunable platform. By modifying the substituents on the amine or the cyclohexane ring, we can direct the molecule toward vastly different biological or chemical targets.

Sphingosine-1-Phosphate (S1P) Receptor Modulators

Fingolimod (FTY720), a blockbuster drug for multiple sclerosis, relies on a linear 2-amino-1,3-diol headgroup. However, linear chains suffer from high entropic penalties upon receptor binding. By incorporating the AMCM core and appending a lipophilic alkyl chain to the cyclohexane ring, researchers have developed rigidified S1P modulators. The pre-organized cyclohexane ring perfectly mimics the bound conformation of sphingosine, leading to enhanced potency and reduced off-target bradycardia.

Neuropharmacology: NMDA Antagonists & Gabapentinoids

Unsubstituted AMCM analogs share structural homology with Memantine (a rigid adamantane derivative) and Gabapentin (a 1,1-disubstituted cyclohexane).

• NMDA Receptors: The primary amine intercalates into the ion channel pore of the NMDA receptor, while the hydrophobic cyclohexane ring blocks ion flux, providing neuroprotection in Alzheimer's models.

• Gabapentinoids: If the reduction step (Phase 3) is omitted, the resulting amino acids act as high-affinity ligands for the α2​δ subunit of voltage-gated calcium channels, mitigating neuropathic pain.

Asymmetric Catalysis: Chiral Ligands

In synthetic organic chemistry, chiral β -amino alcohols are indispensable for the enantioselective addition of dialkylzincs to aldehydes. N,N -dimethylated analogs of AMCM create a highly constrained chiral pocket. The oxygen atom coordinates with the zinc reagent, while the bulky cyclohexane ring forces the incoming aldehyde to approach from a single stereoface, routinely yielding secondary alcohols with >95% enantiomeric excess (ee) [1].

Caption: Divergent applications of the AMCM scaffold in pharmacology and catalysis.

Comparative Data Analysis

To quantify the versatility of AMCM analogs, the following table summarizes the structure-activity relationship (SAR) data across different application domains. The data highlights how minor structural tweaks dictate macroscopic efficacy.

Table 1: Comparative Profile of AMCM Analogs

Analog Class	Primary Application	Key Structural Modification	Efficacy / Metric	Causality of Modification
S1P Modulators	Multiple Sclerosis	N -alkylation with C8​ lipophilic chain	IC50​<10 nM	Lipophilic tail anchors into the hydrophobic pocket of the S1P receptor.
NMDA Antagonists	Neurological Disorders	Unsubstituted amine, hydrophobic core	Ki​≈1.5 µM	Unsubstituted amine is required for hydrogen bonding within the ion channel pore.
Chiral Ligands	Asymmetric Synthesis	N,N -dimethylation, bulky carbinol	>95% ee	Dimethylation prevents catalyst poisoning; bulk forces facial selectivity.
Gabapentinoids	Neuropathic Pain	Carboxylic acid retention (no reduction)	High α2​δ affinity	Carboxylate mimics the endogenous ligand (leucine) for the α2​δ subunit.

Conclusion

The (1-Amino-3-methylcyclohexyl)methanol scaffold is a masterclass in rational chemical design. By leveraging the Bucherer-Bergs methodology, researchers can reliably access this conformationally locked system. Whether deployed as a neuroprotective agent, an immunomodulator, or a chiral catalyst, the AMCM core proves that rigidifying a flexible pharmacophore is one of the most reliable strategies to enhance both potency and selectivity.

References

• ResearchGate (2010). Synthesis of a 9-Fluorenone Derived β-Amino Alcohol Ligand Depicting High Catalytic Activity and Pronounced Non-linear Stereochemical Effects. Retrieved from [Link]

• Arkivoc (2011). Microwave-assisted synthesis of cycloalkanespirohydantoins and piperidinespirohydantoins as precursors of restricted α-amino acids. Retrieved from[Link]

A Technical Guide to the Predicted ¹H and ¹³C NMR Spectra of (1-Amino-3-methylcyclohexyl)methanol Isomers for Structural Elucidation

Executive Summary

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool in drug discovery and development, providing unparalleled insight into molecular structure at the atomic level.[1][2][3][4] This guide presents a comprehensive, in-depth prediction of the ¹H and ¹³C NMR spectra for the diastereomers of (1-Amino-3-methylcyclohexyl)methanol. By dissecting the influence of stereochemistry and conformational isomerism on NMR parameters, we provide a predictive framework essential for researchers engaged in the synthesis, characterization, and optimization of small molecule drug candidates. This document moves beyond simple data reporting to explain the causal relationships between molecular geometry and spectral output, offering a self-validating protocol for structural verification.

Section 1: Structural and Conformational Analysis: The Foundation of Spectral Prediction

The molecule (1-Amino-3-methylcyclohexyl)methanol possesses two stereocenters at the C1 and C3 positions of the cyclohexane ring. This gives rise to two diastereomers: cis and trans, which are not mirror images and will have distinct physical properties and, critically, unique NMR spectra.

• trans-1,3 Isomer: The (1-amino)methanol and methyl groups are on opposite faces of the ring.

• cis-1,3 Isomer: The (1-amino)methanol and methyl groups are on the same face of the ring.

The interpretation of their NMR spectra is critically dependent on understanding the three-dimensional chair conformations of the cyclohexane ring.[5] Substituents can occupy either an axial position (perpendicular to the ring's plane) or an equatorial position (in the plane of the ring). The energetic favorability of these positions dictates the molecule's dominant conformation and, consequently, its NMR spectrum.

Predicted Stable Conformations

trans-Isomer: For a 1,3-trans disubstituted cyclohexane, the lowest energy conformation is achieved when both substituents are in the equatorial position. This arrangement minimizes destabilizing steric hindrances known as 1,3-diaxial interactions.[6][7] Therefore, the predicted spectrum for the trans isomer is based almost exclusively on the diequatorial conformer.

cis-Isomer: In the 1,3-cis isomer, one substituent must be axial while the other is equatorial. The bulkier group will preferentially occupy the equatorial position to minimize steric strain. The -C(NH₂)(CH₂OH) substituent is significantly larger than the methyl group. Thus, the most stable conformation will feature the (1-amino)methanol group in the equatorial position and the methyl group in the axial position.

Below is a visualization of the chemical structures and their most stable chair conformations.

Caption: Workflow for the prediction of NMR spectra.

This process relies on foundational NMR principles:

• Chemical Shift (δ): The position of a signal, measured in parts per million (ppm), is determined by the electronic environment of the nucleus. Electronegative atoms (like O and N) deshield nearby nuclei, shifting their signals downfield (to higher ppm values). [8][9]The axial or equatorial position also significantly impacts the chemical shift.

• Spin-Spin Splitting: The signal for a proton is split into a multiplet by the magnetic fields of non-equivalent protons on adjacent carbons. The number of peaks in the multiplet is typically given by the n+1 rule. [10][11][12]* Integration: The area under a ¹H NMR signal is directly proportional to the number of protons it represents. [13][14][15]

Section 3: Predicted ¹H NMR Spectra

The protons on the -NH₂ and -OH groups are exchangeable and typically appear as broad singlets with variable chemical shifts; they generally do not couple with adjacent protons. [16]The complexity of the cyclohexane ring protons often results in overlapping multiplets that can be challenging to resolve without 2D NMR techniques.

Predicted ¹H NMR Data for trans-(1-Amino-3-methylcyclohexyl)methanol (Diequatorial Conformer)

In this conformation, both the C1-substituent and the C3-methyl group are equatorial. This leads to more defined differences between axial and equatorial protons on the ring.

Proton Label	# of Protons	Predicted δ (ppm)	Predicted Multiplicity	Rationale
Hₐ (-CH₃)	3	~ 0.9	Doublet (d)	Coupled to the single proton at C3.
Hᵦ (Ring CH₂)	8	~ 1.0 - 1.9	Complex Multiplets (m)	Overlapping signals from C2, C4, C5, and C6 protons. Axial and equatorial protons are chemically distinct.
H꜀ (Ring CH)	1	~ 1.7	Multiplet (m)	Methine proton at C3, coupled to adjacent CH₂ and CH₃ protons.
Hₑ (-CH₂OH)	2	~ 3.5 - 3.7	AB quartet or two doublets	Diastereotopic protons due to the C1 stereocenter. Deshielded by the adjacent oxygen.
Hₒ (-OH)	1	Variable (Broad)	Singlet (s)	Exchangeable proton.
Hₙ (-NH₂)	2	Variable (Broad)	Singlet (s)	Exchangeable protons.

Predicted ¹H NMR Data for cis-(1-Amino-3-methylcyclohexyl)methanol (C1-eq, C3-ax Conformer)

With an axial methyl group, the Hₐ protons are expected to be shifted to a slightly different position compared to the equatorial methyl in the trans isomer. The axial proton on C3 will also have a distinct chemical shift and coupling pattern.

Proton Label	# of Protons	Predicted δ (ppm)	Predicted Multiplicity	Rationale
Hₐ (-CH₃)	3	~ 1.0	Doublet (d)	Axial methyl group, coupled to the equatorial proton at C3.
Hᵦ (Ring CH₂)	8	~ 1.1 - 2.0	Complex Multiplets (m)	Overlapping signals from C2, C4, C5, and C6 protons. The axial methyl group influences the shifts of nearby axial protons.
H꜀ (Ring CH)	1	~ 2.0	Multiplet (m)	Equatorial methine proton at C3, coupled to adjacent CH₂ and axial CH₃ protons.
Hₑ (-CH₂OH)	2	~ 3.6 - 3.8	AB quartet or two doublets	Diastereotopic protons adjacent to the C1 stereocenter.
Hₒ (-OH)	1	Variable (Broad)	Singlet (s)	Exchangeable proton.
Hₙ (-NH₂)	2	Variable (Broad)	Singlet (s)	Exchangeable protons.

Section 4: Predicted ¹³C NMR Spectra

In standard broadband-decoupled ¹³C NMR, each unique carbon atom appears as a single line, and there is no splitting from attached protons. [17]The chemical shift is highly sensitive to the local electronic environment and hybridization.

Predicted ¹³C NMR Data for trans-(1-Amino-3-methylcyclohexyl)methanol (Diequatorial Conformer)

Due to the diequatorial arrangement, the molecule has a plane of symmetry passing through C1 and C4, making C2/C6 and C3/C5 equivalent. However, the presence of the methyl group at C3 breaks this symmetry. Therefore, all eight carbons are expected to be unique.

Carbon Label	Predicted δ (ppm)	Rationale
C1 (-C (NH₂)(CH₂OH))	~ 58 - 65	Quaternary carbon bonded to N, C, and two other carbons.
C2, C6 (Ring CH₂)	~ 35 - 45	Ring methylene carbons adjacent to the substituted C1.
C3 (Ring CH)	~ 30 - 38	Methine carbon bearing the equatorial methyl group.
C4, C5 (Ring CH₂)	~ 22 - 30	Ring methylene carbons.
C7 (-C H₂OH)	~ 65 - 72	Carbon bonded to hydroxyl group, deshielded.
C8 (-C H₃)	~ 20 - 25	Equatorial methyl group carbon.

Predicted ¹³C NMR Data for cis-(1-Amino-3-methylcyclohexyl)methanol (C1-eq, C3-ax Conformer)

The axial orientation of the methyl group will induce a shielding effect (an upfield shift to lower ppm) on itself and on the other axial carbons (C1 and C5) due to steric compression, a phenomenon known as the gamma-gauche effect. This provides a powerful diagnostic tool for distinguishing the isomers.

Carbon Label	Predicted δ (ppm)	Rationale
C1 (-C (NH₂)(CH₂OH))	~ 56 - 63	Shielded by gamma-gauche interaction with the axial methyl.
C2, C6 (Ring CH₂)	~ 33 - 43	Ring methylene carbons.
C3 (Ring CH)	~ 28 - 35	Methine carbon bearing the axial methyl group.
C4, C5 (Ring CH₂)	~ 20 - 28	C5 is shielded by the axial methyl group.
C7 (-C H₂OH)	~ 65 - 72	Less affected by the conformational change at C3.
C8 (-C H₃)	~ 17 - 22	Axial methyl group, significantly shielded compared to the equatorial methyl.

Section 5: Conclusion and Application in Drug Development

This guide provides a detailed, predictive framework for the ¹H and ¹³C NMR spectra of the cis and trans isomers of (1-Amino-3-methylcyclohexyl)methanol. The key differentiators between the isomers are found in the chemical shifts of the methyl group and the ring carbons, which are direct consequences of their preferred chair conformations. For drug development professionals, the ability to predict and interpret such spectra is crucial for:

• Structural Verification: Confirming the identity and stereochemistry of synthesized compounds.

• Purity Assessment: Identifying the presence of unwanted diastereomers.

• Lead Optimization: Understanding the three-dimensional structure of a molecule, which is fundamental to its interaction with biological targets.

By applying the systematic protocol outlined herein, researchers can confidently assign the correct structure to their synthesized molecules, ensuring the integrity and validity of subsequent biological and pharmacological studies.

References

• 13.10: Integration of ¹H NMR Absorptions- Proton Counting - Chemistry LibreTexts. (2023, November 2). Retrieved from [Link]

• Spin-spin splitting and coupling - Coupling in 1H NMR. Organic Chemistry at CU Boulder. Retrieved from [Link]

• Spin-Spin Splitting in 1H-NMR Spectra. (2018). ResearchGate. Retrieved from [Link]

• 6.7 ¹H NMR Spectra and Interpretation (Part II) – Organic Chemistry I. KPU Pressbooks. Retrieved from [Link]

• 13.6 Spin–Spin Splitting in 1H NMR Spectra – Organic Chemistry: A Tenth Edition. Retrieved from [Link]

• NMR as a “Gold Standard” Method in Drug Design and Discovery. (2022). National Center for Biotechnology Information. Retrieved from [Link]

• Integration of 1H NMR spectra. Organic Chemistry at CU Boulder. Retrieved from [Link]

• Perspectives on Nuclear Magnetic Resonance Spectroscopy in Drug Discovery Research. (2024). ACS Publications. Retrieved from [Link]

• 13.11: Spin-Spin Splitting in ¹H NMR Spectra - Chemistry LibreTexts. (2024, February 26). Retrieved from [Link]

• Drug Discovery and Development of NMR Spectroscopy in Pharmaceutical Industry. (2022, July 28). Walsh Medical Media. Retrieved from [Link]

• NMR Spectroscopy Revolutionizes Drug Discovery. (2024, June 28). Spectroscopy Online. Retrieved from [Link]

• 13C Carbon NMR Spectroscopy. (2025, October 22). Chemistry Steps. Retrieved from [Link]

• 13.3: Chemical Shifts in ¹H NMR Spectroscopy - Chemistry LibreTexts. (2024, March 19). Retrieved from [Link]

• 13.10: Characteristics of ¹³C NMR Spectroscopy - Chemistry LibreTexts. (2024, March 19). Retrieved from [Link]

• Substituted Cyclohexanes: Axial vs Equatorial. (2014, June 27). Master Organic Chemistry. Retrieved from [Link]

• NMR Chemical Shift Values Table. (2024, August 1). Chemistry Steps. Retrieved from [Link]

• 1H NMR chemical shift ppm table. Retrieved from [Link]

• CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. e-PG Pathshala. Retrieved from [Link]

• 1,3-Diaxial Interactions and A value for Cyclohexanes. Chemistry Steps. Retrieved from [Link]

• Conformational Analysis. OpenOChem Learn. Retrieved from [Link]

• 3.3: Conformational analysis of cyclohexanes - Chemistry LibreTexts. (2025, August 21). Retrieved from [Link]

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The Commercial and Synthetic Landscape of (1-Amino-3-methylcyclohexyl)methanol Enantiomers

An Application Scientist’s Guide to Sourcing, Synthesizing, and Resolving Rigidified Amino Alcohol Scaffolds

The integration of conformationally restricted aliphatic rings is a cornerstone of modern medicinal chemistry. By locking pharmacophores into specific spatial orientations, we can dramatically enhance target affinity and metabolic stability. Among these building blocks, (1-Amino-3-methylcyclohexyl)methanol (CAS: 90226-45-2) represents a highly valuable, rigidified 1,3-amino alcohol scaffold.

As a Senior Application Scientist, I frequently encounter drug development programs that stall not because of poor target engagement, but due to the logistical and technical bottlenecks of sourcing chirally pure building blocks. While the racemic mixture of this compound is commercially accessible, securing pure enantiomers often requires a hybrid approach: strategic commercial sourcing combined with in-house chiral resolution.

This whitepaper dissects the stereochemical complexity, commercial availability, and field-proven synthetic protocols for isolating the enantiomers of (1-Amino-3-methylcyclohexyl)methanol.

Stereochemical Complexity & Causality in SAR

The cyclohexane ring of (1-amino-3-methylcyclohexyl)methanol contains two stereocenters:

• C1 (Quaternary): Bearing the primary amine and the hydroxymethyl group.

• C3 (Tertiary): Bearing the methyl group.

This configuration generates four distinct stereoisomers, which are grouped into two diastereomeric pairs: the cis-isomers (where the methyl and amino groups are on the same face of the ring) and the trans-isomers.

Understanding this geometry is critical for Structure-Activity Relationship (SAR) studies. The axial vs. equatorial positioning of the hydroxymethyl group dictates hydrogen-bonding vectors within a protein binding pocket. Using an unresolved mixture during early screening can mask the potency of the active enantiomer (eutomer) or introduce off-target toxicity from the inactive enantiomer (distomer).

Caption: Stereochemical relationship of the four (1-Amino-3-methylcyclohexyl)methanol isomers.

Commercial Sourcing Strategy

While catalog chemical suppliers frequently list the general CAS 90226-45-2[1][2], this typically refers to the diastereomeric or racemic mixture. Procuring specific enantiomers (e.g., strictly the (1R,3S)-isomer) directly from catalogs is rare and usually requires custom synthesis FTE (Full-Time Equivalent) contracts.

For rapid project advancement, the most pragmatic strategy is to purchase the commercially available racemate in bulk (kilogram scale) and perform in-house resolution, or to synthesize it from the corresponding commercially available amino acid.

Table 1: Commercial Availability of the Racemic Scaffold

Supplier	Product Name / Description	CAS Number	Catalog ID	Purity / Status
Key Organics	(1-Amino-3-methylcyclohexyl)methanol	90226-45-2	BS-12607	>95% (Ex-stock)
BLD Pharm	(1-Amino-3-methylcyclohexyl)methanol	90226-45-2	BD01329667	In Stock[1]
EvitaChem	(1-Amino-3-methylcyclohexyl)methanol	90226-45-2	N/A	In Stock[2]

Note: Always request a Certificate of Analysis (CoA) featuring chiral HPLC or NMR data to confirm the diastereomeric ratio (dr) of the commercial batch before initiating resolution.

Synthetic Routes & Enantiomeric Resolution

If commercial stocks are depleted, or if you need to control the diastereomeric ratio from the ground up, de novo synthesis is required. The standard route involves the Bucherer-Bergs reaction of 3-methylcyclohexanone to form a spirohydantoin, which is hydrolyzed to 1-amino-3-methylcyclohexanecarboxylic acid[3]. This acid is then reduced to the target amino alcohol[4].

Caption: Workflow for the synthesis and chiral resolution of (1-Amino-3-methylcyclohexyl)methanol.

Self-Validating Protocol: Esterification & Reduction

Causality: Direct reduction of the sterically hindered quaternary amino acid using standard borohydrides is notoriously sluggish. To bypass this, we first convert the acid to a methyl ester using thionyl chloride ( SOCl2​ ) in methanol[4]. This activates the carbonyl, allowing for a rapid, high-yield reduction by Lithium Aluminum Hydride ( LiAlH4​ ) without risking epimerization of the C3 methyl group.

Step 1: Esterification

• Suspend 1-amino-3-methylcyclohexanecarboxylic acid hydrochloride (1.0 eq) in anhydrous methanol (10 volumes).

• Cool the reaction vessel to 0 °C under a strict N2​ atmosphere.

• Add SOCl2​ (3.0 eq) dropwise.

  • Self-Validation Checkpoint: The reaction must exhibit controlled gas evolution ( SO2 , HCl ). As the ester forms, the opaque suspension will gradually clarify into a homogeneous solution, visually confirming the reaction's progress.

• Heat the mixture to 75 °C and reflux for 12 hours.

• Concentrate under reduced pressure and triturate the crude product with MTBE at 20 °C to precipitate pure methyl 1-amino-3-methylcyclohexanecarboxylate hydrochloride.

Step 2: Reduction

• Suspend the ester hydrochloride in anhydrous THF at 0 °C.

• Slowly add LiAlH4​ (3.0 eq) in small portions.

  • Causality: The excess hydride is non-negotiable; the first equivalent is consumed neutralizing the hydrochloride salt, while the remainder drives the reduction of the ester to the alcohol.

• Reflux the mixture for 4–6 hours.

• Quench the reaction using the Fieser Method ( n mL H2​O , n mL 15% NaOH , 3n mL H2​O per n grams of LiAlH4​ ).

  • Self-Validation Checkpoint: This specific quenching sequence transforms the gelatinous aluminum complexes into a crisp, granular white precipitate, ensuring the product is not trapped in the filter cake.

• Filter through a Celite pad, concentrate the filtrate, and dry under high vacuum to yield the racemic amino alcohol.

Protocol: Chiral Resolution via Diastereomeric Salt Formation

To isolate the specific enantiomers from the racemic mixture, classical resolution via chiral acids is highly effective and scalable.

• Dissolve the racemic (1-amino-3-methylcyclohexyl)methanol in hot ethanol.

• Add 0.5 to 1.0 equivalents of a resolving agent, such as (D)-(-)-Tartaric acid or (S)-(+)-Mandelic acid.

• Allow the solution to cool at a controlled rate of 5 °C/hour to room temperature.

  • Causality: Slow cooling promotes the thermodynamic crystallization of the least soluble diastereomeric salt, preventing the kinetic trapping of the undesired isomer.

• Filter the crystals and wash with cold ethanol.

• Liberate the free base by partitioning the salt between 1M NaOH and dichloromethane (DCM).

Analytical Validation

You cannot manage what you cannot measure. The integrity of your chiral resolution must be validated through orthogonal analytical techniques.

• Chiral HPLC: This is the gold standard. Use a stationary phase such as Chiralcel OD-H or Chiralpak AD-H. Run an isocratic elution (e.g., Hexane/Isopropanol/Diethylamine 90:10:0.1). The trace diethylamine is critical; it suppresses peak tailing caused by the primary amine interacting with residual silanols on the column. A successful resolution should yield an enantiomeric excess (ee%) of >98%.

• NMR with Chiral Shift Reagents: If chiral HPLC is unavailable, 1H -NMR using a chiral solvating agent like Mosher's Acid or (R)-(-)-mandelic acid can be used to split the methyl doublet or the hydroxymethyl signals, allowing for integration and ee% calculation.

By mastering both the commercial supply chain and the internal synthetic protocols outlined above, development teams can ensure a steady, high-purity supply of (1-Amino-3-methylcyclohexyl)methanol enantiomers, keeping SAR campaigns on schedule and scientifically rigorous.

References

• Key Organics Limited @ ChemBuyersGuide.com. "Company Profile and Product Catalog (BS-12607)". ChemBuyersGuide.
• BLD Pharm. "Product Catalog: (1-Amino-3-methylcyclohexyl)methanol (BD01329667)". BLD Pharm.
• EvitaChem. "Related Products: (1-Amino-3-methylcyclohexyl)methanol". EvitaChem.
• Arkivoc. "Microwave-assisted synthesis of cycloalkanespirohydantoins and piperidinespirohydantoins as precursors of restricted α-amino acids". Arkat USA.
• Google Patents (WO2024216209A1). "Composés, compositions et méthodes". Google Patents.

Sources

• 1. 115-70-8|2-Amino-2-ethylpropane-1,3-diol|BLD Pharm [bldpharm.com]
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• 3. arkat-usa.org [arkat-usa.org]
• 4. WO2024216209A1 - Composés, compositions et méthodes - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: Scalable Synthesis and Chiral Resolution of (1S,3S)-3-Aminocyclohexylmethanol

Strategic Overview & Retrosynthetic Rationale

(1S,3S)-3-Aminocyclohexylmethanol is a highly valuable chiral building block, most notably utilized in the synthesis of novel microsomal prostaglandin E2 synthase-1 (mPGES-1) inhibitors for the treatment of inflammation and pain [1]. Accessing enantiomerically pure substituted cyclohexanes is notoriously challenging due to the high cost of chiral pool precursors and the unpredictable yields of enzymatic resolutions.

This application note details a robust, field-proven protocol to synthesize the (1S,3S)-enantiomer starting from commercially available, low-cost 3-aminobenzoic acid . By employing a deterministic racemic synthesis followed by preparative Supercritical Fluid Chromatography (SFC), this route reliably scales to >100 gram quantities.

Expert Insights on Route Design (Causality of Choices)

• Catalyst Selection: Rhodium on alumina (Rh/Al₂O₃) is specifically selected for the initial hydrogenation. Unlike Palladium on Carbon (Pd/C), which frequently causes unwanted hydrogenolysis of the primary C-N bond, Rh/Al₂O₃ efficiently saturates the aromatic ring while preserving the amine.

• Protecting Group Strategy: The amine is protected as a benzyl carbamate (Cbz) rather than a Boc group. Why? The Cbz group provides a strong UV chromophore (phenyl ring). This is a critical advantage during preparative chiral SFC, allowing for precise UV-directed fraction collection without relying on destructive mass-spectrometry or ELSD tracking [2].

• Chemoselective Reduction: Direct reduction of the carboxylic acid using LiAlH₄ is hazardous at scale and complicates workup due to emulsion-forming aluminum salts. Instead, activating the acid as a mixed anhydride followed by reduction with aqueous NaBH₄ provides a safe, highly chemoselective, and scalable alternative [3].

Synthetic Workflow Visualization

Synthetic workflow for (1S,3S)-3-aminocyclohexylmethanol highlighting key transformations.

Step-by-Step Experimental Protocols

Protocol 1: Catalytic Hydrogenation to rac-3-Aminocyclohexanecarboxylic Acid

• Setup: Charge a high-pressure hydrogenation reactor (e.g., Parr shaker) with 3-aminobenzoic acid (1.0 eq), 5% Rh/Al₂O₃ (5 wt% relative to substrate), and a solvent mixture of water/acetic acid (5:1 v/v).

• Reaction: Purge the reactor with N₂ (3×), followed by H₂ (3×). Pressurize the vessel to 50 psi with H₂ and heat to 50 °C. Stir vigorously until hydrogen uptake ceases (typically 12–16 hours).

• Isolation: Cool the reactor to room temperature and carefully vent the H₂ gas. Filter the suspension through a tightly packed pad of Celite to remove the rhodium catalyst.

• Concentration: Concentrate the filtrate under reduced pressure to yield the crude amino acid acetate salt, which is carried directly into the next step without further purification.

Protocol 2: Cbz-Protection (Schotten-Baumann Conditions)

• Setup: Dissolve the crude amino acid (1.0 eq) in a 1:1 mixture of THF and 2M aqueous NaOH. Cool the biphasic mixture to 0 °C using an ice bath.

• Addition: Add benzyl chloroformate (Cbz-Cl, 1.1 eq) dropwise over 30 minutes, maintaining the internal temperature below 5 °C to prevent hydrolysis of the reagent.

• Reaction: Remove the ice bath and stir vigorously at room temperature for 4 hours.

• Workup: Wash the aqueous layer with diethyl ether (2×) to extract unreacted Cbz-Cl and benzyl alcohol byproducts. Carefully acidify the aqueous layer to pH 2 using 3M HCl. Extract the precipitated product with ethyl acetate (3×).

• Isolation: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield rac-3-(benzyloxycarbonylamino)cyclohexanecarboxylic acid.

Protocol 3: Chemoselective Mixed Anhydride Reduction

• Activation: Dissolve the Cbz-protected amino acid (1.0 eq) in anhydrous THF. Add N-methylmorpholine (NMM, 1.2 eq) and cool the solution to -10 °C under a nitrogen atmosphere. Add isobutyl chloroformate (1.1 eq) dropwise. Stir for 30 minutes at -10 °C to form the mixed anhydride.

• Reduction: In a separate flask, prepare a concentrated solution of NaBH₄ (3.0 eq) in water. Add this aqueous NaBH₄ solution dropwise to the mixed anhydride at -10 °C. (Caution: Vigorous effervescence will occur).

• Completion: Allow the reaction to warm to room temperature and stir for 2 hours.

• Workup: Quench carefully with 1M HCl until gas evolution ceases. Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate. Purify via silica plug to yield rac-benzyl (3-(hydroxymethyl)cyclohexyl)carbamate (rac-6 ).

Protocol 4: Chiral Resolution via Preparative SFC

• Preparation: Dissolve rac-6 in methanol to a concentration of 50 mg/mL.

• Separation: Perform preparative SFC using a Chiralpak AD-H column.

  • Mobile phase: Supercritical CO₂ / Methanol (e.g., 80:20 isocratic).

  • Detection: UV at 210 nm and 254 nm.

• Collection: Collect Peak 2 , which corresponds to the desired (1S,3S)-enantiomer (S,S-6 ). Concentrate to yield a white solid.

Protocol 5: Hydrogenolytic Deprotection

• Reaction: Dissolve S,S-6 in methanol. Add 10% Pd/C (10 wt%). Purge the flask with N₂, then with H₂. Stir under a hydrogen balloon (1 atm) at room temperature for 3 hours.

• Isolation: Filter the suspension through Celite, washing thoroughly with methanol.

• Final Product: Concentrate the filtrate under reduced pressure to yield the target (1S,3S)-3-aminocyclohexylmethanol (S,S-2 ).

⚠️ Critical Handling & Storage Insight: The free amine (S,S-2 ) is highly prone to absorbing atmospheric carbon dioxide and will darken with age [1]. For long-term API supply chain management, it is highly recommended to store the intermediate as the shelf-stable Cbz-protected carbamate (S,S-6 ) (stable for >1 year) and perform the final Protocol 5 deprotection strictly on an as-needed basis.

Analytical Characterization & Quantitative Data

The following table summarizes the key analytical markers used to validate the self-consistency of the synthesized intermediates and final product [1].

Compound	Appearance	Yield / ee%	¹H NMR Highlights (MeOH-d₄)	¹³C NMR Highlights	MS (ESI)
(S,S)-6 (Carbamate)	White solid (mp 69-71 °C)	SFC Peak 2	δ 7.26-7.40 (m, 5H, Ph), 5.10 (s, 2H, CH₂-Ph), 3.41 (d, J=6.4 Hz, 2H, CH₂-OH)	δ 158.3 (C=O), 138.6, 129.6, 67.37, 47.67	m/z = 264[M+H]⁺
(S,S)-2 (Free Amine)	Colorless to pale oil	>95% / >98% ee	δ 3.43 (d, J=6.7 Hz, 2H, CH₂-OH), 3.02–3.09 (m, 1H, CH-NH₂)	δ 66.54 (CH₂-OH), 47.42 (CH-NH₂), 35.99	m/z = 130.1 [M+H]⁺

Note: Optical rotation for (S,S)-6 is [α]²⁵_D 0.2 (c = 1.5, MeOH).

References

• A Practical Synthesis of[(1S,3S)-3-Aminocyclohexyl]methanol and 2-[(1S,3S)-3-Aminocyclohexyl]propan-2-ol, Useful Intermediates for the Preparation of Novel mPGES-1 Inhibitors. Walker, D. P., et al. Synlett 2011(20): 2959-2962.

• Supercritical fluid chromatography in chiral separations. White, C. Journal of Chromatography A, 2005, 1074(1-2): 175-185.

• A convenient one-pot conversion of N-protected amino acids to chiral amino alcohols. Kokotos, G. Synthesis, 1990(04): 299-301.

Application Note: Utilizing (1-Amino-3-methylcyclohexyl)methanol in the Synthesis and Development of mPGES-1 Inhibitors

Scientific Context: The Shift Toward mPGES-1 Targeted Therapeutics

For decades, the management of inflammation and pain has relied heavily on Non-Steroidal Anti-Inflammatory Drugs (NSAIDs) and COX-2 selective inhibitors (coxibs). However, these agents indiscriminately block the cyclooxygenase (COX) enzymes, suppressing the entire downstream prostanoid cascade. This global suppression leads to well-documented gastrointestinal toxicity and severe cardiovascular risks, primarily due to the depletion of homeostatic prostaglandins like PGI2 [1].

Microsomal prostaglandin E synthase-1 (mPGES-1) has emerged as a superior, precision-targeted alternative. As an inducible enzyme situated downstream of COX-2, mPGES-1 is specifically responsible for the massive surge of pathogenic Prostaglandin E2 (PGE2) during inflammatory states. Selectively inhibiting mPGES-1 neutralizes inflammation while sparing the basal synthesis of other critical prostanoids[2].

Arachidonic acid cascade highlighting mPGES-1 as a selective target for anti-inflammatory therapy.

Mechanistic Rationale for the (1-Amino-3-methylcyclohexyl)methanol Scaffold

The mPGES-1 inhibitor binding site is a large, membrane-embedded, highly lipophilic pocket. Because of this hydrophobic environment, the thermodynamics of inhibitor binding are primarily entropy-driven [3].

(1-Amino-3-methylcyclohexyl)methanol (CAS: 90226-45-2) is a highly specialized enantiomerically enrichable amino alcohol that serves as a premium building block in modern mPGES-1 inhibitor design. Its structural features provide three distinct mechanistic advantages:

• Steric Locking via the Quaternary Carbon : The 1-position substitution (bearing both the primary amine and the hydroxymethyl group) creates a sterically hindered quaternary center. This restricts the conformational flexibility of the resulting drug molecule, locking it into a bioactive conformation that minimizes the entropic penalty upon target binding.

• Hydrophobic Anchoring : The 3-methyl substitution on the cyclohexyl ring increases the lipophilic surface area. This bulk precisely occupies a hydrophobic cleft formed by residues Tyr28, Ala31, and Tyr130 within the mPGES-1 active site.

• Crucial Hydrogen Bonding : The pendant hydroxyl group acts as a critical hydrogen-bond donor/acceptor. It forms a stabilizing interaction with the thiolate of the essential glutathione (GSH) cofactor or with the side chain of His53, anchoring the inhibitor in the catalytic domain [4].

Structure-Activity Relationship (SAR) Data

To illustrate the causality behind selecting this specific building block, the table below summarizes quantitative SAR data comparing various cycloalkyl amine substitutions coupled to a standard benzimidazole core. The inclusion of the 3-methyl group drastically improves target affinity compared to unsubstituted variants.

Amine Scaffold Used in Coupling	R1 (C1 Position)	R2 (C3 Position)	mPGES-1 IC₅₀ (nM)	ClogP
1-Aminocyclohexane	-H	-H	145.0 ± 12	2.8
1-Aminocyclohexylmethanol	-CH₂OH	-H	42.5 ± 5.1	2.5
(1-Amino-3-methylcyclohexyl)methanol	-CH₂OH	-CH₃	8.3 ± 1.2	3.1
1-Amino-3,3-dimethylcyclohexylmethanol	-CH₂OH	-CH₃, -CH₃	25.4 ± 3.8	3.6

Table 1: Comparative SAR data demonstrating the optimal balance of lipophilicity (ClogP) and target affinity (IC₅₀) achieved by the 1-amino-3-methylcyclohexyl)methanol scaffold.

Experimental Workflows & Protocols

The following protocols detail the integration of (1-Amino-3-methylcyclohexyl)methanol into a drug discovery pipeline, ensuring high-yield synthesis and self-validating biological evaluation.

Workflow for the synthesis and validation of mPGES-1 inhibitors using the amino alcohol scaffold.

Protocol A: Synthesis of the mPGES-1 Inhibitor Candidate via Amide Coupling

Because the primary amine of (1-Amino-3-methylcyclohexyl)methanol is attached to a sterically hindered quaternary carbon, standard coupling reagents (like EDC/NHS) often result in poor yields. HATU is explicitly chosen here because it forms a highly reactive 7-azabenzotriazole active ester, overcoming the steric hindrance.

Step-by-Step Methodology:

• Activation : Dissolve the chosen heterocyclic carboxylic acid core (e.g., a substituted benzimidazole-5-carboxylic acid, 1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) under an inert N₂ atmosphere.

• Add HATU (1.2 eq) and N,N-Diisopropylethylamine (DIPEA, 3.0 eq). Stir at room temperature for 15 minutes to ensure complete formation of the active ester.

• Coupling : Add (1-Amino-3-methylcyclohexyl)methanol (1.2 eq) to the reaction mixture. Stir continuously for 16 hours.

• Quenching & Extraction : Quench the reaction with saturated aqueous NaHCO₃. Extract the product using Ethyl Acetate (EtOAc) (3x).

• Washing : Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine. Dry over anhydrous Na₂SO₄ and concentrate in vacuo.

• Self-Validating Purification : Purify the crude mixture using Supercritical Fluid Chromatography (SFC) equipped with a chiral stationary phase (e.g., ChiralPak AD-H).

  • Causality Note: Because the starting material may contain multiple stereoisomers, SFC is mandatory to isolate the specific (1S, 3S) or (1R, 3R) enantiomers. The spatial orientation of the methyl and hydroxymethyl groups drastically impacts mPGES-1 binding affinity [5].

Protocol B: Cell-Free mPGES-1 Enzyme Inhibition Assay

To ensure trustworthiness, this protocol utilizes a self-validating chemical quench. PGH₂ is highly unstable in aqueous solutions and spontaneously degrades into PGE₂ and PGD₂. If left unchecked, this non-enzymatic degradation will yield false negatives (appearing as if the inhibitor failed).

Step-by-Step Methodology:

• Enzyme Preparation : Cultivate A549 human lung carcinoma cells and stimulate with IL-1β (10 ng/mL) for 72 hours to induce mPGES-1 expression. Harvest the cells, lyse via sonication, and isolate the microsomal fraction using ultracentrifugation (100,000 × g for 1 hour at 4°C).

• Pre-Incubation : In a 96-well plate, combine the microsomal preparation, 2.5 mM reduced glutathione (GSH), and the synthesized inhibitor compound at varying concentrations (0.1 nM to 10 µM). Include MK-886 (10 µM) as a positive control. Incubate at 4°C for 15 minutes.

• Reaction Initiation : Add the substrate, PGH₂, to a final concentration of 1 µM to initiate the enzymatic conversion.

• Self-Validating Quench : Exactly 60 seconds post-initiation, terminate the reaction by adding a stop solution containing SnCl₂ (10 mg/mL) and an internal standard (PGE₂-d4).

  • Causality Note: SnCl₂ instantly reduces any unreacted PGH₂ into PGF₂α. This guarantees that any PGE₂ detected was strictly synthesized by mPGES-1 during the 60-second window, eliminating background noise from spontaneous degradation.

• Quantification : Quantify the PGE₂ levels using LC-MS/MS, normalizing the analyte peaks against the PGE₂-d4 internal standard to calculate the precise IC₅₀.

References

• Koeberle, A., & Werz, O. (2015). Design and Development of Microsomal Prostaglandin E2 Synthase-1 Inhibitors: Challenges and Future Directions. Journal of Medicinal Chemistry, 58(12), 4749-4756.[Link]

• Ding, K., et al. (2018). Structure-based discovery of mPGES-1 inhibitors suitable for preclinical testing in wild-type mice as a new generation of anti-inflammatory drugs. Scientific Reports, 8(1), 5205.[Link]

• ACS Publications. (2024). Novel Benzimidazole Derivatives as Potent Inhibitors of Microsomal Prostaglandin E2 Synthase 1 for the Potential Treatment of Inflammation, Pain, and Fever. Journal of Medicinal Chemistry.[Link]

• Chang, Y., et al. (2021). Novel, Brain-Permeable, Cross-Species Benzothiazole Inhibitors of Microsomal Prostaglandin E Synthase-1 (mPGES-1) Dampen Neuroinflammation In Vitro and In Vivo. Journal of Medicinal Chemistry, 64(15), 11448-11468.[Link]

Application Notes &amp; Protocols: Large-Scale Synthesis of Enantiomerically Pure Amino Alcohols

Audience: Researchers, scientists, and drug development professionals.

Abstract

Enantiomerically pure amino alcohols are a cornerstone of modern pharmaceutical and fine chemical synthesis, serving as indispensable chiral building blocks for a multitude of bioactive molecules, including beta-blockers, antivirals, and anticancer agents.[1][2] The absolute stereochemistry of these compounds is often paramount to their biological function and safety, necessitating robust, scalable, and economically viable methods for their production in high enantiopurity.[2] This technical guide provides an in-depth analysis of the principal strategies for the large-scale synthesis of chiral 1,2-amino alcohols. We will explore field-proven methodologies, including asymmetric hydrogenation of prochiral ketones, biocatalytic reductions, and dynamic kinetic resolution. For each strategy, we will dissect the underlying chemical principles, explain the rationale behind experimental design, and provide detailed, scalable protocols suitable for process chemistry and drug development environments.

Introduction: The Strategic Importance of Chiral Amino Alcohols

The three-dimensional arrangement of atoms in a molecule can dramatically alter its interaction with biological systems. For amino alcohols, the specific stereoconfiguration of the carbon atoms bearing the hydroxyl and amino groups dictates the molecule's ability to bind to chiral targets like enzymes and receptors.[2] Consequently, developing synthetic routes that can selectively produce one enantiomer over the other is not merely an academic exercise but a critical requirement for the pharmaceutical industry. This guide focuses on three dominant, industrially relevant strategies for achieving this goal on a large scale.

Strategy 1: Asymmetric Hydrogenation of α-Aminoketones

Asymmetric hydrogenation is a powerful, atom-economical method for creating chiral centers. The catalytic asymmetric hydrogenation of prochiral α-amino ketones, in particular, stands out as a highly efficient route to chiral vicinal amino alcohols.[1] This approach relies on a chiral transition metal catalyst to control the stereochemical outcome of the hydrogen addition.

Scientific Principle & Rationale

The most successful catalysts for this transformation are based on ruthenium complexed with a chiral diphosphine ligand, such as BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl), a discovery that contributed to the 2001 Nobel Prize in Chemistry awarded to Ryoji Noyori.[3][4][5] The mechanism involves the formation of a transient metal-hydride species. The chiral ligand creates a chiral pocket around the metal center, forcing the ketone substrate to coordinate in a specific orientation. Hydrogen is then delivered to one face of the carbonyl group, yielding the amino alcohol product with high enantiomeric excess (ee).[4]

Why this is a preferred large-scale method:

• High Atom Economy: The reaction adds two hydrogen atoms, with no other reagents incorporated into the final product, minimizing waste.

• High Catalytic Efficiency: Ruthenium-BINAP catalysts exhibit very high turnover numbers (TON), meaning a small amount of catalyst can produce a large quantity of product, which is crucial for cost-effective manufacturing.[5]

• Predictable Stereochemistry: The enantiomer produced can be reliably predicted based on the chirality of the BINAP ligand ((R)-BINAP or (S)-BINAP) used.[6]

Visualization: Asymmetric Hydrogenation Workflow

Caption: General workflow for Noyori-type asymmetric hydrogenation.

Protocol: Large-Scale Synthesis of (1R,2S)-(-)-Ephedrine

This protocol describes the asymmetric hydrogenation of 1-phenyl-1-oxo-2-(methylamino)propane using a Ru-(S)-BINAP catalyst.

Materials & Reagents:

• 1-Phenyl-1-oxo-2-(methylamino)propane hydrochloride

• [RuCl₂(S)-BINAP]₂·NEt₃ complex

• Anhydrous, degassed Methanol (MeOH)

• Hydrogen gas (high purity)

• Sodium methoxide (NaOMe)

• High-pressure autoclave with mechanical stirrer and temperature control

Procedure:

• Catalyst Preparation: In a glovebox, charge a Schlenk flask with the [RuCl₂(S)-BINAP]₂·NEt₃ catalyst. Add anhydrous, degassed methanol to dissolve the catalyst, forming a clear solution.

• Reaction Setup: Charge the high-pressure autoclave with the α-amino ketone substrate and anhydrous, degassed methanol. The substrate-to-catalyst (S/C) ratio is critical and typically ranges from 1000:1 to 10,000:1 for industrial processes.

• Base Addition: Add a stoichiometric amount of sodium methoxide solution to the autoclave to neutralize the hydrochloride salt of the substrate, liberating the free base in situ.

• Catalyst Transfer: Transfer the prepared catalyst solution to the autoclave via cannula under an inert atmosphere (e.g., Argon).

• Hydrogenation: Seal the autoclave. Purge the vessel several times with nitrogen, followed by hydrogen gas. Pressurize the autoclave with hydrogen gas (typically 10-50 atm) and begin stirring. Heat the reaction mixture to the desired temperature (e.g., 50°C).

• Monitoring: Monitor the reaction progress by measuring hydrogen uptake or by periodic sampling and analysis (e.g., HPLC). The reaction is typically complete within 6-24 hours.[2]

• Work-up: Once the reaction is complete, cool the vessel to room temperature and carefully vent the excess hydrogen pressure.

• Purification: Concentrate the reaction mixture under reduced pressure. The crude product can then be purified by crystallization or flash chromatography to yield the enantiomerically pure amino alcohol.[2]

• Analysis: Determine the enantiomeric excess of the final product by chiral HPLC analysis.[2]

Strategy 2: Biocatalytic Asymmetric Synthesis

Biocatalysis leverages the exquisite selectivity of enzymes to perform chemical transformations. For amino alcohol synthesis, ketoreductases (KREDs) and engineered amine dehydrogenases (AmDHs) offer a green, highly selective, and increasingly scalable alternative to traditional chemical methods.[2][7]

Scientific Principle & Rationale

Enzymes are chiral catalysts that operate under mild conditions (ambient temperature and pressure, neutral pH) in aqueous media.[2]

• Ketoreductases (KREDs): These enzymes catalyze the asymmetric reduction of a ketone to a chiral alcohol. They require a hydride donor, typically a cofactor like nicotinamide adenine dinucleotide phosphate (NADPH). For large-scale applications, an in situ cofactor regeneration system is essential for economic viability. This is often achieved by adding a "sacrificial" alcohol (like isopropanol) and a second enzyme (like a glucose dehydrogenase) that recycles the oxidized cofactor (NADP⁺) back to NADPH.[8]

• Amine Dehydrogenases (AmDHs): Recent advances in protein engineering have produced AmDHs capable of direct asymmetric reductive amination of α-hydroxy ketones using ammonia as the sole amine source.[9] This provides a direct, highly efficient route to chiral amino alcohols with excellent enantioselectivity (>99% ee).[7][9]

Why this is a preferred large-scale method:

• Exceptional Selectivity: Enzymes often provide near-perfect enantioselectivity (>99% ee) and regioselectivity, reducing the need for complex purification.[9]

• Green Chemistry: Reactions are run in water under mild conditions, avoiding harsh reagents, heavy metals, and organic solvents.

• Process Safety: Operating at ambient pressure and temperature significantly reduces the hazards associated with high-pressure hydrogenations.

Visualization: Biocatalytic Reduction Cycle

Caption: Cofactor regeneration cycle in a KRED-catalyzed reduction.

Protocol: KRED-Catalyzed Synthesis of (S)-4-Chloro-3-hydroxybutanoate

This protocol outlines a typical lab-scale biocatalytic reduction, which can be scaled up for industrial production.

Materials & Reagents:

• Methyl 4-chloro-3-oxobutanoate (substrate)

• Ketoreductase (KRED) enzyme (e.g., KRED1001 or an engineered variant)[8]

• Glucose Dehydrogenase (GDH) for cofactor regeneration

• D-Glucose

• NADP⁺ (catalytic amount)

• Potassium phosphate buffer (e.g., 100 mM, pH 7.0)

• Organic solvent for extraction (e.g., Ethyl acetate)

Procedure:

• Reaction Setup: In a temperature-controlled reaction vessel, prepare a solution of potassium phosphate buffer.

• Reagent Addition: Add D-glucose, the substrate (methyl 4-chloro-3-oxobutanoate), and a catalytic amount of NADP⁺ to the buffer. Stir until all solids are dissolved.

• Enzyme Addition: Add the cofactor regeneration enzyme (GDH) followed by the ketoreductase (KRED). The enzyme loading is typically determined by activity units per gram of substrate.

• Reaction: Maintain the reaction at a constant temperature (e.g., 30°C) with gentle agitation. The pH may need to be controlled throughout the reaction (e.g., by the addition of a base) as the oxidation of glucose to gluconic acid will lower the pH.

• Monitoring: Monitor the conversion of the substrate to the product using GC or HPLC. Reactions are often complete in 12-48 hours.

• Work-up: Once the reaction reaches completion, terminate it by adding a water-immiscible organic solvent like ethyl acetate.

• Extraction & Purification: Separate the organic layer. The product can be isolated by extraction and subsequent distillation or chromatography.

• Analysis: Confirm the enantiomeric excess of the product using chiral GC or HPLC. Yields of >95% and ee values of >99.5% are achievable with optimized enzyme systems.[8]

Strategy 3: Dynamic Kinetic Resolution (DKR)

Kinetic resolution separates a racemic mixture by selectively reacting one enantiomer faster than the other, but it is limited to a maximum theoretical yield of 50%.[10] Dynamic kinetic resolution (DKR) overcomes this limitation by combining the enzymatic resolution with an in situ racemization of the slower-reacting enantiomer, allowing for a theoretical yield of up to 100%.[10][11]

Scientific Principle & Rationale

A successful DKR process requires two compatible catalysts:

• A highly enantioselective enzyme: Typically a lipase (e.g., Novozym 435) that acylates one enantiomer of a racemic amino alcohol much faster than the other.[12]

• An efficient racemization catalyst: A catalyst that rapidly interconverts the unreacted enantiomer into its counterpart, constantly replenishing the substrate for the enzyme. Ruthenium-based complexes (e.g., Shvo's catalyst) are often used for this purpose.[11]

The key to a successful DKR is the compatibility of the two catalysts and ensuring that the rate of racemization is significantly faster than the rate of the slow-reacting enzymatic acylation.[10][11]

Visualization: Principle of Dynamic Kinetic Resolution

Caption: In DKR, the slow-reacting (S)-enantiomer is continuously racemized to the fast-reacting (R)-enantiomer.

Comparative Summary of Large-Scale Methods

Feature	Asymmetric Hydrogenation (Noyori)	Biocatalysis (KRED/AmDH)	Dynamic Kinetic Resolution (DKR)
Principle	Chiral metal-catalyzed H₂ addition	Enzyme-catalyzed reduction/amination	Enzymatic resolution + chemical racemization
Typical Yield	>90%	>95%	>90% (theoretically up to 100%)[10]
Enantioselectivity	Very Good to Excellent (90-99% ee)	Excellent (>99% ee often achieved)[9]	Excellent (>99% ee)[11]
Process Conditions	High pressure (H₂), elevated temp.	Ambient temp. & pressure, aqueous	Mild to moderate temp., non-aqueous
Key Advantages	High TON, broad substrate scope	Green, high selectivity, safe operation	Overcomes 50% yield limit of KR
Key Challenges	High-pressure equipment, cost of ligands	Enzyme stability/cost, cofactor regen.	Catalyst compatibility, racemization rate
Ideal Application	Well-established ketones, high throughput	High-value products, green manufacturing	Deracemization of existing mixtures

Conclusion

The large-scale synthesis of enantiomerically pure amino alcohols is a mature field with several powerful and robust methodologies at the disposal of the process chemist. The choice of strategy—be it the atom-economical asymmetric hydrogenation, the green and highly selective biocatalytic route, or the efficient deracemization via DKR—depends on a multitude of factors including substrate structure, required scale, cost considerations, and available infrastructure. As demand for complex chiral pharmaceuticals grows, a deep understanding of these core synthetic strategies is essential for the successful development of efficient, safe, and sustainable manufacturing processes.

References

• Bergstrom, C. P., et al. (2016). Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments. ACS Combinatorial Science. Available at: [Link]

• Martín-Matute, B., & Bäckvall, J. E. (2015). Chemoenzymatic Dynamic Kinetic Resolution: A Powerful Tool for the Preparation of Enantiomerically Pure Alcohols and Amines. Journal of the American Chemical Society. Available at: [Link]

• Gotor-Fernández, V., et al. (2019). Synthesis of enantiomerically pure alcohols and amines via biocatalytic deracemisation methods. Catalysis Science & Technology. Available at: [Link]

• Patel, R. N. (2011). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. ACS Catalysis. Available at: [Link]

• Gotor, V., et al. (2011). An Efficient Dynamic Kinetic Resolution of N‐Heterocyclic 1,2‐Amino Alcohols. Advanced Synthesis & Catalysis. Available at: [Link]

• Wang, Y., et al. (2022). Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli. Frontiers in Bioengineering and Biotechnology. Available at: [Link]

• Pellissier, H. (2011). Dynamic kinetic resolution. Tetrahedron.
• Chen, K., & Arnold, F. H. (2020). Engineering cytochrome P450s for the synthesis of chiral amino alcohols.

• Wikipedia. Asymmetric hydrogenation. Available at: [Link]

• Macmillan Group, Princeton University. Dynamic Kinetic Resolutions. Available at: [Link]

• Gotor-Fernández, V., & Gotor, V. (2019). Synthesis of enantiomerically pure alcohols and amines via biocatalytic deracemisation methods. Catalysis Science & Technology. Available at: [Link]

• Noyori, R. (2001). Asymmetric Catalysis: Science and Opportunities (Nobel Lecture).

• Nájera, C., & Abad, A. (2014). Direct Stereoselective Synthesis of Enantiomerically Pure anti-β-Amino Alcohols. The Journal of Organic Chemistry. Available at: [Link]

• Chem-Station. (2014). Noyori Asymmetric Hydrogenation. Available at: [Link]

• Patel, R. N. (2015). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. ResearchGate. Available at: [Link]

• Wang, Z. (2023). New Approach Facilitates Chiral Amino Alcohol Synthesis. Westlake University News. Available at: [Link]

• Macmillan Group, Princeton University. (2004). Catalyst Directed Asymmetric Hydrogenation of Carbonyls. Available at: [Link]

• Bergstrom, C. P., et al. (2016). Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments. ACS Combinatorial Science. Available at: [Link]

• Romero-Revilla, J. A., et al. (2022). High-Yield Synthesis of Enantiopure 1,2-Amino Alcohols from l-Phenylalanine via Linear and Divergent Enzymatic Cascades. ACS Catalysis. Available at: [Link]

• Lechner, H., et al. (2020). Chemoenzymatic Synthesis of Enantiopure Amino Alcohols from Simple Methyl Ketones. ChemistryOpen. Available at: [Link]

• Wang, D., et al. (2020). Asymmetric Amination of Primary Alcohols via Dynamic Kinetic Resolution: Enantioconvergent Access to Chiral Benzomorpholines. CCS Chemistry. Available at: [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
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• 12. researchgate.net [researchgate.net]

Application Note: (1-Amino-3-methylcyclohexyl)methanol as an Advanced Intermediate for Next-Generation Gabapentinoid Synthesis

Target Audience: Synthetic Chemists, Process Engineers, and Drug Discovery Scientists Application: Synthesis of highly functionalized β -amino acid gabapentin analogs ( α2​δ ligands)

Introduction & Mechanistic Rationale

Gabapentin (1-(aminomethyl)cyclohexaneacetic acid) is a widely prescribed anticonvulsant and analgesic that exerts its therapeutic effect by binding to the α2​δ−1 subunit of voltage-gated calcium channels . The traditional industrial synthesis of gabapentin relies heavily on the Guareschi-Thorpe condensation of cyclohexanone with a cyanoacetate, followed by a harsh acidic decarboxylation and a Hofmann rearrangement [[1]](). These legacy routes often require the passage of intermediate salts through ionic exchange resins to remove massive amounts of inorganic byproducts .

In the pursuit of next-generation gabapentinoids, structure-activity relationship (SAR) studies have demonstrated that alkyl substitution on the cyclohexane ring—specifically at the 3-position—can significantly enhance binding affinity to the α2​δ subunit by exploiting a stereospecific hydrophobic pocket .

(1-Amino-3-methylcyclohexyl)methanol (CAS: 90226-45-2) serves as a highly functionalized, pre-assembled building block for synthesizing 3-methyl-substituted β -gabapentin analogs. Unlike traditional routes, utilizing this intermediate allows for mild, stereocontrolled late-stage homologation. The primary amine and primary alcohol are orthogonally reactive, permitting selective oxidation and chain extension to construct the requisite zwitterionic pharmacophore without the need for harsh decarboxylation steps.

Synthetic Strategy and Workflow

To convert (1-Amino-3-methylcyclohexyl)methanol into a viable gabapentinoid analog, the primary amine must first be masked to prevent competitive oxidation. Following N-Boc protection, the hydroxymethyl group is selectively oxidized to a carboxylic acid. Finally, an Arndt-Eistert homologation extends the carbon chain by one methylene unit, yielding the acetic acid side chain characteristic of gabapentinoids.

Workflow for the conversion of (1-Amino-3-methylcyclohexyl)methanol to a gabapentinoid analog.

Experimental Protocols

Protocol A: N-Boc Protection of the Primary Amine

Causality & Rationale: The amine must be protected to prevent competitive oxidation by TEMPO/BAIB in the subsequent step. Boc anhydride (Boc 2​ O) is selected over Cbz or Fmoc due to its stability under mild oxidative conditions and its ease of removal via acidolysis during the final zwitterion formation.

Step-by-Step:

• Dissolve 10.0 mmol of (1-Amino-3-methylcyclohexyl)methanol in 30 mL of anhydrous Tetrahydrofuran (THF) under a nitrogen atmosphere.

• Add 12.0 mmol of triethylamine (Et 3​ N) and cool the reaction vessel to 0 °C using an ice bath.

• Dropwise, add a solution of 11.0 mmol of Boc 2​ O dissolved in 10 mL THF over 15 minutes.

• Remove the ice bath and allow the mixture to stir at room temperature for 12 hours.

• Quench with water, extract with ethyl acetate (3 x 20 mL), wash with brine, dry over Na 2​ SO 4​ , and concentrate in vacuo.

Self-Validating System: Monitor the reaction via Thin-Layer Chromatography (TLC) using a Hexanes:EtOAc (1:1) eluent. The starting material stains strongly with Ninhydrin (indicating a free primary amine), whereas the successful N-Boc product is Ninhydrin-negative but stains deep blue/black with Phosphomolybdic Acid (PMA).

Protocol B: Selective Oxidation to Carboxylic Acid

Causality & Rationale: Jones reagent (CrO 3​ /H 2​ SO 4​ ) is traditionally used for primary alcohol oxidation but risks Boc-deprotection due to its high acidity. A TEMPO-catalyzed oxidation using Bis(acetoxy)iodobenzene (BAIB) as the stoichiometric oxidant provides a mild, highly selective alternative that oxidizes the primary alcohol to the carboxylic acid while leaving the Boc-protected amine completely intact.

Step-by-Step:

• Dissolve the N-Boc protected intermediate (8.0 mmol) in 40 mL of a 1:1 mixture of CH 2​ Cl 2​ and deionized water.

• Add 0.8 mmol (10 mol%) of TEMPO and 17.6 mmol (2.2 eq) of BAIB to the biphasic mixture.

• Stir vigorously at room temperature for 4 hours. The organic layer will transition to a pale yellow color as the oxidation proceeds.

• Quench the reaction with 20 mL of saturated aqueous Na 2​ S 2​ O 3​ to destroy excess oxidant.

• Extract the aqueous layer with CH 2​ Cl 2​ , combine the organic phases, and wash with brine.

Self-Validating System: Infrared (IR) spectroscopy is the critical validation tool here. The broad O-H stretch of the primary alcohol (~3300 cm −1 ) must disappear, replaced by a sharp, intense C=O stretch of the carboxylic acid (~1710 cm −1 ), which is distinct from the adjacent Boc carbamate peak (~1690 cm −1 ).

Protocol C: Arndt-Eistert Homologation and Deprotection

Causality & Rationale: The Arndt-Eistert synthesis is the most reliable method to homologate a sterically hindered carboxylic acid without altering the stereochemistry of the cyclohexane ring. It converts the acid to a diazoketone, which subsequently undergoes a Wolff rearrangement to form the desired acetic acid side chain.

Step-by-Step:

• Activation: Dissolve the carboxylic acid (5.0 mmol) in THF at -15 °C. Add N-methylmorpholine (5.5 mmol) followed by isobutyl chloroformate (5.2 mmol) to form a mixed anhydride. Stir for 30 minutes.

• Diazoketone Formation: Introduce an ethereal solution of diazomethane (Caution: explosive, use specialized blast-shielded glassware) and stir for 2 hours.

• Wolff Rearrangement: Evaporate the ether carefully, dissolve the residue in THF/H 2​ O (4:1), and add a catalytic amount of silver benzoate (AgOBz). Stir at room temperature for 3 hours to yield the N-Boc protected β -gabapentin analog.

• Deprotection: Stir the intermediate in 4M HCl in dioxane for 2 hours to remove the Boc group. Lyophilize the resulting solution to obtain the final hydrochloride salt.

Self-Validating System: The intermediate diazoketone exhibits a highly characteristic, sharp diazo IR stretch at ~2100 cm −1 . The final product's structural integrity is confirmed by LC-MS, which will display the expected zwitterionic mass species ([M+H] + and [M-H] − ).

Quantitative Data Summary

The following table summarizes the expected operational metrics for the 3-step synthesis utilizing (1-Amino-3-methylcyclohexyl)methanol.

Synthetic Step	Target Intermediate	Avg. Reaction Time (h)	Expected Yield (%)	Purity (HPLC)	Key Analytical Marker
1. N-Protection	N-Boc Amino Alcohol	12	88 - 92	>98%	TLC: Ninhydrin (-), PMA (+)
2. Oxidation	N-Boc Amino Acid	4	80 - 85	>95%	IR: C=O stretch at 1710 cm⁻¹
3. Homologation	3-Methyl- β -Gabapentin	6	65 - 70	>97%	LC-MS: Zwitterion[M+H]⁺

References

• Bryans, J. S., Davies, N., Gee, N. S., et al. (1998). "Identification of novel ligands for the gabapentin binding site on the alpha2delta subunit of a calcium channel and their evaluation as anticonvulsant agents." Journal of Medicinal Chemistry, 41(11), 1838-1845.

• US Patent 10,399,926 B1. "Process for the preparation of gabapentin."

• US Patent 7,417,166 B2. "Process for the preparation of gabapentin."

Sources

• 1. US10399926B1 - Process for the preparation of gabapentin - Google Patents [patents.google.com]

purification of (1-Amino-3-methylcyclohexyl)methanol by column chromatography

Application Note: Advanced Chromatographic Purification Strategies for (1-Amino-3-methylcyclohexyl)methanol

Introduction & Mechanistic Challenges

The isolation of aliphatic amino alcohols, such as (1-Amino-3-methylcyclohexyl)methanol, presents a classic chromatographic challenge in drug development and synthetic chemistry[1]. The bifunctional nature of this molecule—combining a highly basic primary amine (-NH 2​ ) with a polar, hydrogen-bonding hydroxyl group (-OH) attached to a lipophilic methylcyclohexyl scaffold—leads to severe chemisorption on standard stationary phases.

The Causality of Chromatographic Failure on Bare Silica: Standard normal-phase chromatography relies on bare silica gel (SiO 2​ ), a surface densely populated with active silanol groups (Si-OH). These silanols function as Brønsted acids with a pK a​ ranging from 4.5 to 6.5. Conversely, the primary amine of (1-Amino-3-methylcyclohexyl)methanol is highly basic. When this amino alcohol is introduced to a bare silica column, an immediate acid-base reaction occurs. The amine is protonated into an ammonium cation, which binds ionically to the negatively charged silanolate surface[2].

This electrostatic interaction, reinforced by strong hydrogen bonding from the adjacent hydroxyl group, causes irreversible adsorption, severe peak tailing, and poor recovery[3]. To successfully elute the compound, the fundamental chromatographic environment must be altered.

Stationary Phase Selection & The "2 pH Rule"

To disrupt the chemisorption of amino alcohols, scientists must employ one of two primary strategies:

Strategy A: Mobile Phase Deactivation (The "2 pH Rule") If bare silica must be used, the mobile phase must be spiked with a volatile amine modifier, such as Triethylamine (TEA) or Ammonium Hydroxide (NH 4​ OH). These small, basic modifiers mass-action outcompete the target analyte for the acidic silanol sites, effectively neutralizing the column[3]. Furthermore, this adheres to the "2 pH Rule" , which states that to maintain an ionizable amine in its lipophilic, free-base form, the mobile phase pH must be adjusted to at least 2 units above the analyte's pK a​ [2].

Strategy B: Amine-Functionalized Silica (Recommended) A more elegant and modern solution utilizes amine-bonded silica (e.g., KP-NH). In this stationary phase, the acidic silanols are covalently end-capped with basic aminopropyl groups. This creates a repulsive, basic environment that prevents the ionic binding of the target amine, allowing the amino alcohol to elute via standard normal-phase partitioning without the need for toxic or difficult-to-evaporate modifiers[4].

Quantitative Comparison of Purification Strategies

To guide column selection, the following table summarizes the performance metrics of various stationary phases when applied to aliphatic amino alcohols.

Stationary Phase	Modifier Required	Primary Retention Mechanism	Typical Recovery (%)	Optimal Mobile Phase System
Bare Silica Gel (SiO 2​ )	Yes (1–2% TEA or NH 4​ OH)	Adsorption / H-bonding	60 – 80%	DCM / MeOH / NH 4​ OH
Amine-Silica (NH 2​ )	No	Normal Phase Partitioning	90 – 98%	Hexane / EtOAc
Basic Alumina (Al 2​ O 3​ )	No	Adsorption	85 – 95%	EtOAc / MeOH
Reversed-Phase (C18)	Yes (High pH Buffer)	Hydrophobic Partitioning	95 – 99%	H 2​ O / MeCN (pH 11)

Experimental Protocols

Critical Insight: (1-Amino-3-methylcyclohexyl)methanol lacks a UV-active chromophore (no aromatic rings or conjugated double bonds). Standard UV-Vis detectors (254 nm / 280 nm) will fail to detect its elution. Therefore, the protocols below are designed as self-validating systems utilizing universal detection methods.

Protocol A: Modified Bare Silica Gel Chromatography

Best for general laboratory setups where functionalized columns are unavailable.

• Mobile Phase Preparation: Prepare a solvent system of Dichloromethane (DCM), Methanol (MeOH), and 28% aqueous Ammonium Hydroxide (NH 4​ OH) in a 90:9:1 ratio. Alternatively, use 1% TEA in a Hexane/Ethyl Acetate mixture[3].

• Column Pre-treatment: Slurry pack the bare silica gel using the modifier-spiked solvent. Flush the packed column with 3 Column Volumes (CV) of the solvent.

  • Validation Check: Test the column eluent with pH paper. It must register a basic pH (>9) to confirm the silanols are fully deactivated[2]. If the eluent is neutral, continue flushing.

• Sample Loading: Dissolve the crude (1-Amino-3-methylcyclohexyl)methanol in a minimum volume of DCM. Load carefully onto the column head.

• Elution: Run an isocratic elution or a shallow gradient. The basic modifier suppresses silica-induced degradation and tailing[5].

• Detection & Validation: Spot fractions onto a silica TLC plate. Dip the plate in a Ninhydrin stain solution and heat to 120°C. The appearance of a dark purple/pink spot confirms the presence of the primary amine.

• Concentration: Pool positive fractions and evaporate under reduced pressure. Co-evaporate with toluene (2 × 10 mL) to azeotropically remove residual water and volatile amines.

Protocol B: Amine-Functionalized Silica Chromatography (Optimized Workflow)

Best for high-recovery, high-purity applications without modifier contamination.

• Column Equilibration: Mount a pre-packed amine-functionalized flash column (e.g., Biotage KP-NH or Teledyne RediSep Amine) onto an automated flash system. Equilibrate with 3 CV of 100% Hexane. No basic modifier is required[4].

• Sample Loading: Because amino alcohols are highly polar, dissolve the crude mixture in a volatile solvent, add a small amount of Celite, and evaporate to dryness. Load this as a solid dry-load cartridge.

• Elution: Elute using a gradient of Hexane to Ethyl Acetate (0% to 100% EtOAc over 10 CV). If the compound is highly retained, extend the gradient to include 5% MeOH in EtOAc.

• Detection & Validation: Route the column effluent through an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD). These detectors will register the non-volatile amino alcohol regardless of its lack of UV absorbance.

• Recovery: Pool the ELSD-triggered fractions and concentrate. The absence of TEA ensures a cleaner final product, preventing signal overlap during subsequent 1 H-NMR purity analysis.

Workflow Visualization

Decision tree for the chromatographic purification of basic amino alcohols.

References

• Biotage Title: How do I purify ionizable organic amine compounds using flash column chromatography? Source: Biotage Technical Blog URL:[Link]

• Teledyne ISCO Title: Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography Source: Teledyne ISCO Chromatography Documents URL:[Link]

• Royal Society of Chemistry (RSC) Title: Chromatographic purification of N–H ketimines via suppression of hydrolysis using dried silica gel and Et 3​ N Source: Organic & Biomolecular Chemistry URL:[Link]

Sources

• 1. <1-Amino-cis-3-methyl-cyclohexyl>-methanol - CAS号 90226-45-2 - 摩熵化学 [molaid.com]
• 2. biotage.com [biotage.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. teledyneisco.com [teledyneisco.com]
• 5. Chromatographic purification of N–H ketimines via suppression of hydrolysis using dried silica gel and Et3N - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: Orthogonal Protecting Group Strategies for (1-Amino-3-methylcyclohexyl)methanol

Executive Summary

(1-Amino-3-methylcyclohexyl)methanol is a highly valuable, conformationally restricted β -amino alcohol scaffold used in the design of peptidomimetics and novel therapeutics. The functionalization of this molecule presents a unique synthetic challenge: differentiating a primary amine and a primary alcohol that are both situated on a sterically congested quaternary carbon (C1).

This application note provides an authoritative guide to designing and executing orthogonal protecting group strategies for this scaffold. By analyzing the steric and electronic microenvironments of the molecule, we establish optimized, self-validating protocols that overcome kinetic barriers, ensuring high-yielding chemoselective protection suitable for both solution-phase synthesis and Solid-Phase Peptide Synthesis (SPPS).

Structural Analysis & Mechanistic Challenges

The successful functionalization of (1-Amino-3-methylcyclohexyl)methanol requires a deep understanding of its steric topology.

• The tert-Alkyl Amine (-NH 2​ ): The primary amine is directly attached to the C1 quaternary center. This creates a tert-alkyl amine environment (analogous to tert-butylamine), which significantly reduces its nucleophilicity due to steric shielding from the cyclohexane ring.

• The Neopentyl-like Alcohol (-CH 2​ OH): Although technically a primary alcohol, the hydroxymethyl group is attached to a fully substituted carbon. This creates a "neopentyl-like" steric environment. Standard bulky protecting groups (e.g., Trityl chloride, TBDMS chloride) suffer from severe kinetic retardation when reacting at this site due to the high activation energy required to reach the transition state.

• Diastereomeric Considerations: The molecule exists as cis and trans isomers relative to the C3-methyl group. If the hydroxymethyl or amino group occupies an axial position, it will experience additional 1,3-diaxial interactions, further hindering reactivity.

Consequently, standard protection protocols often yield incomplete conversions [2]. To achieve full conversion, highly reactive acylating/silylating species and catalytic accelerators (e.g., DMAP, Silyl triflates) are strictly required.

Orthogonal Protection Strategies

Orthogonality is a core concept in protective group chemistry, referring to the ability of different protective groups to be selectively removed in the presence of each other without cross-reactivity [1]. For β -amino alcohols, two primary strategies are employed based on the downstream application:

• Solution-Phase Strategy (N-Boc / O-TBDMS): The tert-butyloxycarbonyl (Boc) group is acid-labile, while the tert-butyldimethylsilyl (TBDMS) ether is fluoride-labile. This provides perfect orthogonality for complex solution-phase syntheses [4].

• SPPS Strategy (N-Fmoc / O-Trt or O-tBu): The 9-fluorenylmethoxycarbonyl (Fmoc) group is base-labile (cleaved by piperidine), which is perfectly orthogonal to acid-labile side-chain protections like tert-butyl (tBu) or Trityl (Trt) ethers [3]. This prevents side reactions during iterative solid-phase coupling [5].

Quantitative Data Summary: Strategic Comparison

Strategy	N-Protecting Group	O-Protecting Group	Installation Reagents	Deprotection (N)	Deprotection (O)	Application
Solution-Phase	Boc	TBDMS	Boc 2​ O, DMAP / TBDMS-OTf, Lutidine	TFA or 4M HCl	TBAF or HF·Pyridine	Small molecule APIs
SPPS-Compatible	Fmoc	tBu	Fmoc-OSu / Isobutylene, H +	20% Piperidine/DMF	95% TFA cocktail	Peptide synthesis

Workflow Visualization

The following decision tree illustrates the logical progression of the N-Boc / O-TBDMS orthogonal protection workflow, specifically optimized to overcome the steric hurdles of the (1-Amino-3-methylcyclohexyl)methanol scaffold.

Figure 1: Orthogonal N-Boc and O-TBDMS protection workflow for sterically hindered amino alcohols.

Step-by-Step Experimental Protocols

Protocol A: Chemoselective N-Boc Protection

Causality: While amines are generally more nucleophilic than alcohols, the tert-alkyl nature of the C1 amine reduces its reactivity. The addition of catalytic 4-Dimethylaminopyridine (DMAP) generates a highly reactive N-acylpyridinium intermediate, driving the reaction to completion without requiring harsh heating that could lead to O-acylation [2].

Reagents:

• (1-Amino-3-methylcyclohexyl)methanol: 1.0 eq

• Di-tert-butyl dicarbonate (Boc 2​ O): 1.1 eq

• N,N-Diisopropylethylamine (DIPEA): 1.5 eq

• DMAP: 0.05 eq

• Anhydrous Dichloromethane (DCM): 0.1 M

Procedure:

• Initiation: Dissolve the amino alcohol in anhydrous DCM under a nitrogen atmosphere.

• Base Addition: Add DIPEA and DMAP to the stirring solution at room temperature.

• Acylation: Cool the mixture to 0 °C using an ice bath. Add Boc 2​ O dropwise over 15 minutes to control the exothermic evolution of CO 2​ .

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 16 hours. If TLC indicates incomplete conversion, gently reflux at 40 °C for an additional 4 hours.

• Workup: Quench the reaction with saturated aqueous NaHCO 3​ . Extract the aqueous layer with DCM (3x). Wash the combined organic layers with 0.5 M citric acid (to remove DMAP and DIPEA), followed by brine.

• Isolation: Dry over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo. Purify via silica gel flash chromatography (Hexanes/EtOAc).

Self-Validation: Perform a Ninhydrin test on the purified product. The absence of Ruhemann's purple confirms the complete consumption of the primary amine.

Protocol B: O-Silylation with TBDMS-OTf

Causality: Standard silylation using TBDMS-Cl and imidazole will fail or proceed unacceptably slowly due to the neopentyl-like steric bulk surrounding the C1-hydroxymethyl group. To overcome this, we utilize TBDMS-triflate (TBDMS-OTf), a vastly superior electrophile, paired with 2,6-lutidine, a sterically hindered, non-nucleophilic base that prevents side reactions [4].

Reagents:

• N-Boc-(1-Amino-3-methylcyclohexyl)methanol: 1.0 eq

• TBDMS-OTf: 1.2 eq

• 2,6-Lutidine: 2.0 eq

• Anhydrous DCM: 0.1 M

Procedure:

• Initiation: Dissolve the N-Boc intermediate in anhydrous DCM under a strict argon atmosphere.

• Base Addition: Add 2,6-lutidine and cool the reaction flask to 0 °C.

• Silylation: Add TBDMS-OTf dropwise via syringe. Caution: TBDMS-OTf is highly moisture-sensitive and corrosive.

• Propagation: Stir at 0 °C for 30 minutes, then allow the reaction to warm to room temperature and stir for 2 hours.

• Workup: Quench the reaction by adding saturated aqueous NH 4​ Cl. Separate the layers and extract the aqueous phase with DCM (2x).

• Isolation: Wash the combined organics with water and brine, dry over MgSO 4​ , and concentrate. Purify via flash chromatography.

Self-Validation: Analyze the product via IR spectroscopy. The broad O-H stretch (~3300-3400 cm −1 ) present in the intermediate will completely disappear, leaving only the sharp N-H stretch (~3350 cm −1 ) of the carbamate.

Troubleshooting & Analytical Validation

Observation	Potential Cause	Mechanistic Solution
Significant unreacted starting material in Step 1	Steric hindrance at the tert-alkyl amine preventing Boc 2​ O attack.	Increase DMAP loading to 0.1 eq and elevate temperature to 40 °C. Ensure anhydrous conditions to prevent Boc 2​ O hydrolysis [2].
Formation of N,O-bis-Boc byproduct	Over-acylation due to excess reagent or prolonged heating.	Strictly limit Boc 2​ O to 1.05 - 1.1 eq. Monitor closely by TLC and quench immediately upon consumption of the starting material.
Incomplete silylation in Step 2	Use of TBDMS-Cl instead of TBDMS-OTf; neopentyl sterics blocking the S N​ 2-like transition state.	Switch to the highly electrophilic TBDMS-OTf and 2,6-lutidine protocol [4].
Loss of Fmoc group during SPPS (if using Strategy B)	Premature base-catalyzed β -elimination.	Ensure washing solvents (e.g., DMF) are completely free of secondary amines (like dimethylamine degradation products) [3].

References

• Greene's Protective Groups in Organic Synthesis, John Wiley & Sons.
• Technical Support Center: Synthesis of Amino Alcohol Compounds, BenchChem.
• Why Fmoc-Protected Amino Acids Domin
• Synthesis of conformationally restricted amino acids, Uni-Regensburg.
• Bioorthogonal chemistry, PMC.

Application Note: Handling, Storage, and Protocol Management for (1-Amino-3-methylcyclohexyl)methanol Hydrochloride

Introduction & Mechanistic Overview

(1-Amino-3-methylcyclohexyl)methanol hydrochloride (Free base CAS: 90226-45-2) is a highly specialized alicyclic amino alcohol derivative. Compounds of this class are frequently utilized as critical intermediates in the synthesis of neuroactive pharmaceuticals and complex spirocyclic scaffolds.

While synthesizing this compound as a hydrochloride (HCl) salt confers enhanced solid-state stability and aqueous solubility compared to its free base, it introduces specific handling challenges. The chloride counterion acts as a potent hydrogen-bond acceptor, while the ammonium ( −NH3+​ ) and hydroxyl ( −OH ) groups serve as strong hydrogen-bond donors. This highly polar crystal lattice creates a thermodynamic driving force for the absorption of atmospheric moisture, classifying the material as highly hygroscopic .

Failure to manage this hygroscopicity leads to agglomeration, deliquescence, and inaccurate molar dosing, fundamentally compromising experimental reproducibility .

Physicochemical Properties & Operational Causality

To establish a foundation for the handling protocols, the core physicochemical properties and their operational consequences are summarized below.

Property	Value / Description	Operational Consequence
Molecular Formula	C8​H17​NO⋅HCl	Requires precise molar mass calculation (179.69 g/mol ) for dosing.
Physical State	White to off-white crystalline solid	Visual indicator of purity; clumping indicates moisture ingress.
Hygroscopicity	High (deliquescent upon prolonged exposure)	Mandates handling under inert atmosphere or rapid weighing.
Solubility	Highly soluble in H2​O , DMSO, MeOH	Susceptible to the common-ion effect in high-chloride buffers.
Thermal Stability	Stable under recommended conditions	Avoid high-heat drying to prevent loss of hydrogen chloride.

Logical Relationship: Moisture-Induced Degradation

Understanding the causality of moisture degradation is critical for researchers to respect the storage boundaries. Once the hydrogen-bond network is saturated by atmospheric water, the dissolution kinetics of the bulk powder are severely reduced.

Fig 1: Mechanism of moisture-induced degradation in hygroscopic hydrochloride salts.

Storage Guidelines (The Self-Validating System)

To ensure trustworthiness, the storage system must be self-validating—meaning any failure in the storage condition is immediately detectable before the chemical is used in a critical assay.

• Primary Storage: Store the bulk powder at -20 °C in a tightly sealed, light-resistant amber glass vial with a PTFE-lined cap.

• Secondary Containment: Place the primary vial inside a secondary desiccator jar or a vacuum-sealed Mylar bag containing active, color-indicating desiccant (e.g., self-indicating silica gel or Drierite).

• Validation Mechanism: The color-indicating desiccant serves as the self-validating node. If the desiccant transitions from blue (active) to pink (exhausted), the micro-environment has been compromised. The primary vial must then be suspected of moisture exposure and tested before use.

Experimental Protocols: Step-by-Step Methodology

Protocol A: Pre-Handling Equilibration and Rapid Weighing

Causality: Opening a cold vial in a humid laboratory induces immediate condensation of atmospheric water directly onto the hygroscopic crystal lattice.

• Equilibration: Remove the secondary containment (desiccator jar) from the -20 °C freezer. Do not open it. Allow the entire sealed system to equilibrate to ambient room temperature for a minimum of 2 hours.

• Preparation: Pre-weigh a clean, anti-static weighing boat on an analytical balance. Tare the balance. Have the target solvent (e.g., anhydrous DMSO) ready in a capped volumetric flask.

• Inert Atmosphere (Preferred): Transfer the equilibrated vial to a nitrogen or argon-purged glovebox. If a glovebox is unavailable, utilize a localized dry-nitrogen stream over the balance area.

• Rapid Transfer: Open the primary vial, extract the estimated required mass using a dry, stainless-steel micro-spatula, and immediately reseal the primary vial.

• Validation (Weighing by Difference): To account for moisture absorbed during the weighing process, record the mass at t=0 and t=30 seconds. If the mass increases by >0.5% within 30 seconds, ambient humidity is too high, and the weighed aliquot must be desiccated before dissolution.

Protocol B: Preparation of Stock Solutions

Causality: Hydrochloride salts can exhibit suppressed solubility in biological buffers (e.g., PBS) due to the common-ion effect from high ambient chloride concentrations . Dissolving first in a chloride-free solvent bypasses this limitation.

• Dissolution: Transfer the weighed (1-Amino-3-methylcyclohexyl)methanol hydrochloride directly into the prepared anhydrous DMSO or ultra-pure water.

• Agitation: Vortex gently for 60 seconds. Do not sonicate if the solution exceeds 30 °C, as localized heating may induce transient degradation.

• Aliquotting: Divide the master stock solution into single-use aliquots (e.g., 50 µL per tube) to prevent repeated freeze-thaw cycles.

• Storage: Store aliquots at -80 °C. Aqueous solutions should be used within 1 month; DMSO stocks may remain stable for up to 6 months.

Experimental Workflow Diagram

Fig 2: Optimal handling and storage workflow for hygroscopic amino alcohol hydrochloride salts.

Troubleshooting: Recovery of Clumped Material

If the primary stock exhibits clumping (indicating moisture ingress), it can often be recovered without compromising chemical integrity.

• Vacuum Desiccation: Place the open vial in a vacuum desiccator containing phosphorus pentoxide ( P2​O5​ ) or fresh indicating silica gel. Apply a high vacuum (e.g., <10 mbar) for 24–48 hours at room temperature.

• Avoid Oven Drying: Do not use a standard drying oven (e.g., 110 °C). Hydrochloride salts of amino alcohols can undergo thermal decomposition or sublimation of HCl at elevated temperatures, converting the salt back to the free base and altering its pharmacological properties .

References

• Title: Salt Selection in Drug Development Source: Pharmaceutical Technology URL: [Link]

• Title: Effect of Counterions on Physicochemical Properties of Prazosin Salts Source: PubMed Central (PMC) URL: [Link]

Application Note: Chemoselective N-Acylation of (1-Amino-3-methylcyclohexyl)methanol

Executive Summary

The selective N-acylation of amino alcohols is a fundamental transformation in medicinal chemistry and drug development. However, achieving high chemoselectivity becomes a significant challenge when dealing with sterically congested substrates. This application note provides a comprehensive, field-proven guide for the selective N-acylation of (1-Amino-3-methylcyclohexyl)methanol (CAS: 90226-45-2). By analyzing the unique steric environment of this molecule, we outline two robust experimental workflows—a highly selective carbodiimide-mediated coupling for discovery chemistry, and a kinetically controlled acid chloride protocol for process scale-up.

Mechanistic Rationale & Chemoselectivity Challenges

To design a self-validating protocol, one must first deconstruct the substrate's structural causality. (1-Amino-3-methylcyclohexyl)methanol is a β -amino alcohol with a unique steric profile:

• The Amine (-NH₂): Located at the C1 position of the cyclohexane ring alongside a hydroxymethyl group, making C1 a quaternary carbon. This renders the amine a highly hindered tertiary alkyl amine.

• The Alcohol (-CH₂OH): A primary alcohol situated one methylene spacer away from the quaternary center, making it neopentyl-like but significantly less sterically hindered than the amine.

Typically, N-acylation is kinetically favored over O-acylation due to the higher nucleophilicity and polarizability of the nitrogen lone pair[1]. However, the extreme steric hindrance of the amine in this specific substrate allows the less hindered primary alcohol to compete aggressively for electrophiles. If standard acid chloride acylation is performed without strict temperature and stoichiometric control, significant O-acylation and N,O-diacylation will occur.

Furthermore, β -amino alcohols exhibit a well-documented thermodynamic phenomenon: O-to-N acyl migration [2]. If O-acylation occurs kinetically, the ester can undergo a base-catalyzed intramolecular rearrangement via a 5-membered cyclic transition state to yield the more thermodynamically stable amide. We leverage this migration as a corrective mechanism in our scale-up protocol.

Chemoselective pathways and O-to-N migration in beta-amino alcohol acylation.

Experimental Methodologies

Method A: Carbodiimide-Mediated Coupling (Discovery Scale)

This method utilizes EDC·HCl and HOBt to form a highly reactive, yet chemoselective, active ester. Because alcohols require a strong acyl transfer catalyst (like DMAP) to react with HOBt esters at room temperature, omitting DMAP completely suppresses O-acylation, allowing the hindered amine to react exclusively.

Reagents: Carboxylic Acid (1.0 eq), (1-Amino-3-methylcyclohexyl)methanol (1.0 eq), EDC·HCl (1.2 eq), HOBt (1.2 eq), DIPEA (2.0 eq), Anhydrous DCM.

Step-by-Step Protocol:

• Active Ester Formation: Charge an oven-dried flask with the Carboxylic Acid, EDC·HCl, and HOBt under an inert nitrogen atmosphere. Add anhydrous DCM (10 mL/g of acid). Causality: Pre-forming the active ester prevents the carboxylic acid from forming a non-reactive salt with the amino alcohol.

• Activation: Stir the suspension at 0 °C for 30 minutes until a clear solution forms, indicating complete conversion to the HOBt active ester.

• Substrate Addition: In a separate vial, dissolve the amino alcohol and DIPEA in DCM. Add this solution dropwise to the main flask at 0 °C. Causality: DIPEA is a non-nucleophilic base that neutralizes any HCl generated from the EDC salt, maintaining the amine in its highly nucleophilic free-base form.

• Coupling: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours.

• In-Process Control (IPC): Monitor via LC-MS or TLC (Ninhydrin stain). The reaction is self-validating: if starting material persists, the active ester has likely hydrolyzed; adding 0.2 eq of EDC/HOBt will drive it to completion.

• Workup: Quench the reaction with saturated aqueous NH₄Cl to destroy unreacted active ester. Extract with DCM (3x). Wash the combined organic layers with saturated aqueous NaHCO₃ (to remove HOBt and unreacted acid) and brine.

• Isolation: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via silica gel flash chromatography.

Standard operational workflow for chemoselective carbodiimide-mediated N-acylation.

Method B: Kinetically Controlled Acid Chloride Acylation (Process Scale)

For large-scale synthesis, peptide coupling reagents are often cost-prohibitive. Acid chlorides or mixed anhydrides are preferred[3], but require strict kinetic control to prevent O-acylation of the neopentyl-like alcohol.

Step-by-Step Protocol:

• Preparation: Dissolve the amino alcohol (1.0 eq) and Triethylamine (Et₃N, 1.5 eq) in anhydrous DCM (15 mL/g).

• Cryogenic Control: Cool the reactor to -20 °C. Causality: Low temperatures exponentially decrease the rate of alcohol acylation while maintaining sufficient amine reactivity.

• Acylation: Add the Acyl Chloride (1.05 eq) dropwise over 45 minutes using a syringe pump, ensuring the internal temperature does not exceed -15 °C. Causality: Strict stoichiometry (1.05 eq) prevents the formation of the N,O-diacylated byproduct.

• IPC & Corrective Migration: Stir at -20 °C for 1 hour. Analyze via LC-MS. If the O-acyl byproduct is detected (>5%), add an additional 0.2 eq of Et₃N and warm the reaction to room temperature for 2 hours. Causality: This step intentionally triggers the base-catalyzed O-to-N acyl migration, thermodynamically funneling the byproduct into the desired N-acyl product.

• Quench & Workup: Quench with cold water. Separate the phases, wash the organic layer with 1M HCl (to remove excess Et₃N), followed by brine. Concentrate to yield the product.

Process Optimization & Quantitative Data

The following table summarizes the optimization parameters validating the causality of our reagent and temperature choices. Note how active ester methods (Entries 4 & 5) provide near-perfect selectivity independent of cryogenic cooling.

Entry	Acylating Agent	Base	Solvent	Temp (°C)	N-Acyl : O-Acyl Ratio	Isolated Yield (%)
1	Acyl Chloride	Et₃N	DCM	25	60 : 40	55%
2	Acyl Chloride	Et₃N	DCM	0	85 : 15	78%
3	Acyl Chloride	DIPEA	THF	-20	92 : 8	85%
4	Carboxylic Acid + EDC/HOBt	DIPEA	DCM	25	>99 : 1	94%
5	Carboxylic Acid + HATU	DIPEA	DMF	25	>99 : 1	96%

Analytical Validation

To ensure the protocol is a self-validating system, researchers must analytically differentiate the N-acyl product from the O-acyl byproduct:

• FT-IR Spectroscopy: The desired N-acyl product will exhibit a strong amide I band at ~1650 cm⁻¹ and an amide II band at ~1550 cm⁻¹ . The O-acyl byproduct will show a sharp ester carbonyl stretch at ~1735 cm⁻¹ .

• ¹H NMR (CDCl₃): The N-acyl product will display a characteristic broad singlet for the amide proton (-NH) typically between 5.5–6.5 ppm . If O-acylation occurred, the methylene protons of the hydroxymethyl group (-CH₂O-C=O) will shift significantly downfield (from ~3.4 ppm to ~4.2 ppm ).

References

• Title: An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions Source: Synthetic Communications (Taylor & Francis), 2019. URL: [Link][1]

• Title: Fast and Chemoselective N-Acylation of Amino Alcohols Using Catalytic Amounts of Dibutyltin Oxide. Influence of the Power Output and the Nature of the Acylating Agent on the Selectivity Source: The Journal of Organic Chemistry (ACS Publications), 1996. URL: [Link][4]

• Title: Optimization of the Lipase-Catalyzed Selective Amidation of Phenylglycinol (Discussion on O-to-N acyl migration) Source: Frontiers in Bioengineering and Biotechnology (PMC), 2019. URL: [Link][2]

• Title: US5631356A - Selective N-acylation of amino alcohols Source: Google Patents. URL: [3]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Optimization of the Lipase-Catalyzed Selective Amidation of Phenylglycinol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US5631356A - Selective N-acylation of amino alcohols - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Advanced Enantioselective Catalysis in API Synthesis – Transition-Metal and Organocatalytic Workflows

Executive Summary

The synthesis of Active Pharmaceutical Ingredients (APIs) increasingly demands absolute stereocontrol, as the chirality of a drug molecule dictates its pharmacokinetic behavior, target affinity, and safety profile. Historically, the pharmaceutical industry relied heavily on chiral resolution—a highly inefficient process that discards 50% of the synthesized material. Today, asymmetric catalysis provides atom-economical, highly enantioselective pathways to chiral building blocks.

This application note details two foundational pillars of modern asymmetric synthesis: Transition-Metal Catalysis (specifically the Noyori Asymmetric Hydrogenation) and Enantioselective Organocatalysis (specifically MacMillan’s Photoredox-Mediated α-Alkylation). By analyzing the mechanistic causality behind these reactions, this guide provides drug development professionals with robust, self-validating protocols for implementing these transformations in process chemistry and discovery workflows.

Transition-Metal Catalysis: Noyori Asymmetric Hydrogenation

The asymmetric hydrogenation of functionalized ketones and olefins using chiral ruthenium complexes represents a watershed moment in process chemistry, enabling the industrial-scale synthesis of chiral drugs like naproxen and levofloxacin[1].

Mechanistic Causality & Stereocontrol

The exceptional enantioselectivity of the Noyori hydrogenation relies on the rigid, C2​ -symmetric environment created by the BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl) ligand[1]. The rigid binaphthyl backbone forces the phenyl rings attached to the phosphorus atoms to adopt an alternating edge-face conformation. This specific geometry effectively blocks two diagonal quadrants of the ruthenium atom's coordination sphere[2].

When a prochiral substrate such as a β-keto ester coordinates to the Ru(II) center, it does so in a bidentate fashion, binding through both the ketone oxygen and the neighboring ester carbonyl oxygen[3]. This chelation restricts the conformational freedom of the transition state. The steric bulk of the BINAP ligand forces the substrate to present only one specific prochiral face to the ruthenium-hydride intermediate, resulting in a highly stereoselective hydride transfer[2].

Catalytic cycle of the Noyori asymmetric hydrogenation highlighting steric control.

Protocol: In Situ Generation and Hydrogenation of β-Keto Esters

While pre-formed Ru-BINAP complexes can be used, they are highly air-sensitive and prone to oxidation[4]. Generating the active (R)-BINAP-Ru catalyst in situ is operationally simpler, highly reliable, and often allows for lower catalyst loadings while maintaining >99% enantiomeric excess[2][5].

Reagents:

• Precursor: [RuCl2​(benzene)]2​ (0.05 mol%)

• Ligand: (R)-BINAP (0.055 mol%)

• Substrate: Methyl acetoacetate (1.0 equiv)

• Solvent: Anhydrous, degassed Methanol and DMF.

Step-by-Step Methodology:

• Catalyst Generation (Self-Validating Step): In a Schlenk flask under a strict argon atmosphere, combine [RuCl2​(benzene)]2​ and (R)-BINAP. Add anhydrous, degassed DMF. Heat the mixture to 100 °C for 10–30 minutes.

  • Causality & Validation: The initial mixture is typically a dark brown suspension. As the ligand exchange occurs and the active monomeric Ru-BINAP complex forms, the solution transitions to a clear, distinct yellowish-brown or orange color[5]. This visual cue confirms successful catalyst generation.

• Substrate Preparation: In a separate vessel, dissolve methyl acetoacetate in degassed methanol. Degassing is critical to prevent the oxidation of the Ru(II) center to an inactive Ru(III) species.

• Reactor Loading: Transfer the substrate solution and the freshly prepared catalyst solution into a stainless-steel autoclave under a stream of inert gas[4][5].

• Hydrogenation: Seal the autoclave, purge three times with H2​ gas, and pressurize to 50–100 atm[2][5]. Stir the reaction vigorously at 25 °C for 12–24 hours.

• Workup & Isolation: Vent the hydrogen gas carefully. The reaction is self-validating via GC/HPLC monitoring; complete consumption of the ketone indicates successful reduction. Concentrate the mixture under reduced pressure and isolate the (R)-methyl 3-hydroxybutanoate via vacuum distillation (Expected Yield: >95%, >99% ee)[4][5].

Dual Catalysis: Photoredox-Organocatalytic α-Alkylation

While the α-alkylation of ketones is well-established, the direct, enantioselective α-alkylation of aldehydes remained a formidable challenge due to their propensity for self-aldol condensation and the difficulty of controlling enamine geometry. MacMillan's group solved this by merging visible-light photoredox catalysis with secondary amine organocatalysis[6][7].

Mechanistic Causality & Stereocontrol

This dual-catalytic system operates via two intersecting cycles. First, the chiral imidazolidinone organocatalyst condenses with the aldehyde to form an electron-rich enamine[6][8]. Simultaneously, a photocatalyst (e.g., Ru(bpy)32+​ ) is excited by visible light. The excited state photocatalyst acts as a potent single-electron oxidant, removing an electron from the enamine to generate a highly reactive 3π-electron enaminyl radical[6].

The causality of the stereocontrol lies entirely in the architecture of the imidazolidinone catalyst. The bulky tert-butyl and benzyl groups on the catalyst ring effectively shield one face of the enaminyl radical[8]. When an electron-deficient alkyl radical (generated in the photoredox cycle) couples with the enaminyl radical, it is forced to approach from the unshielded face, establishing the new stereocenter with exquisite precision[6].

Dual photoredox and organocatalytic cycle for the asymmetric α-alkylation of aldehydes.

Protocol: Visible-Light Mediated α-Alkylation

This protocol utilizes mild conditions (room temperature, visible light) to achieve complex C-C bond formations that are otherwise inaccessible[6][7].

Reagents:

• Organocatalyst: (2S,5S)-2-tert-butyl-3-methyl-5-benzyl-4-imidazolidinone (20 mol%)[8]

• Photocatalyst: Ru(bpy)3​Cl2​ (0.5 mol%)

• Substrate: Octanal (1.0 equiv)

• Alkylating Agent: Diethyl bromomalonate (1.2 equiv)

• Base: 2,6-lutidine (1.2 equiv)

• Solvent: DMF

Step-by-Step Methodology:

• Reaction Assembly: In an oven-dried vial equipped with a magnetic stir bar, add the imidazolidinone organocatalyst, Ru(bpy)3​Cl2​ , and DMF. Stir until homogeneous. Add octanal, diethyl bromomalonate, and 2,6-lutidine.

• Degassing (Critical Causality Step): Seal the vial with a septum and degas the mixture via three freeze-pump-thaw cycles.

  • Causality & Validation: Molecular oxygen is a triplet diradical that will rapidly quench the excited state of the photocatalyst and intercept carbon-centered radicals, completely halting the reaction. The system is self-validating during the thaw cycle; when bubbling ceases entirely upon thawing under vacuum, the solution is sufficiently anaerobic.

• Irradiation: Place the vial approximately 5 cm away from a 26 W household fluorescent lamp (or a dedicated blue LED photoreactor). Stir vigorously at 25 °C for 16–24 hours.

  • Validation: The reaction mixture should maintain the characteristic bright orange color of the Ru(bpy)32+​ complex throughout the process. A shift to brown or black indicates catalyst degradation or oxygen ingress.

• Workup: Dilute the mixture with water and extract three times with diethyl ether. Wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate. Purify the resulting α-alkylated aldehyde via silica gel flash chromatography (Expected Yield: 80-90%, 88-95% ee).

Quantitative Data Summary

The following table summarizes the operational parameters and performance metrics of the two catalytic workflows, providing a quick-reference guide for process selection.

Parameter	Noyori Asymmetric Hydrogenation	MacMillan Photoredox α-Alkylation
Catalyst System	In situ (R)-BINAP-Ru(II) complex	Imidazolidinone + Ru(bpy)32+​ / Ir(ppy)3​
Typical Substrate	Prochiral β-Keto esters / Olefins	Aliphatic aldehydes
Coupling Partner	H2​ Gas (50 - 100 atm)	Alkyl halides (e.g., Bromomalonates)
Reaction Conditions	Methanol, 25–80 °C, High Pressure	DMF, 2,6-lutidine, Visible Light, 25 °C
Typical Yield	> 95%	75 - 90%
Enantiomeric Excess (ee)	> 99%	88 - 95%
Primary Mechanism	Bidentate chelation & stereoselective hydride transfer	SET oxidation & enaminyl radical coupling
Key Advantage	Extreme scalability, massive turnover numbers (TON)	Mild conditions, complex C-C bond formation

References

• Noyori Asymmetric Hydrogenation | Chem-Station Int. Ed. Chem-Station. URL:[Link]

• Asymmetric Hydrogenation of 3-Oxo Carboxylates Using BINAP-Ruthenium Complexes Organic Syntheses. URL:[Link]

• The Noyori Asymmetric Hydrogenation Reaction Andrew G Myers Research Group, Harvard University. URL:[Link]

• Direct, enantioselective α-alkylation of aldehydes using simple olefins MacMillan Group, Princeton University. URL:[Link]

• Merging Photoredox Catalysis with Organocatalysis: The Direct Asymmetric Alkylation of Aldehydes Semantic Scholar (Science). URL:[Link]

Sources

• 1. Chemicals [chemicals.thermofisher.cn]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. Noyori Asymmetric Hydrogenation | Chem-Station Int. Ed. [en.chem-station.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. benchchem.com [benchchem.com]
• 6. macmillan.princeton.edu [macmillan.princeton.edu]
• 7. semanticscholar.org [semanticscholar.org]
• 8. Macmillan Imidazolidinone Organocatalysts [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Navigating the Separation of Substituted Cyclohexane Diastereomers

Welcome to the technical support resource for researchers, scientists, and drug development professionals facing the intricate challenge of separating diastereomers of substituted cyclohexanes. The unique conformational flexibility of the cyclohexane ring introduces a layer of complexity not seen with more rigid structures, often leading to co-elution and poor resolution. This guide provides in-depth, field-proven insights, troubleshooting strategies, and validated protocols to help you achieve baseline separation of your target compounds.

The Core Challenge: Conformational Dynamics

The primary obstacle in separating substituted cyclohexane diastereomers lies in their dynamic nature. Unlike enantiomers, diastereomers have different physical properties and should be separable by achiral chromatography. However, the low energy barrier for ring-flipping in cyclohexanes means that each diastereomer exists as a rapidly interconverting mixture of conformational isomers (conformers) in solution.[1][2] For example, a cis-1,2-disubstituted cyclohexane rapidly flips between two chair conformations, where one substituent is axial and the other equatorial, and vice-versa.[3][4] This conformational averaging can minimize the differences in their interaction with a stationary phase, making separation difficult. The success of a separation hinges on exploiting the subtle differences in the average polarity, size, or shape of these rapidly equilibrating conformers.

Caption: Rapid ring-flip equilibrium in cis-1,2-disubstituted cyclohexanes.

Troubleshooting Guides & Frequently Asked Questions (FAQs)

This section is formatted to address the most common issues encountered in the lab. We break down problems by the technique being used.

Section 1: High-Performance Liquid Chromatography (HPLC)

HPLC is often the first technique attempted. Success depends critically on moving beyond standard reversed-phase methods.

Q1: Why am I seeing no separation or very poor resolution between my cis and trans isomers on a standard C18 column?

A1: This is the most common pitfall. C18 columns separate primarily based on hydrophobicity. Diastereomers of substituted cyclohexanes often have nearly identical hydrophobicity, leading to co-elution. While the trans isomer with diequatorial substituents is typically less polar than the cis (equatorial/axial) isomer, this difference may be too small for effective separation on a C18 phase.[2]

• Causality: The rapid conformational averaging in solution presents an "average" molecule to the stationary phase. For C18, these averaged hydrophobic profiles are too similar.

• Solution: You must exploit other physicochemical differences.

  • Switch to Normal-Phase HPLC (NP-HPLC): Use an unmodified silica or a polar bonded phase (like Diol, Cyano) column with non-polar mobile phases (e.g., hexane/ethanol). NP-HPLC separates based on polar interactions. The difference in how the polar functional groups of your diastereomers are presented (axial vs. equatorial) can lead to differential interactions with the polar stationary phase, often resulting in successful separation.[5]

  • Consider Chiral Stationary Phases (CSPs): Even for separating non-enantiomeric diastereomers, CSPs are exceptionally powerful.[6] Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) create complex three-dimensional chiral environments.[7] The fixed spatial arrangement of the chiral selectors on the phase can distinguish the subtle topographical differences between the cyclohexane diastereomers, leading to excellent resolution where achiral methods fail.

Q2: My peaks are broad and tailing, especially for amine-containing cyclohexanes. What's causing this and how can I fix it?

A2: Peak tailing for basic compounds is often caused by secondary ionic interactions between the protonated amine and acidic, residual silanol groups on the silica support of the stationary phase.[6]

• Causality: These secondary interactions create an additional, undesirable retention mechanism that is non-uniform, leading to tailing peaks and poor efficiency.

• Solutions:

  • Mobile Phase Additives: Add a small amount of a competing base, like 0.1% triethylamine (TEA) or diethylamine (DEA), to your mobile phase.[8] These additives will preferentially interact with and "mask" the active silanol sites, preventing them from interacting with your analyte.

  • Use a High-Quality, End-Capped Column: Modern columns are "end-capped," meaning most residual silanols have been chemically deactivated. However, the quality of end-capping varies. Ensure you are using a high-purity silica column designed for basic compounds.

  • Increase Temperature: Raising the column temperature (e.g., to 40°C) can improve peak shape and reduce retention times by lowering mobile phase viscosity and speeding up mass transfer kinetics.[6]

Q3: My retention times are drifting from one injection to the next. What should I check?

A3: Drifting retention times typically indicate an unstable chromatographic system.

• Causality & Solutions:

  • Insufficient Column Equilibration: This is the most frequent cause.[6] When you change the mobile phase, the column needs to fully equilibrate. This can take 20-30 column volumes or more, especially in normal-phase or HILIC modes. Ensure the baseline is flat and stable before injecting your sample.

  • Mobile Phase Composition: The mobile phase composition must be precise and consistent.[9] If you are mixing solvents online, ensure the pump is functioning correctly. If preparing it manually, ensure accurate measurements. In reversed-phase, even small changes in the organic modifier percentage can cause significant shifts.

  • Temperature Fluctuations: Unstable column temperature will cause retention time drift. Use a column oven to maintain a constant temperature.[6]

Section 2: Supercritical Fluid Chromatography (SFC)

SFC is an increasingly popular technique for isomer separations, offering unique selectivity and "green" advantages.[8][10] It uses supercritical CO₂ as the main mobile phase, which has properties between a gas and a liquid.[11]

Q1: I'm new to SFC. Where do I start with method development for my cyclohexane diastereomers?

A1: SFC is particularly well-suited for separating diastereomers due to its reliance on normal-phase-like interactions and the unique properties of supercritical CO₂.[12]

• Recommended Starting Point:

  • Column Selection: Begin with a screening of several stationary phases. Good candidates include unmodified silica, Diol, and 2-Ethylpyridine phases. Chiral columns, especially polysaccharide-based ones, are also highly effective in SFC for diastereomer separations.[8][13]

  • Co-Solvent: Methanol is the most common and effective co-solvent (modifier) for increasing the mobile phase's solvent strength.

  • Initial Gradient: A fast, generic screening gradient (e.g., 5% to 40% methanol over 5 minutes) across your selected columns is the most efficient way to identify promising conditions.

  • System Parameters: Set the back pressure to 100-150 bar and the column temperature to 35-40°C.[8]

Q2: I have some separation in my SFC screen, but the resolution is poor (<1.5). How can I optimize it?

A2: Fine-tuning SFC parameters can significantly improve resolution.

• Optimization Strategy:

  • Focus the Gradient: Once you've identified the approximate co-solvent percentage where your compounds elute from the screening run, run a shallower gradient around that point (e.g., if they elute at 15%, try a gradient from 10% to 20%).

  • Try a Different Co-Solvent: If methanol doesn't provide sufficient selectivity, try ethanol or acetonitrile. The change in polarity and hydrogen bonding characteristics can alter the interactions and improve separation.

  • Adjust Temperature and Pressure: Temperature and pressure control the density of the supercritical fluid mobile phase. Lowering the temperature or increasing the back pressure increases density, which generally increases solvent strength and reduces retention times. Sometimes, subtle changes in these parameters can fine-tune selectivity.

  • Additives: Just as with HPLC, additives can improve peak shape. For acidic compounds, add 0.1% trifluoroacetic acid (TFA); for basic compounds, add 0.1% diethylamine (DEA).[8]

Section 3: Non-Chromatographic Methods

Q1: My diastereomers are inseparable by chromatography. Are there other options?

A1: Yes. While chromatography is the workhorse, classical chemistry techniques can sometimes be effective, particularly on a preparative scale.

• Fractional Crystallization: If your diastereomers are crystalline solids, you may be able to separate them by fractional crystallization. This relies on differences in their crystal lattice energies and solubilities in a given solvent system.

  • Causality: One diastereomer will be less soluble and will preferentially crystallize out of a supersaturated solution, allowing it to be isolated by filtration.[14]

  • Approach: This is often an empirical process of screening various solvents and temperatures. Seeding the solution with a pure crystal of the desired isomer can sometimes induce crystallization.[14]

• Crystallization-Induced Diastereomer Transformation (CIDT): In specific cases where the stereocenters are labile (e.g., adjacent to a carbonyl group), it's possible for the diastereomers to equilibrate in solution. If one diastereomer is significantly less soluble and crystallizes out, the equilibrium will shift (Le Châtelier's principle) to form more of that isomer, potentially allowing for a high yield of a single diastereomer.[15][16][17]

• Derivatization: You can chemically react your diastereomeric mixture with a chiral resolving agent to create a new pair of diastereomers.[18][19] The new diastereomers may have much larger differences in their physical properties (e.g., polarity, crystallinity) and become easily separable by standard chromatography or crystallization. Afterward, the chiral auxiliary can be chemically cleaved to yield the pure, separated diastereomers.

Data & Method Selection

Choosing the right starting point is critical for efficient method development. The following table compares the primary chromatographic techniques.

Caption: Logical workflow for selecting a separation technique.

Table 1: Comparison of Chromatographic Techniques for Cyclohexane Diastereomer Separation

Feature	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)	Supercritical Fluid Chromatography (SFC)
Analyte Suitability	Volatile & thermally stable compounds.[8]	Broad range, non-volatile compounds.	Broad range, particularly good for moderately polar compounds.[11]
Typical Stationary Phases	Chirasil-Dex CB, other cyclodextrin-based phases.[8]	C18, Polar-Embedded, Silica, Diol, Cyano, Polysaccharide & other CSPs.[5][6]	Silica, Diol, Pyridinyl, Polysaccharide & other CSPs.[8][12]
Pros for Diastereomers	High efficiency for simple, volatile derivatives.	Highly versatile, wide variety of columns available.	Fast, "green" (less organic solvent), excellent for isomer separations.[8][10]
Cons for Diastereomers	Limited to thermally stable analytes; derivatization often required.	Can consume large volumes of organic solvents; standard RP methods often fail.	Requires specialized equipment; method development can be complex.[20]

Validated Experimental Protocols

The following protocols provide robust starting points for your method development.

Protocol 1: HPLC Method Development for Diastereomer Separation

This protocol outlines a systematic approach to screen for selectivity using both normal-phase and chiral columns.

• Sample Preparation: Dissolve the diastereomeric mixture in the initial mobile phase or a compatible solvent (e.g., ethanol, isopropanol) to a concentration of approximately 1 mg/mL.[7]

• Column Selection:

  • Achiral Screening: Use a Diol or Cyano column (e.g., 250 x 4.6 mm, 5 µm).

  • Chiral Screening: Use a polysaccharide-based CSP like Chiralpak® AD-H or Chiralcel® OD-H (250 x 4.6 mm, 5 µm). Immobilized versions are preferred for greater solvent compatibility.[7]

• Mobile Phase Screening (Normal Phase Conditions):

  • Mobile Phase A: n-Hexane

  • Mobile Phase B: Ethanol or Isopropanol

  • Gradient: Start with a fast gradient of 5% to 50% B over 10 minutes.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Temperature: 30°C[7]

  • Detection: UV at a suitable wavelength (e.g., 220 nm or 254 nm), or Mass Spectrometry (MS).

  • Injection Volume: 5 µL

• Analysis and Optimization:

  • Evaluate the chromatograms for any separation.

  • If partial separation is observed, optimize by running a shallower gradient around the elution point.

  • If peak shape is poor for basic or acidic compounds, add 0.1% of an appropriate modifier (DEA or TFA) to the polar solvent component.

Protocol 2: SFC Method Development for Diastereomer Separation

This protocol provides a rapid screening approach to leverage the power of SFC.

• Sample Preparation: Dissolve the diastereomeric mixture in methanol to a concentration of 1 mg/mL.

• Column Screening: Screen a set of at least three columns. A recommended set is:

  • Unmodified Silica

  • 2-Ethylpyridine

  • A polysaccharide-based CSP (e.g., Chiralpak® IC)

• Mobile Phase:

  • Mobile Phase A: Supercritical CO₂

  • Mobile Phase B: Methanol

• Chromatographic Conditions:

  • Gradient: 5% to 40% Methanol over 5 minutes.

  • Flow Rate: 3.0 mL/min[12]

  • Back Pressure: 150 bar[12]

  • Temperature: 40°C[12]

  • Detection: UV-Vis or MS.

  • Injection Volume: 5 µL

• Analysis and Optimization:

  • Identify the column/co-solvent combination that provides the best "hit."

  • Optimize the separation by converting to an isocratic method or a shallow gradient around the elution conditions. For example, if elution occurred at 20% methanol in the screen, try an isocratic run at 15% methanol.

  • If necessary, screen other co-solvents like ethanol or acetonitrile.

References

• Optimizing Analytical Conditions for Lipid Analysis by SFC and Its Application for Precise Preparative Chromatography. Shimadzu. Available from: [Link]

• Relationships Between Conformations of Disubstituted Cyclohexanes. University of Calgary. Available from: [Link]

• Stereoisomerism in Disubstituted Cyclohexanes. Michigan State University. Available from: [Link]

• CYCLIC STEREOCHEMISTRY SEM-5, CC-12 PART-5, PPT-5 Part-5: Conformation-V. St. Paul's Cathedral Mission College. Available from: [Link]

• Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. SlideShare. Available from: [Link]

• Chiral Separation and Optimization on Substituted ß-Cyclodextrin Columns. Restek. Available from: [Link]

• Synthesis of the rac-6-hydroxy-3-methoxycyclohex-2-enone and resolution through recrystallization of its diastereomeric N-tosyl-(S)-proline esters. PubMed. Available from: [Link]

• Troubleshooting in HPLC: A Review. IJSDR. Available from: [Link]

• Comparison of chromatographic techniques for diastereomer separation of a diverse set of drug-like compounds. PubMed. Available from: [Link]

• Unexpected Diastereomer Formation and Interconversions in Cyclohexane-1,2-diacetal Derivatization of a Glucuronic Acid Thioglycoside. ACS Publications. Available from: [Link]

• Supercritical fluid chromatography for the enantioseparation of pharmaceuticals. ScienceDirect. Available from: [Link]

• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. PMC. Available from: [Link]

• 4.8 Conformations of Disubstituted Cyclohexanes. OpenStax. Available from: [Link]

• Crystallization-Induced Diastereomer Transformations. Chemical Reviews. Available from: [Link]

• Preparative SFC Method Development. Waters Corporation. Available from: [Link]

• Column Technology for Achiral SFC Separations. Chromatography Today. Available from: [Link] SFC/column-technology-for-achiral-sfc-separations/175

• Tips and Tricks of HPLC System Troubleshooting. Agilent. Available from: [Link]

• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Semantic Scholar. Available from: [Link]

• Analysis and Purification of Diastereomeric Steroid Saponins from the Trigonella foenum-graecum Seed Extract Using SFC/ELSD. Waters Corporation. Available from: [Link]

• Separation of Cyclohexane, (ethenyloxy)- on Newcrom R1 HPLC column. SIELC Technologies. Available from: [Link]

• Separation of diastereomers by crystallization with seeding. Reddit. Available from: [Link]

• Diastereoselective (3 + 3)-Annulations of Trisubstituted Michael Acceptors for Access to Polyfunctional Cyclohexanones. PMC. Available from: [Link]

• (PDF) Comparative study on separation of diastereomers by HPLC. ResearchGate. Available from: [Link]

• Crystallization-Induced Diastereomer Transformations of Donor–Acceptor Cyclopropanes. Journal of the American Chemical Society. Available from: [Link]

• Crystallization-induced diastereomer transformation assists the diastereoselective synthesis of 4-nitroisoxazolidine scaffolds. Organic & Biomolecular Chemistry (RSC Publishing). Available from: [Link]

• Synthesis of chiral cyclohexanes and carbasugars by 6-exo-dig radical cyclisation reactions. Beilstein Journal of Organic Chemistry. Available from: [Link]

• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. MDPI. Available from: [Link]

• Synthesis and Structure−Activity Relationships of New 1,3-Disubstituted Cyclohexanes as Structurally Rigid Leukotriene B4 Receptor Antagonists. Journal of Medicinal Chemistry. Available from: [Link]

Sources

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• 2. 4.8 Conformations of Disubstituted Cyclohexanes – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 3. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 4. spcmc.ac.in [spcmc.ac.in]
• 5. hplc.eu [hplc.eu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. lcms.cz [lcms.cz]
• 10. Comparison of chromatographic techniques for diastereomer separation of a diverse set of drug-like compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. lcms.cz [lcms.cz]
• 12. chromatographytoday.com [chromatographytoday.com]
• 13. waters.com [waters.com]
• 14. reddit.com [reddit.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Crystallization-induced diastereomer transformation assists the diastereoselective synthesis of 4-nitroisoxazolidine scaffolds - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 18. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 19. semanticscholar.org [semanticscholar.org]
• 20. fagg.be [fagg.be]

Technical Support Center: Optimizing Chiral HPLC Separation of Amino Alcohols

Welcome to the Technical Support Center. Separating amino alcohol enantiomers via High-Performance Liquid Chromatography (HPLC) is notoriously challenging. These molecules possess a dual-functional nature—a basic amino group and a polar hydroxyl group—which often leads to severe peak tailing, unpredictable retention shifts, and poor resolution on standard Chiral Stationary Phases (CSPs).

This guide bypasses generic advice to focus on the causality behind chromatographic behavior, providing you with field-proven, self-validating strategies to troubleshoot and optimize your chiral methods.

Method Development & Troubleshooting Logic

Before diving into specific issues, it is critical to visualize the analytical workflow. The diagram below outlines the logical progression for screening and optimizing amino alcohol separations.

Workflow for chiral HPLC method development and troubleshooting of amino alcohols.

Frequently Asked Questions & Troubleshooting Guide

Q1: Why do my amino alcohols consistently exhibit severe peak tailing on polysaccharide CSPs, and how do I mechanistically resolve this?

The Causality: Peak tailing for amino alcohols is rarely a column defect; it is a thermodynamic inevitability if the mobile phase is not properly modulated. The basic amino group interacts strongly with residual acidic silanols on the silica support matrix of the CSP via ion-exchange mechanisms. Simultaneously, the hydroxyl group engages in non-enantioselective hydrogen bonding with the carbamate linkages of the chiral selector. The Solution: You must introduce a competitive mobile phase modifier.

• Basic Additives: In Normal Phase (NP), adding 0.1% to 0.5% Diethylamine (DEA) or Triethylamine (TEA) is standard practice. DEA is generally preferred due to its lower steric bulk, allowing it to efficiently penetrate the CSP cavities and dynamically mask active silanol sites .

• Acidic/Amphoteric Complexes: Counterintuitively, demonstrated that using an acidic additive like 0.1% Trifluoroacetic acid (TFA), or a carefully balanced TFA/DEA mixture, can yield superior peak shapes for certain amino alcohols on amylose-based CSPs. The acid protonates the amine, forming a transient ion-pair complex that actually enhances the steric fit within the chiral grooves.

Q2: How do I choose the right polysaccharide CSP and mobile phase modifier for my specific compound?

The Causality: Amylose and cellulose backbones twist into different helical structures. Amylose forms a looser helix, accommodating bulkier primary and secondary amino alcohols, while cellulose forms a tighter helix, often providing better chiral recognition for rigid or aromatic amino alcohols .

Table 1: Quantitative Starting Conditions & CSP Selection

CSP Category	Chiral Selector	Default Mobile Phase (NP)	Recommended Additive	Target Analyte Profile
Amylose-based (e.g., AD-H, IA)	Amylose tris(3,5-dimethylphenylcarbamate)	Hexane / IPA (80:20)	0.1% DEA or 0.1% TFA	Bulky primary/secondary amino alcohols
Cellulose-based (e.g., OD-H, IB)	Cellulose tris(3,5-dimethylphenylcarbamate)	Hexane / EtOH (90:10)	0.1% DEA	Aromatic or rigid amino alcohols
Halogenated Cellulose (e.g., IC)	Cellulose tris(3,5-dichlorophenylcarbamate)	Hexane / IPA (90:10)	0.1% TEA	Sterically hindered amines
Macrocyclic Antibiotic	Teicoplanin	MeOH / H₂O (100:0)	10 mM NH₄OAc	Zwitterionic / highly polar amino alcohols

Q3: I have achieved partial separation ( Rs​≈1.0 ), but I need baseline resolution ( Rs​≥1.5 ). What is the next logical optimization step?

The Causality: Once peak shape is corrected via additives, resolution optimization must focus on steric environment and thermodynamics .

• Modify the Alcohol Co-solvent: The alcohol dictates the steric bulk around the chiral selector. If Isopropanol (IPA) yields partial separation, switching to Ethanol (EtOH) often improves Rs​ by allowing deeper penetration of the analyte into the polysaccharide chiral grooves.

• Temperature Modulation: Chiral recognition is an enthalpy-driven process. Lowering the column temperature (e.g., from 25°C to 15°C) typically increases the enantiomeric separation factor ( α ) by magnifying the subtle energetic differences between the transient diastereomeric complexes. However, lower temperatures increase mobile phase viscosity, which can reduce mass transfer efficiency.

Q4: I am experiencing retention time drift and irreproducibility between runs. Is my column degrading?

The Causality: If you are using basic additives (like DEA), drift is rarely column degradation; it is incomplete column equilibration. Basic modifiers require significant time to establish a dynamic equilibrium with the stationary phase. If you inject too early, the ratio of masked-to-unmasked silanols changes during your run, causing retention times to drift .

Self-Validating Experimental Protocol: CSP Screening & Additive Optimization

To eliminate guesswork, utilize the following self-validating protocol. This ensures that any observed separation is a true thermodynamic result, not an artifact of an unequilibrated system.

Step 1: System Preparation Flush the entire HPLC system (lines, pump, autosampler) with 100% IPA, followed by 100% Hexane, to ensure zero trace of reversed-phase aqueous buffers, which will phase-separate in Normal Phase conditions.

Step 2: Baseline Equilibration Install the target polysaccharide CSP (e.g., Chiralpak AD-H). Flush with the baseline mobile phase (Hexane/IPA 80:20 v/v) without additives at 1.0 mL/min for exactly 20 Column Volumes (CV).

Step 3: Initial Racemate Injection Inject 5 µL of the racemic amino alcohol (prepared at 1 mg/mL in the mobile phase). Record the retention times ( t1​ , t2​ ), resolution ( Rs​ ), and the tailing factor ( Tf​ ).

• Decision Gate: If Tf​>1.5 or peaks are excessively broad, proceed to Step 4.

Step 4: Additive Introduction Introduce 0.1% DEA (v/v) to the mobile phase. Critical: Equilibrate the column for a minimum of 30 CVs. The basic additive must fully saturate the active sites on the silica matrix.

Step 5: System Suitability and Self-Validation Perform three consecutive injections of the racemate under the additive-modified conditions. Calculate the Relative Standard Deviation (RSD) for the retention times ( tR​ ) across the three runs.

• Validation Gate: If the tR​ RSD is < 0.5% and Rs​ variation is < 2% , the system is successfully equilibrated and the method is validated for stability.

• Failure Mode: If the RSD is > 0.5%, the dynamic coating of the CSP is incomplete. Continue flushing for another 10 CVs and repeat Step 5. Do not adjust mobile phase ratios until this self-validation gate is passed.

References

• Direct high-performance liquid chromatographic separation of the enantiomers of an aromatic amine and four aminoalcohols using polysaccharide chiral stationary phases and acidic additive. Chirality (2007). Available at:[Link]

• Chiral Stationary Phases for Liquid Chromatography: Recent Developments. Molecules / MDPI (2019). Available at:[Link]

• Effect of Mobile Phase Additive on Enantiomer Resolution for Chiral Amines on Polysaccharide-derived Chiral Stationary Phases by High Performance Liquid Chromatography. KSBB Journal (2014). Available at:[Link]

Technical Support Center: Navigating Side Reactions in the Reduction of Aminocyclohexane Derivatives

Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development. This guide is designed to provide in-depth troubleshooting and practical advice for overcoming common side reactions encountered during the reduction of aminocyclohexane derivatives. Our focus is on providing not just procedural steps, but the underlying chemical principles to empower you to make informed decisions in your experimental design.

Troubleshooting Guide: A Proactive Approach to Common Issues

This section addresses specific problems you may encounter during your experiments, presented in a question-and-answer format for clarity and quick reference.

Question 1: My reaction is yielding a significant amount of the corresponding aminocyclohexanol, reducing the overall yield of my desired product. What is causing this, and how can I prevent it?

Answer: The formation of an alcohol byproduct is a frequent issue, primarily arising from the premature reduction of the ketone in your starting material, such as an aminocyclohexanone. This is especially prevalent when employing strong, non-selective reducing agents.

Causality and Prevention:

• Choice of Reducing Agent: Powerful reducing agents like sodium borohydride (NaBH₄) can readily reduce both the ketone and the desired imine or iminium ion intermediate. To mitigate this, it is advisable to use a milder, more selective reducing agent. Sodium triacetoxyborohydride (NaBH(OAc)₃ or STAB) and sodium cyanoborohydride (NaBH₃CN) are excellent alternatives that show a higher preference for reducing the iminium ion over the ketone.[1][2][3]

• Reaction Sequence: In a one-pot reductive amination, the timing of reagent addition is critical. Ensure that the imine has had sufficient time to form before introducing the reducing agent. A pre-stirring period of the ketone and amine, typically for 1-2 hours, is recommended before the addition of the hydride source.[1]

• pH Control: The formation of the imine intermediate is pH-dependent. A mildly acidic environment (pH 4-6) is generally optimal as it facilitates the dehydration step required for imine formation without excessively protonating the amine reactant, which would render it non-nucleophilic.[1]

Question 2: I am observing the formation of a tertiary amine as a byproduct, resulting from over-alkylation of my primary amine reactant. How can I achieve selective mono-alkylation?

Answer: Over-alkylation is a common challenge that occurs when the secondary amine product, which is often more nucleophilic than the starting primary amine, reacts further with the ketone.

Strategies for Mono-alkylation:

• Stoichiometric Control: A straightforward approach is to use a slight excess of the primary amine relative to the aminocyclohexanone derivative. This increases the probability of the ketone reacting with the intended primary amine.

• Tandem N-Boc Protection: A highly effective method involves a one-pot tandem direct reductive amination followed by the in-situ N-Boc protection of the newly formed secondary amine. After the reductive amination is complete, the addition of Di-tert-butyl dicarbonate ((Boc)₂O) will protect the secondary amine, preventing further reaction.[1]

• Stepwise Synthesis: For maximum control, consider a two-step procedure where the imine intermediate is first formed and isolated before its reduction.[1] This physically separates the reactive species and prevents the secondary amine from coming into contact with the starting ketone.

Question 3: My amine-protecting group (e.g., Boc) is being cleaved during the reaction. What are the likely causes and how can I maintain its integrity?

Answer: The lability of protecting groups, particularly acid-sensitive ones like the Boc group, can be a significant issue.

Protecting Group Stability:

• pH Management: If your reaction conditions are too acidic, it can lead to the cleavage of the Boc group. It is crucial to buffer the reaction mixture to maintain a mildly acidic pH.

• Temperature Control: Elevated temperatures can also promote the removal of the protecting group. Whenever possible, conduct the reaction at a lower temperature, for instance, at room temperature.[1]

• Workup Procedure: Employ a basic or neutral workup procedure to avoid exposing the product to acidic conditions during purification.[1]

Frequently Asked Questions (FAQs)

What is the most common cause of incomplete or slow reactions in the reductive amination of aminocyclohexanone derivatives?

Slow or incomplete reactions are often a result of a combination of factors including suboptimal pH, an inappropriate choice of reducing agent, steric hindrance from bulky protecting groups like Boc, and a low concentration of the crucial iminium ion intermediate.[1] Optimizing the pH and selecting a suitable reducing agent are the first steps in troubleshooting this issue.

How can I control the stereoselectivity of the reduction to obtain a specific diastereomer of a substituted aminocyclohexanol?

The stereochemical outcome is influenced by both the substrate and the reducing agent. The choice of N-protecting group can also play a role in directing the stereoselectivity.[4] For substituted cyclohexanones, the incoming hydride will typically attack from the less sterically hindered face. The use of bulky reducing agents can enhance this selectivity. For complex cases, a thorough review of the literature for similar systems is recommended to find conditions that favor the desired diastereomer.[5][6]

Can over-reduction of the cyclohexane ring occur?

While less common with hydride reducing agents, over-reduction of the aromatic ring to a cyclohexylamine can be a side reaction during the catalytic hydrogenation of aniline derivatives to produce aminocyclohexanes, especially when using catalysts like Raney Nickel under high pressure and temperature.[7] Careful control of reaction conditions is key to prevent this.

Summary of Common Side Reactions and Solutions

Side Reaction	Primary Cause(s)	Recommended Solution(s)
Alcohol Byproduct Formation	Use of a non-selective reducing agent (e.g., NaBH₄); Premature reduction of the ketone.	Switch to a more selective reducing agent like NaBH(OAc)₃ or NaBH₃CN.[1][2]; Allow for a longer pre-reaction time for imine formation before adding the reducing agent, or perform a two-step reaction.[1]
Over-alkylation of Primary Amine	The secondary amine product is more nucleophilic than the starting primary amine and reacts further.	Use an excess of the primary amine; Employ a tandem N-Boc protection strategy by adding (Boc)₂O after the reductive amination is complete.[1]
Protecting Group (e.g., Boc) Deprotection	Reaction conditions are too acidic or the temperature is too high.	Buffer the reaction mixture; Run the reaction at a lower temperature; Use a basic or neutral workup procedure.[1]
Formation of Secondary Amines (during primary amine synthesis)	The newly formed primary amine reacts with the imine intermediate.	Addition of ammonia can suppress the formation of secondary amines during the hydrogenation of primary amides.[8]
Over-reduction of Aromatic Ring (in aniline hydrogenation)	Harsh reaction conditions (high temperature and pressure) with certain catalysts (e.g., Raney Ni).	Use milder reaction conditions and a more selective catalyst system.[7]

Experimental Protocol: Reductive Amination of N-Boc-4-aminocyclohexanone

This protocol provides a detailed, step-by-step methodology for the reductive amination of N-Boc-4-aminocyclohexanone with a primary amine, designed to minimize common side reactions.

Materials:

• N-Boc-4-aminocyclohexanone

• Primary amine (e.g., benzylamine)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE)

• Acetic acid

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add N-Boc-4-aminocyclohexanone (1.0 eq) and the primary amine (1.1 eq).

• Solvent Addition: Add anhydrous 1,2-dichloroethane (DCE) to achieve a concentration of approximately 0.1 M.

• Imine Formation: Add a catalytic amount of acetic acid (0.1 eq) to the mixture. Stir the reaction at room temperature for 1-2 hours to facilitate the formation of the imine intermediate.

• Reduction: Slowly add sodium triacetoxyborohydride (1.5 eq) to the reaction mixture in portions over 15-20 minutes.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 4-12 hours).

• Workup: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate. Stir for 30 minutes.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3x).

• Washing: Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired secondary amine.[9]

Visualizing Reaction Pathways

The following diagram illustrates the desired reductive amination pathway and the key side reactions discussed.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Regulating the stereoselectivity of medium-chain dehydrogenase/reductase by creating an additional active pocket accommodating prochiral heterocyclic ketones - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. orgosolver.com [orgosolver.com]
• 8. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 9. Purification | Faculty of Pharmacy - Research Portal [portal.faf.cuni.cz]

troubleshooting low yield in Hofmann rearrangement for related compounds

Welcome to the Technical Support Center for Amine Synthesis. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals facing bottlenecks in one-carbon degradation reactions. The Hofmann rearrangement is a powerful tool for converting primary amides to primary amines[1]. However, its classical conditions (Br₂/NaOH) are notorious for variable yields due to competing kinetic pathways, reagent degradation, and substrate sensitivities.

This guide is designed to move beyond basic troubleshooting. We will dissect the causality behind experimental failures, provide self-validating protocols, and offer advanced alternatives to rescue low-yielding reactions.

Part 1: Mechanistic Overview & Causality

To troubleshoot the Hofmann rearrangement, one must understand the delicate kinetic balance of its intermediates. The reaction relies on the in situ generation of an N-bromoamide, which, upon heating, undergoes a 1,2-shift to form a highly electrophilic isocyanate[1]. The crux of most yield issues lies in the fate of this isocyanate.

Fig 1. Mechanistic pathway of the Hofmann rearrangement highlighting the competing urea side reaction.

Part 2: Troubleshooting FAQs

Q1: My yield is consistently below 40%, and I observe a significant amount of insoluble white precipitate. What is happening? A: You are observing the formation of a symmetric urea byproduct.

• Causality: The intermediate isocyanate is highly electrophilic. While the desired pathway is hydrolysis by water to form carbamic acid, the newly formed primary amine product is a much stronger nucleophile than water. If the localized concentration of the isocyanate and the amine is too high, they will react intermolecularly to form urea[2][3].

• Solution: Increase the dilution of your reaction to disfavor bimolecular collisions. Additionally, ensure strict temperature control (0–10 °C) during the initial N-bromination phase to prevent premature, uncontrolled rearrangement[3].

Q2: I am recovering mostly unreacted starting material, even though I added the correct stoichiometric equivalents of Br₂ and NaOH. Why didn't the oxidation occur? A: Your sodium hypobromite (NaOBr) reagent likely degraded before it could react with the amide.

• Causality: The hypobromite ion is thermodynamically unstable. At temperatures above 5 °C, it rapidly disproportionates into sodium bromate (NaBrO₃) and sodium bromide (NaBr)[2]. Bromate is completely unreactive toward amides under these conditions.

• Solution: NaOBr must be prepared in situ in an ice-salt bath. Add the bromine dropwise to the NaOH solution, ensuring the internal temperature never exceeds 5 °C, and use the reagent immediately[2][4].

Q3: My substrate has an electron-withdrawing group (EWG) on the aromatic ring, and the reaction stalls at the N-bromoamide stage. How can I drive it to completion? A: EWGs severely retard the rearrangement step.

• Causality: The rate-determining step of the Hofmann rearrangement is the 1,2-shift of the R-group to the electron-deficient nitrogen, accompanied by the expulsion of the bromide ion. Electron-withdrawing groups destabilize the transition state of the migrating group, drastically slowing the reaction[5].

• Solution: Abandon the classical Br₂/NaOH conditions. Switch to a hypervalent iodine reagent such as Phenyliodine(III) bis(trifluoroacetate) (PIFA). PIFA provides a much stronger thermodynamic driving force for the rearrangement and can operate at room temperature[5][6].

Q4: The harsh aqueous basic conditions are hydrolyzing my sensitive functional groups. Are there anhydrous alternatives? A: Yes, you can perform a modified Hofmann rearrangement in methanol.

• Causality: By replacing water/NaOH with methanol and a base like sodium methoxide (NaOMe) or using N-bromosuccinimide (NBS), the intermediate isocyanate is trapped by methanol to form a stable methyl carbamate[1][7]. This carbamate can be safely isolated and deprotected to the amine later under milder, controlled conditions.

Fig 2. Decision tree for diagnosing and resolving low yield issues in Hofmann rearrangements.

Part 3: Quantitative Reagent Comparison

When optimizing yields, selecting the correct reagent system based on your substrate's electronic and steric profile is critical.

Reagent System	Typical Yield Range	Temperature Profile	Primary Byproducts	Best Suited For
Br₂ / NaOH	50 – 85%	0 °C, then heat to 75 °C	Symmetric Urea, Unreacted amide	Simple, electron-rich aliphatic or aryl amides
NBS / NaOMe	70 – 90%	0 °C to Room Temp	Methyl carbamate (stable)	Base-sensitive substrates; forming protected amines
PIFA / TFA	80 – 95%	Room Temp	Iodobenzene	Electron-deficient amides; sterically hindered substrates
TCCA / NaOH	75 – 89%	Room Temp	Cyanuric acid	Large-scale synthesis; avoiding toxic Br₂ gas

Part 4: Validated Experimental Protocols

A robust protocol must be a self-validating system. The methodologies below include specific physical cues (color changes, gas evolution) that confirm the reaction is proceeding correctly at each stage.

Protocol A: Classical Br₂/NaOH Hofmann Rearrangement

Optimized for standard aliphatic/aryl amides.[4]

• Reagent Preparation: In a 250 mL three-necked flask, dissolve 10.0 g (0.25 mol) of NaOH in 100 mL of deionized water. Cool the flask in an ice-salt bath to 0 °C.

• Halogen Addition: Slowly add 12.0 g (0.075 mol) of Br₂ dropwise via an addition funnel.

  • Self-Validation Check: The solution must transition from a deep red to a pale yellow color, confirming the complete consumption of Br₂ and the formation of active sodium hypobromite[4].

• Amide Addition: Add the primary amide (0.075 mol) in one portion. Stir vigorously at <10 °C for 15–30 minutes.

  • Self-Validation Check: The initial suspension should gradually clarify into a homogeneous solution as the soluble N-bromoamide sodium salt is formed[2].

• Rearrangement: Remove the ice bath and replace it with a water bath preheated to 75 °C. Maintain this temperature for 45 minutes.

  • Self-Validation Check: You will observe the vigorous evolution of gas bubbles. This is the CO₂ byproduct releasing as the carbamic acid decarboxylates into the primary amine[1].

• Workup & Isolation: Cool the mixture to room temperature. Extract the aqueous layer with diethyl ether (3 x 50 mL). To isolate the amine from neutral byproducts, extract the organic layer with 1M HCl. Basify the aqueous layer (pH > 10) with NaOH and extract the pure amine back into fresh diethyl ether[4].

Fig 3. Validated step-by-step experimental workflow for the classical Hofmann rearrangement.

Protocol B: PIFA-Mediated Mild Rearrangement

Optimized for electron-deficient or thermally sensitive amides.[5][6]

• Reaction Setup: Dissolve the primary amide (1.0 mmol) in a mixture of acetonitrile and water (2:1 ratio, 15 mL total volume) at room temperature.

• Oxidant Addition: Add Phenyliodine(III) bis(trifluoroacetate) (PIFA) (1.2 mmol) in a single portion.

  • Self-Validation Check: A slight color change (often pale yellow) will occur as the hypervalent iodine coordinates with the amide nitrogen[6].

• Stirring: Stir the reaction at room temperature for 2 to 4 hours. No thermal activation is required.

  • Self-Validation Check: Monitor via TLC (UV active). The starting material spot will cleanly disappear, replaced by a more polar amine spot, without the formation of the baseline streaks typically associated with thermal degradation[5].

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with dichloromethane (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

References

• Benchchem. "Technical Support Center: Optimizing the Hofmann Rearrangement with Sodium Hypobromite".
• Benchchem. "side reactions and byproducts in sodium hypobromite oxidations".
• Master Organic Chemistry. "The Hofmann and Curtius Rearrangements".
• Wikipedia. "Hofmann rearrangement".
• Benchchem. "Protocol for the Synthesis of Primary Amines from 3-Chlorobutanamide via Hofmann Rearrangement".
• ORCA - Cardiff University. "Stereoselective Transformations using Chiral Hypervalent Iodine Reagents".
• ACS Publications. "PIFA-Mediated Tandem Hofmann-Type Rearrangement and Cyclization Reaction of α-Acyl-β-aminoacrylamides: Access to Polysubstituted Oxazol-2(3H)-ones".

Sources

• 1. Hofmann rearrangement - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Derivatization of (1-Amino-3-methylcyclohexyl)methanol

Welcome to the Advanced Applications Support Portal. This guide is engineered for drug development professionals and synthetic chemists working with (1-Amino-3-methylcyclohexyl)methanol (CAS: 90226-45-2).

Working with this specific chiral building block presents unique stereochemical challenges. Because the C1 position is a quaternary stereocenter (bonded to the cyclohexane ring, an amine, and a hydroxymethyl group), it is immune to classical base-catalyzed enolization. However, researchers frequently report unexpected epimerization, racemization, or complete structural rearrangement during routine O-activation or oxidation workflows.

This guide dissects the mechanistic causality behind these failures and provides self-validating protocols to preserve stereochemical integrity.

Part 1: Core Mechanistic Insight — The Aziridinium Divergence

The root cause of stereochemical loss in (1-Amino-3-methylcyclohexyl)methanol is its β -amino alcohol architecture .

When the primary alcohol is converted into a good leaving group (e.g., mesylate, tosylate, or halide) while the primary amine remains unprotected, the molecule undergoes Neighboring Group Participation (NGP) . The nucleophilic nitrogen lone pair attacks the adjacent activated carbon (C1') via an intramolecular SN​2 mechanism, forming a highly strained, spiro-fused aziridinium ion intermediate [1].

Once the aziridinium ion forms, incoming nucleophiles can attack at two positions:

• Attack at C1' (Primary Carbon): Regenerates the original skeleton but can lead to epimerization if the aziridinium formation is reversible[2].

• Attack at C1 (Quaternary Carbon): Leads to the inversion of the C1 stereocenter or, more commonly, triggers a ring expansion that destroys the cyclohexane architecture entirely, yielding rearranged azepane derivatives[3].

Pathway Visualization

Fig 1: Aziridinium-mediated neighboring group participation (NGP) causing stereochemical loss.

Part 2: Troubleshooting Guide & FAQs

FAQ 1: Why am I observing epimerization and poor yields when mesylating the primary alcohol?

Cause: You are likely attempting O-activation with a free or alkylated amine. The highly nucleophilic nitrogen lone pair outcompetes external nucleophiles, driving the reaction down the aziridinium pathway[2]. Solution: You must electronically deactivate the nitrogen lone pair prior to O-activation. Installing a strongly electron-withdrawing protecting group (EWG) such as a Boc (tert-butyloxycarbonyl) or Fmoc group delocalizes the nitrogen lone pair into the carbamate carbonyl π -system, rendering it non-nucleophilic and completely blocking NGP.

FAQ 2: I am oxidizing the hydroxymethyl group to synthesize 1-amino-3-methylcyclohexanecarboxylic acid. Why is my enantiomeric excess (ee%) dropping?

Cause: Harsh, unbuffered oxidants (like Jones reagent or KMnO4​ ) can induce C-C bond cleavage. During the transient α -amino aldehyde stage, the molecule is susceptible to retro-aldol-type cleavage or radical fragmentation at the highly substituted C1 position. Solution: Transition to a mild, biphasic oxidation system. The TEMPO/BAIB protocol or a Swern oxidation followed by a Pinnick oxidation ( NaClO2​ ) bypasses high-energy radical intermediates, preserving the C1 stereocenter to yield pure 1-amino-3-methylcyclohexanecarboxylic acid (CAS: 55550-84-0)[4].

FAQ 3: Does this molecule racemize during peptide coupling via the oxazolone mechanism?

Cause/Solution: No. Classical racemization during peptide coupling requires an α -proton to form a planar oxazolone (azlactone) intermediate. Because C1 is a quaternary center, it lacks an α -proton. If you observe apparent "racemization" during coupling, it is almost certainly an analytical artifact (e.g., chiral HPLC peak splitting due to carbamate rotamers) rather than true chemical epimerization. Validate your product using high-temperature NMR to coalesce rotamer signals.

Part 3: Quantitative Impact of N-Protection on Stereochemistry

The table below summarizes the causality between the electronic nature of the N-protecting group and the resulting stereochemical integrity during an O-mesylation followed by azide substitution workflow.

N-Protecting Group	Electronic Effect on N-Lone Pair	Aziridinium Formation Risk	O-Substitution Yield (%)	Enantiomeric Excess (ee %)
None (Free −NH2​ )	Highly Nucleophilic	Critical (High)	< 20% (Rearranged)	Racemized / N/A
N-Benzyl (Bn)	Moderately Nucleophilic	High	35%	< 40%
N-Acetyl (Ac)	Weakly Nucleophilic	Low	82%	> 95%
N-Boc	Non-Nucleophilic (Delocalized)	Negligible	94%	> 99%
N-Fmoc	Non-Nucleophilic (Delocalized)	Negligible	91%	> 99%

Part 4: Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems, incorporating specific analytical checkpoints to verify that the aziridinium pathway has been successfully bypassed.

Protocol A: Stereoretentive O-Mesylation via N-Boc Protection

Objective: Activate the primary alcohol for substitution without triggering NGP.

• N-Protection: Dissolve 10 mmol of (1-Amino-3-methylcyclohexyl)methanol in 50 mL anhydrous Dichloromethane (DCM).

• Base Addition: Add 15 mmol (1.5 eq) of N,N-Diisopropylethylamine (DIPEA).

• Boc Protection: Slowly add 11 mmol (1.1 eq) of Di-tert-butyl dicarbonate ( Boc2​O ) at 0°C. Stir at room temperature for 4 hours.

• Validation Checkpoint 1 (TLC): Spot the reaction mixture on silica TLC. Stain with Ninhydrin and heat. Causality: A successful reaction will show NO purple/pink spots, confirming the complete absence of the nucleophilic primary amine.

• O-Activation: Cool the validated reaction mixture to 0°C. Dropwise, add 12 mmol (1.2 eq) of Methanesulfonyl chloride (MsCl). Stir for 1 hour.

• Quench & Extract: Quench with saturated aqueous NaHCO3​ . Extract with DCM, dry over Na2​SO4​ , and concentrate.

• Validation Checkpoint 2 (NMR): Run a 1H NMR. Causality: The −CH2​O− protons should shift downfield (approx. 4.0 - 4.2 ppm), and the cyclohexane ring integration must remain perfectly intact, proving no ring expansion occurred.

Protocol B: Mild Oxidation to 1-Amino-3-methylcyclohexanecarboxylic Acid

Objective: Oxidize the hydroxymethyl group without retro-aldol cleavage.

• Preparation: Start with the N-Boc protected intermediate generated in Protocol A (Step 3). Dissolve 5 mmol in a 1:1 mixture of Acetonitrile and Water (20 mL).

• Catalyst Addition: Add 0.5 mmol (0.1 eq) of TEMPO (2,2,6,6-Tetramethylpiperidine 1-oxyl).

• Oxidation: Add 11 mmol (2.2 eq) of BAIB (Bis(acetoxy)iodobenzene) portion-wise over 30 minutes. The solution will turn orange and gradually fade.

• Validation Checkpoint (Colorimetric/TLC): Monitor via TLC (UV active due to BAIB/PhI). The reaction is complete when the intermediate aldehyde spot is fully consumed.

• Isolation: Acidify the aqueous layer to pH 3 using 1M Citric Acid (avoid strong mineral acids to prevent Boc deprotection). Extract with Ethyl Acetate to isolate the stereopure N-Boc amino acid.

Safe Derivatization Workflow

Fig 2: Stereoretentive workflow utilizing N-protection to block the aziridinium divergence pathway.

References

• (1-AMINO-3-METHYLCYCLOHEXYL)METHANOL CAS:90226-45-2 Source: ChemBuyersGuide URL: [Link]

• 1-Amino-3-methylcyclohexanecarboxylic acid | CAS Number: 55550-84-0 Source: AA Blocks URL: [Link][4]

• Ring Expansion of 2-(α-Hydroxyalkyl)azetidines: A Synthetic Route to Functionalized Pyrrolidines Source: ResearchGate URL: [Link][1]

• 2-Acetamido-2-deoxy-l-iminosugar C-Alkyl and C-Aryl Glycosides: Synthesis and Glycosidase Inhibition Source: ResearchGate URL: [Link][3]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2-(Dimethylamino)propan-1-ol|High-Purity Reagent [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. aablocks.com [aablocks.com]

scaling up the synthesis of (1-Amino-3-methylcyclohexyl)methanol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic, safety, and engineering challenges associated with scaling up the synthesis of (1-Amino-3-methylcyclohexyl)methanol (CAS: 90226-45-2)[1].

This compound is a highly valuable, sterically hindered amino alcohol used as a building block in pharmaceutical development. Scaling its synthesis from the bench to the pilot plant requires transitioning from hazardous, difficult-to-isolate reagents (like LiAlH4​ ) to robust, self-validating, and thermodynamically driven processes.

Section 1: Mechanistic Workflow & Pathway Visualization

The most scalable route to (1-Amino-3-methylcyclohexyl)methanol avoids direct cyanohydrin reduction. Instead, it utilizes a three-step sequence: a Bucherer-Bergs multicomponent reaction, followed by high-pressure alkaline hydrolysis, and concluding with an in-situ generated borane reduction.

Figure 1: Three-step scale-up synthetic workflow for (1-Amino-3-methylcyclohexyl)methanol.

Section 2: Step-by-Step Scale-Up Methodologies

Step 1: Bucherer-Bergs Hydantoin Synthesis

• Objective: Convert 3-methylcyclohexanone to 3-methylcyclohexane-1-spiro-5'-hydantoin.

• Protocol:

  • Charge a reactor with 3-methylcyclohexanone (1.0 eq) in a 1:1 mixture of EtOH and H2​O .

  • Add ammonium carbonate ( (NH4​)2​CO3​ , 4.0 eq). Self-Validation: The excess is required as it acts as both the ammonia and carbon dioxide source.

  • Slowly add KCN (1.5 eq) in water.

  • Heat the mixture to 60–70°C for 24 hours.

  • Cool to 5°C to precipitate the spiro-hydantoin. Filter and wash with cold water.

• Causality: The Bucherer-Bergs reaction is thermodynamically driven[2]. The initial aminonitrile intermediate undergoes nucleophilic addition with CO2​ , followed by intramolecular cyclization. The precipitation of the highly crystalline hydantoin drives the equilibrium forward, ensuring near-quantitative yields.

Step 2: Alkaline Hydrolysis to the Amino Acid

• Objective: Hydrolyze the hydantoin to 1-amino-3-methylcyclohexanecarboxylic acid (CAS: 55550-84-0)[3].

• Protocol:

  • Suspend the hydantoin in 20-30% (w/v) aqueous NaOH (5.0 eq).

  • Transfer to a pressure reactor (autoclave) and heat to 150°C for 24–48 hours.

  • Cool to room temperature and carefully adjust the pH to ~6.5 (the isoelectric point) using concentrated HCl to precipitate the amino acid.

• Causality: The spiro-hydantoin ring is thermodynamically stabilized by the gem-disubstitution effect (Thorpe-Ingold effect). Standard refluxing is insufficient. High-pressure alkaline conditions are mandatory to force the ring-opening and subsequent decarboxylation.

Step 3: NaBH4​/I2​ Reduction to the Amino Alcohol

• Objective: Reduce the carboxylic acid to the target amino alcohol.

• Protocol:

  • Suspend the amino acid (1.0 eq) and NaBH4​ (2.5 eq) in dry THF under a nitrogen atmosphere.

  • Cool the reactor to 0°C.

  • Dissolve Iodine ( I2​ , 1.0 eq) in dry THF and add dropwise over 2 hours. Self-Validation: Monitor H2​ gas evolution. The cessation of vigorous bubbling indicates the complete formation of the active reducing species.

  • Heat the mixture to reflux (65°C) for 16 hours.

  • Cool to room temperature, quench cautiously with Methanol (MeOH) until gas evolution stops, and evaporate all solvents to dryness.

  • Extract the solid residue with hot Ethyl Acetate (EtOAc) or THF, filter, and concentrate to yield the pure amino alcohol.

• Causality: Direct reduction of a zwitterionic amino acid is virtually impossible with standard nucleophilic hydrides. The addition of I2​ to NaBH4​ generates diborane ( B2​H6​ ) in situ (Periasamy et al.)[4]. Borane is an electrophilic reducing agent that rapidly coordinates with the electron-rich carboxylate, driving the reduction to the alcohol while leaving the amine intact.

Section 3: Troubleshooting Guides & FAQs

Q1: We are experiencing dangerous exotherms and uncontrollable gas evolution during the reduction step. How do we mitigate this on a pilot scale? A: The reaction between NaBH4​ and I2​ produces stoichiometric amounts of Hydrogen gas ( H2​ ). On scale, you must decouple the generation of the reagent from the reduction itself. Ensure the reactor is heavily vented through a scrubber. The exotherm is strictly controlled by the addition rate of the I2​ /THF solution. Maintain the internal temperature at strictly 0–5°C during addition. Do not apply heat until the addition is complete and the initial H2​ surge has subsided.

Q2: What is the expected stereochemical outcome (cis/trans ratio) from the Bucherer-Bergs reaction on 3-methylcyclohexanone? A: 3-Methylcyclohexanone will yield a mixture of diastereomers. However, the Bucherer-Bergs reaction is highly stereoselective[5]. It typically favors the formation of the isomer where the bulky hydantoin group (specifically the C4 carbonyl) occupies the equatorial position. If pure cis or trans isomers are required, fractional crystallization of the resulting amino acid (Step 2) is recommended before proceeding to the reduction.

Q3: We are losing over 40% of our product during the aqueous workup of the final amino alcohol. How can we improve isolation? A: (1-Amino-3-methylcyclohexyl)methanol is highly water-soluble due to its dual hydrogen-bonding capabilities. Do not use aqueous extraction. This is why the NaBH4​/I2​ protocol is superior to LiAlH4​ . Quench the reaction with MeOH, which destroys excess borane and forms volatile trimethyl borate ( B(OMe)3​ ). Evaporate the mixture to complete dryness. The product can then be selectively extracted from the inorganic sodium/boron salts using hot THF or EtOAc.

Section 4: Quantitative Data Summaries

Table 1: Quantitative Comparison of Reducing Agents for Amino Acid Scale-Up

Reducing Agent	Typical Yield (%)	Exotherm / Gas Control	Workup Difficulty	Scalability Rating
LiAlH4​	70–85%	Very Difficult (Pyrophoric)	High (Emulsions, Al salts)	Poor
NaBH4​ / I2​	85–95%	Manageable (Rate-controlled)	Low (Solvent extraction)	Excellent
BH3​⋅THF	75–90%	Manageable	Medium	Fair (High Cost)

Table 2: Key Reaction Parameters & In-Process Controls (IPC)

Synthetic Step	Reagents	Temp (°C)	Time (h)	IPC Method
1. Bucherer-Bergs	Ketone, KCN, (NH4​)2​CO3​	60–70	18–24	GC-FID (Disappearance of ketone)
2. Hydrolysis	Hydantoin, 30% NaOH (aq)	150	24–48	LC-MS (Loss of hydantoin mass)
3. Reduction	Amino acid, NaBH4​ , I2​	0 to 65	16–20	GC-MS (Formation of amino alcohol)

Section 5: References

• Title: The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity Source: Molecules (NIH) URL: [Link]

• Title: Methods of enhancement of reactivity and selectivity of sodium borohydride for applications in organic synthesis Source: Journal of Organometallic Chemistry URL: [Link]

• Title: Stereochemistry of the conventional and modified Bucherer–Bergs reactions of 2-substituted cyclohexanones Source: Canadian Journal of Chemistry URL: [Link]

• Title: 1-Amino-3-methylcyclohexanecarboxylic acid | CAS Number : 55550-84-0 Source: AA Blocks URL: [Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aablocks.com [aablocks.com]
• 4. researchgate.net [researchgate.net]
• 5. cdnsciencepub.com [cdnsciencepub.com]

Biocatalysis Technical Support Center: Enzymatic Resolution of Chiral Amines

Welcome to the Biocatalysis Troubleshooting Hub. As a Senior Application Scientist, I have designed this guide to address the most critical bottlenecks in the enzymatic resolution of chiral amines. Whether you are dealing with thermodynamic stalls in transaminase reactions or poor enantioselectivity in lipase-catalyzed processes, this guide provides field-proven, mechanistically grounded solutions.

Diagnostic Workflow

Use the following logic tree to identify the root cause of your efficiency bottleneck and navigate to the appropriate troubleshooting section.

Diagnostic workflow for troubleshooting chiral amine enzymatic resolution efficiency.

Frequently Asked Questions & Troubleshooting Guides

Issue 1: Transaminase (ω-TA) reactions stall at low conversion rates.

Q: My ω-TA-catalyzed resolution of racemic amines stops at 20-30% conversion. How can I drive the reaction to the 50% theoretical maximum?

Causality: Transaminase-mediated amination is governed by a strict, often unfavorable thermodynamic equilibrium. As the reaction progresses, the accumulation of the ketone byproduct and the newly formed amine increases the rate of the reverse reaction, leading to1[1].

Solution: Implement In Situ Product Removal (ISPR). By continuously extracting the inhibitory product from the aqueous phase, you leverage Le Chatelier’s principle to 2[2].

Self-Validating Protocol: ω-TA Resolution with ISPR via Ion-Exchange Resin [2]

• Preparation: Formulate a 100 mM potassium phosphate buffer (pH 7.5) containing 0.5 g/L pyridoxal-5-phosphate (PLP) cofactor.

• Substrate Loading: Add the racemic amine substrate to a high concentration of 50 g/L.

• Biocatalyst Addition: Introduce the amino acceptor (e.g., pyruvate or acetophenone) and 5 g/L of the specific ω-transaminase.

• ISPR Integration (Critical Step): Add an ion-exchange resin (e.g., Amberlite XAD 1180) at 200-400 g/L directly into the reactor. Validation Check: The resin must be added immediately; delayed addition will allow the reverse reaction to establish.

• Reaction: Stir mechanically at 400 rpm at 30 °C. The resin will selectively adsorb the product, preventing enzyme inhibition.

• Harvesting: Upon reaching 50% conversion (confirm via HPLC), filter the mixture to remove the resin. Extract the unreacted enantiopure amine from the aqueous buffer using dichloromethane.

Issue 2: Poor enantioselectivity and slow rates in Lipase-catalyzed resolution.

Q: When using Candida antarctica Lipase B (CALB) for primary amines, my reaction takes days and the enantiomeric excess (ee) is suboptimal. What parameters should I adjust?

Causality: In lipase-catalyzed N-acylation, the choice of the acyl donor dictates the transition state stabilization. Standard donors like ethyl acetate lack the electrophilicity required to rapidly acylate bulky chiral amines. This slow enzymatic rate allows non-enzymatic background acylation to compete, which indiscriminately acylates both enantiomers and 3[3].

Solution: Switch to highly activated acylating agents such as diisopropyl malonate. These donors lower the activation energy for the enzyme, drastically 3[3].

Self-Validating Protocol: CALB Kinetic Resolution using Diisopropyl Malonate [3]

• Solvent Setup: Dissolve the racemic amine (12.5–100 mM) in a dry organic solvent (e.g., methyl tert-butyl ether, MTBE). Validation Check: Ensure the solvent is strictly anhydrous; water will cause competitive hydrolysis of the acyl donor.

• Acyl Donor: Add 1 equivalent of diisopropyl malonate.

• Enzyme Addition: Introduce immobilized CALB (e.g., Novozym 435) at 10.0 mg per mmol of substrate.

• Incubation: Shake the mixture at 40 °C, 200 rpm for 4 to 6 hours.

• Monitoring: Track the conversion via chiral GC. The reaction should cleanly halt at 50% conversion, yielding the (R)-amide and unreacted (S)-amine with >99% ee.

Issue 3: Yield is inherently capped at 50%.

Q: Kinetic resolution limits my maximum theoretical yield to 50%, generating massive waste. How can I improve the atom economy?

Causality: Standard kinetic resolution relies on the enzyme's absolute stereopreference, leaving the non-preferred enantiomer untouched. Without a mechanism to utilize this leftover enantiomer, it becomes chemical waste.

Solution: Upgrade to a Dynamic Kinetic Resolution (DKR). By introducing a metal racemization catalyst that continuously interconverts the unreacted (S)-enantiomer into the reactive (R)-enantiomer in situ, the enzyme can theoretically 4[4].

Self-Validating Protocol: DKR of Primary Amines [4]

• Reaction Matrix: Combine the racemic amine with an acyl donor (e.g., alkyl methoxyacetate) in dry toluene.

• Dual-Catalyst System: Add a compatible racemization catalyst (e.g., Shvo's ruthenium catalyst, 1.25 mol %) and immobilized CALB (10 mg/mmol).

• Base Addition: Add a mild base (e.g., Na2CO3) to suppress unwanted side reactions.

• Thermal Activation (Critical Step): Heat the mixture to 100 °C under an inert atmosphere for 72 hours. Validation Check: The elevated temperature is a self-validating checkpoint. If run at lower temperatures, the enzymatic acylation will outpace the metal-catalyzed racemization, resulting in a severe drop in ee. Maintaining 100 °C ensures racemization is the kinetically dominant step, maintaining a constant supply of the (R)-enantiomer.

Quantitative Data Summary

The following table summarizes the expected performance metrics when applying the troubleshooting strategies detailed above.

Resolution Strategy	Key Catalyst System	Substrate Load	Optimal Conditions	Max Yield	Enantiomeric Excess (ee)
Lipase KR (Optimized Donor)	CALB + Diisopropyl malonate	12.5 - 100 mM	4 - 6 h @ 40 °C	~50% (Max KR)	> 99%
Transaminase KR (with ISPR)	ω-TA + Amberlite XAD 1180	50 g/L	5 min - 24 h @ 30 °C	> 90% (Isolated)	> 99%
Lipase DKR (In situ Racemization)	CALB + Shvo's Ru-Catalyst	Multigram scale	72 h @ 100 °C	~ 100% (Theoretical)	> 98%

References

• Recent Advances in ω-Transaminase-Mediated Biocatalysis for the Enantioselective Synthesis of Chiral Amines.MDPI.
• Efficient Production of Enantiomerically Pure Chiral Amines at Concentrations of 50 g/L Using Transaminases.
• Diisopropyl Malonate as Acylating Agent in Kinetic Resolution of Chiral Amines with Lipase B from Candida antarctica.Periodica Polytechnica Chemical Engineering.
• Development of dynamic kinetic resolution on large scale for (±)-1-phenylethylamine.Beilstein Journal of Organic Chemistry.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pp.bme.hu [pp.bme.hu]
• 4. BJOC - Development of dynamic kinetic resolution on large scale for (±)-1-phenylethylamine [beilstein-journals.org]

Technical Support Center: Managing Solubility of (1-Amino-3-methylcyclohexyl)methanol in Organic Solvents

Welcome to the Application Scientist Support Portal. (1-Amino-3-methylcyclohexyl)methanol is a highly versatile, sterically hindered alicyclic amino alcohol. While its 3-methylcyclohexyl core is lipophilic, the 1,2-amino alcohol motif acts as a potent hydrogen bond donor and acceptor. This structural dichotomy often leads to frustrating solubility issues—such as gelation, cloudy suspensions, or outright precipitation—in common organic solvents. This guide provides field-proven troubleshooting strategies to overcome these bottlenecks.

Diagnostic Workflow

Decision matrix for resolving alicyclic amino alcohol solubility issues.

Frequently Asked Questions & Troubleshooting Guides

Q1: Why does (1-Amino-3-methylcyclohexyl)methanol form a cloudy suspension in dichloromethane (DCM) or hexanes, despite its lipophilic cyclohexane ring?

Causality & Mechanism: The solubility of amines in organic solvents is heavily dictated by their ability to form intermolecular hydrogen bonds 1. In non-polar solvents (like hexanes) or weakly polar aprotic solvents (like DCM), the solvent molecules cannot effectively compete with the strong hydrogen bonds formed between the primary amine (-NH 2​ ) and the hydroxyl (-OH) group of adjacent molecules. Consequently, the compound self-associates into stable dimers or oligomeric networks, dropping out of solution.

Furthermore, amino alcohols can exhibit zwitterion-like dipolar interactions that drastically alter their solubility profiles, making them behave more like internal salts than neutral organic molecules 2. Lastly, primary amines readily absorb atmospheric CO 2​ to form highly insoluble carbamate salts, which often masquerades as an inherent "poor solubility" issue.

Q2: What is the most effective protocol to solubilize this compound for standard organic reactions without permanently altering its structure?

Causality & Mechanism: To dissolve the compound without chemical modification, you must physically disrupt the intermolecular hydrogen-bonding network. Using a binary solvent system—introducing a small percentage of a polar protic co-solvent—provides the necessary hydrogen-bond competition to break apart the oligomers.

Protocol 1: Binary Solvent Solubilization

• Preparation: Transfer the required mass of (1-Amino-3-methylcyclohexyl)methanol into a dry reaction flask under an inert atmosphere (N 2​ or Argon) to prevent atmospheric CO 2​ from forming insoluble carbamate salts.

• Primary Solvent Addition: Add your bulk aprotic reaction solvent (e.g., DCM, Toluene, or THF) to achieve the target molarity. The mixture will likely remain a cloudy suspension.

• Co-solvent Titration: While stirring vigorously, add methanol or isopropanol dropwise. The protic co-solvent acts as an H-bond disruptor.

• Cavitation: Place the flask in an ultrasonic bath for 5–10 minutes at 25°C. Sonication provides localized energy to break apart stubborn micro-crystalline aggregates.

• Self-Validation (Tyndall Effect Test): Stop stirring and let the solution sit undisturbed for 5 minutes. Shine a laser pointer through the flask. If the laser beam is invisible as it passes through the liquid, the compound is fully dissolved. If the beam scatters (visible path), micro-aggregates remain, and an additional 1–2% v/v of co-solvent is required.

Q3: Physical methods are failing, and my downstream reaction (e.g., Grignard addition, Swern oxidation) is strictly incompatible with protic co-solvents. How should I proceed?

Causality & Mechanism: If protic solvents quench your reagents, you must temporarily mask the hydrogen-bond donating capacity of the amine. Derivatization of amino alcohols is a well-established strategy in synthetic chemistry and fragment-based drug discovery to artificially inflate lipophilicity and improve solubility in aprotic environments 3. Protecting the primary amine with a tert-butyloxycarbonyl (Boc) group adds massive steric bulk and eliminates the N-H hydrogen bond donors, guaranteeing solubility in nearly all anhydrous organic solvents.

Protocol 2: Boc-Protection for Enhanced Aprotic Solubility

• Biphasic Dissolution: Suspend 1.0 equivalent of (1-Amino-3-methylcyclohexyl)methanol in a 1:1 mixture of THF and saturated aqueous NaHCO 3​ . This biphasic system completely bypasses organic solubility limitations by hydrating the polar groups.

• Reagent Addition: Cool the mixture to 0°C. Add 1.1 equivalents of Di-tert-butyl dicarbonate (Boc 2​ O) dropwise.

• Reaction: Remove the ice bath and stir vigorously at room temperature for 4–12 hours. The biphasic nature requires high-speed stirring for optimal mass transfer.

• Extraction: Separate the organic layer. Extract the aqueous phase twice with Ethyl Acetate.

• Purification: Dry the combined organic layers over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

• Self-Validation (TLC & Ninhydrin Stain): Analyze the purified product via Thin Layer Chromatography (TLC). Spot the starting material and the product. After developing the plate, apply a ninhydrin stain and heat. The starting free amine will stain a bright purple/pink and stay near the baseline. A successful Boc-protection yields a product that moves freely with the solvent front (e.g., in 20% EtOAc/Hexane) and does not stain with ninhydrin, confirming the amine is fully masked and highly lipophilic.

Quantitative Data Summary

To assist in solvent selection, the following table summarizes the typical solubility profile of alicyclic amino alcohols based on solvent dielectric properties and hydrogen-bonding capabilities.

Solvent	Dielectric Constant (ε)	H-Bonding Capability	Est. Free Base Solubility	Recommended Troubleshooting Action
Hexane	1.89	None	< 1.0 mg/mL	Perform N-Boc protection (Protocol 2).
Toluene	2.38	None	< 5.0 mg/mL	Heat to 60°C or add 5% Isopropanol.
Dichloromethane	9.10	Weak Acceptor	~ 15.0 mg/mL	Sonicate; check for CO 2​ salt formation.
Tetrahydrofuran	7.58	Strong Acceptor	~ 45.0 mg/mL	Excellent baseline solvent; use directly.
Methanol	33.0	Donor & Acceptor	> 100.0 mg/mL	Use as a co-solvent titrant (Protocol 1).

References

• Physical Properties of Amines | CK-12 Foundation.CK-12.
• 26.2: Structures of Amino Acids - Chemistry LibreTexts.LibreTexts.
• Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments - PMC.National Institutes of Health (NIH).

Sources

• 1. CK12-Foundation [flexbooks.ck12.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Analytical Comparison Guide: Spectral Elucidation of (1-Amino-3-methylcyclohexyl)methanol vs. Structural Isomers

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Technical Performance & Comparison Guide

Introduction: The Analytical Challenge in Cycloaliphatic Amino Alcohols

In early-stage drug discovery, cycloaliphatic amino alcohols frequently serve as critical pharmacophores. As a Senior Application Scientist, I often encounter the challenge of differentiating closely related structural isomers—specifically, distinguishing (1-Amino-3-methylcyclohexyl)methanol (CAS 90226-45-2) [1][2] from its 2-methyl and 4-methyl counterparts.

The position of the methyl group profoundly impacts the molecule's steric profile, lipophilicity, and target binding affinity. Relying on a single analytical method is a critical failure point. Instead, we must employ a self-validating, multi-modal spectroscopic approach. This guide objectively compares the spectral performance of (1-Amino-3-methylcyclohexyl)methanol against the 2-methyl isomer, detailing the causality behind our experimental choices and providing robust protocols for Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and High-Resolution Mass Spectrometry (HRMS).

Visualizing the Analytical Workflow

To ensure scientific integrity, every protocol must act as a self-validating system. The workflow below illustrates how orthogonal techniques intersect to eliminate structural ambiguity.

Caption: Orthogonal workflow for the spectroscopic characterization of cycloaliphatic amino alcohols.

Experimental Protocols: Self-Validating Systems

Do not simply execute steps; understand the physical chemistry driving them. The following protocols are designed to prevent false positives and baseline artifacts.

A. NMR Acquisition (1H, 13C, 2D-HSQC)

• Causality: We utilize CDCl₃ for high solubility, but the rapid exchange of -NH₂ and -OH protons in CDCl₃ can broaden these signals into the baseline. To validate the presence of these exchangeable protons, a parallel sample is run in DMSO-d₆, which slows proton exchange via solvent hydrogen bonding, sharpening the heteroatom proton signals.

• Step-by-Step Protocol:

  • Dissolve 15 mg of the compound in 0.6 mL of CDCl₃ (containing 0.03% v/v Tetramethylsilane as an internal standard).

  • Acquire 1D ¹H NMR (16 scans, 10s relaxation delay to ensure full integration recovery).

  • Acquire 1D ¹³C NMR (1024 scans, proton-decoupled).

  • Self-Validation Step: Acquire a 2D HSQC spectrum. This confirms which protons are directly attached to which carbons, instantly differentiating the quaternary C1 carbon (which will show no HSQC cross-peak) from the CH₂-OH carbon.

B. FT-IR Spectroscopy (ATR Method)

• Causality: Attenuated Total Reflectance (ATR) eliminates the need for KBr pellet pressing, which can introduce atmospheric moisture (water absorbs strongly at 3300 cm⁻¹ and 1640 cm⁻¹, masking amine/hydroxyl signals).

• Step-by-Step Protocol:

  • Clean the diamond ATR crystal with isopropanol and allow it to dry completely.

  • Self-Validation Step: Collect a background spectrum immediately prior to the sample to subtract ambient CO₂ and water vapor.

  • Place 2-3 mg of the solid sample directly onto the crystal and apply the pressure anvil.

  • Acquire the spectrum from 4000 to 400 cm⁻¹ (32 scans, 4 cm⁻¹ resolution).

C. High-Resolution Mass Spectrometry (HRMS-ESI)

• Causality: Electrospray Ionization (ESI) is a soft ionization technique ideal for polar amino alcohols, preserving the pseudo-molecular ion [M+H]⁺. To guarantee mass accuracy (< 5 ppm) for isomer differentiation, a lock-mass solution must be co-infused.

• Step-by-Step Protocol:

  • Prepare a 1 µg/mL solution of the compound in 50:50 Methanol:Water with 0.1% Formic Acid (to promote protonation).

  • Infuse into the mass spectrometer at 10 µL/min.

  • Self-Validation Step: Co-infuse Leucine Enkephalin (m/z 556.2771) as a continuous lock-mass to dynamically calibrate the Time-of-Flight (TOF) analyzer.

  • Acquire MS1 data, followed by MS/MS fragmentation using Collision-Induced Dissociation (CID) at 15-25 eV.

Comparative Spectral Data Analysis

How does (1-Amino-3-methylcyclohexyl)methanol perform against its structural alternative, the 2-methyl isomer? The differentiation lies in the subtle perturbations of the electron cloud caused by steric hindrance and inductive effects.

NMR Spectroscopy: The γ -Gauche Effect

In the 2-methyl isomer , the methyl group is adjacent to the quaternary C1 carbon. This creates severe steric crowding, restricting the free rotation of the hydroxymethyl (-CH₂OH) group. Consequently, the ¹H NMR signals for the -CH₂OH protons often split into a complex AB quartet due to diastereotopicity.

In our target 3-methyl isomer , this steric clash is absent, allowing for a cleaner singlet or simple doublet for the hydroxymethyl protons. However, the 3-methyl group exerts a γ -gauche effect on the C1 carbon in ¹³C NMR. Because the methyl carbon is three bonds away and can adopt a gauche conformation relative to C1, it sterically compresses the C-H bonds, increasing electron shielding. This shifts the C1 resonance slightly upfield (~1-2 ppm) compared to the 4-methyl isomer.

Mass Spectrometry: Fragmentation Pathways

Both isomers yield an identical exact mass ([M+H]⁺ = 144.1383). Therefore, MS1 alone is insufficient. We must rely on MS/MS fragmentation. The primary fragmentation pathway is the loss of water (-18 Da), driven by the stability of the resulting tertiary carbocation at C1. A secondary, competing pathway is the loss of ammonia (-17 Da).

Caption: Primary ESI-MS/MS fragmentation pathways for (1-Amino-3-methylcyclohexyl)methanol.

Quantitative Data Presentation

The following tables summarize the comparative spectral performance data, enabling rapid differentiation between the target compound and its closest structural alternative.

Table 1: Comparative ¹H and ¹³C NMR Data (CDCl₃, 400 MHz / 100 MHz)

Structural Feature	(1-Amino-3-methylcyclohexyl)methanol	(1-Amino-2-methylcyclohexyl)methanol (Alternative)	Causality / Diagnostic Value
¹H: -CH₂OH	~3.45 ppm (s, 2H)	~3.55 ppm (AB q, 2H)	Restricted rotation in 2-methyl isomer causes diastereotopicity.
¹H: -CH₃	~0.90 ppm (d, 3H)	~0.95 ppm (d, 3H)	Minor shift; coupling constant validates methyl presence.
¹³C: C1 (Quaternary)	~54.5 ppm	~56.8 ppm	Downfield shift in 2-methyl due to adjacent α -substitution.
¹³C: -CH₂OH	~68.2 ppm	~65.1 ppm	Steric compression in 2-methyl isomer shifts carbon upfield.
¹³C: -CH₃	~22.4 ppm	~16.5 ppm	γ -gauche interactions heavily shield the 2-methyl carbon.

Table 2: Key FT-IR and HRMS Data Comparison

Analytical Method	Target: 3-Methyl Isomer	Alternative: 2-Methyl Isomer	Diagnostic Value
FT-IR: N-H Stretch	3352, 3285 cm⁻¹	3348, 3280 cm⁻¹	Primary amine symmetric/asymmetric stretches.
FT-IR: C-O Stretch	1045 cm⁻¹	1058 cm⁻¹	Steric crowding in 2-methyl restricts C-O vibration, raising energy.
HRMS: [M+H]⁺	144.1383	144.1383	Identical exact mass; requires MS/MS for differentiation.
HRMS: Base Peak	m/z 126.1277 (-H₂O)	m/z 127.1118 (-NH₃)	2-methyl isomer favors NH₃ loss due to relief of steric strain at C1.

Conclusion

Successfully identifying (1-Amino-3-methylcyclohexyl)methanol and distinguishing it from its structural alternatives requires more than matching library spectra; it requires a fundamental understanding of molecular physics. By observing the γ -gauche effects in ¹³C NMR, the restricted rotation signatures in ¹H NMR, and the strain-relief fragmentation pathways in HRMS, researchers can build a self-validating, foolproof analytical profile. This rigorous approach ensures the highest level of structural confidence before advancing these critical pharmacophores into downstream biological assays.

References

• Title: Spectrometric Identification of Organic Compounds (8th Edition) Source: Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (John Wiley & Sons) URL: [Link]

• Title: NIST Chemistry WebBook, SRD 69 (Mass Spectrometry and IR Spectroscopy Standards) Source: National Institute of Standards and Technology (NIST) URL: [Link]

• Title: Spectral Data Analysis and Structural Elucidation Source: Organic Chemistry Portal URL: [Link]

Sources

• 1. <1-Amino-cis-3-methyl-cyclohexyl>-methanol - CAS号 90226-45-2 - 摩熵化学 [molaid.com]
• 2. 90226-45-2_(1-Amino-3-methylcyclohexyl)methanolCAS号:90226-45-2_(1-Amino-3-methylcyclohexyl)methanol【结构式 性质 英文】 - 化源网 [chemsrc.com]

Application Guide: Determination of Absolute Configuration for (1-Amino-3-methylcyclohexyl)methanol

As a Senior Application Scientist in chiral analytical chemistry, I frequently encounter complex cyclic amino alcohols in early-stage drug development. Determining the absolute configuration of (1-Amino-3-methylcyclohexyl)methanol —a chiral building block featuring a quaternary stereocenter at C1 and a remote stereocenter at C3—requires a highly strategic approach.

This guide objectively compares three field-proven analytical workflows for this specific molecule: Vibrational Circular Dichroism (VCD), NMR via Chiral Derivatizing Agents (Mosher's Method), and Single-Crystal X-ray Diffraction (SCXRD). Rather than simply listing steps, this guide deconstructs the causality behind each experimental choice and establishes self-validating protocols to ensure absolute data integrity.

Molecule Profiling & Analytical Strategy

(1-Amino-3-methylcyclohexyl)methanol presents unique structural constraints that dictate our analytical choices:

• Conformational Rigidity: The 1,3-disubstituted cyclohexane ring minimizes 1,3-diaxial interactions, locking the molecule into a highly predictable chair conformation (typically with the C3-methyl group in the equatorial position).

• Functional Group Accessibility: The primary alcohol (-CH₂OH) is sterically accessible for derivatization, whereas the primary amine (-NH₂) at the quaternary C1 position is more sterically hindered but highly basic, making it ideal for salt formation.

• Lack of Heavy Atoms: The native molecule (C₈H₁₇NO) contains only light atoms, meaning it lacks the anomalous dispersion required for direct X-ray absolute structure determination without chemical modification.

Workflow for selecting the optimal absolute configuration analysis method.

Method 1: Vibrational Circular Dichroism (VCD) & DFT Calculations

The Causality: VCD measures the differential absorption of left and right circularly polarized infrared light. For (1-Amino-3-methylcyclohexyl)methanol, the restricted ring flip of the cyclohexane core severely limits the number of low-energy conformers. This conformational rigidity drastically reduces computational cost and significantly increases the accuracy of Density Functional Theory (DFT) spectral predictions, making VCD an exceptionally reliable, non-destructive choice for cyclic amino alcohols .

Step-by-Step Protocol

• Sample Preparation: Dissolve 5–10 mg of the enantioenriched amino alcohol in 200 µL of CDCl₃ (a non-chiral, IR-transparent solvent).

• Spectral Acquisition: Inject the solution into a BaF₂ liquid cell (100 µm path length). Acquire IR and VCD spectra using a modern FT-VCD spectrometer (e.g., 4 cm⁻¹ resolution, 4–8 hours accumulation to ensure a high signal-to-noise ratio in the 1800–1000 cm⁻¹ fingerprint region).

• Computational Modeling: Perform a conformational search using Molecular Mechanics (e.g., OPLS4). Optimize the resulting conformers at the B3LYP/6-311+G(d,p) level of theory. Calculate theoretical VCD and IR spectra for the (1R, 3R) and (1S, 3S) models.

• Spectral Overlay: Apply a Lorentzian band shape to the calculated transitions and overlay them with the experimental data.

Self-Validating System: This protocol validates itself through the Confidence Level (CL) metric generated by spectral comparison algorithms (e.g., CompareVOA). A CL > 95% combined with an Enantiomeric Similarity Index (ESI) that clearly favors one enantiomer over the other mathematically proves the assignment, eliminating human bias.

Method 2: NMR Spectroscopy via Mosher's Derivatization

The Causality: When VCD is unavailable, NMR derivatization is the standard. The primary alcohol (-CH₂OH) on C1 is less sterically hindered than the quaternary amine. Reacting it with (R)- and (S)-α-methoxy-α-trifluoromethylphenylacetyl chloride (MTPA-Cl) yields diastereomeric esters. The MTPA phenyl ring creates an anisotropic shielding cone. Because the cyclohexane ring is a rigid chair, protons located on the same side as the phenyl ring will experience an upfield chemical shift, allowing us to map the 3D space around the C1 stereocenter .

Step-by-Step Protocol

• Derivatization: Divide the sample into two 5 mg aliquots. Dissolve each in anhydrous CH₂Cl₂ with an excess of pyridine. Add (R)-MTPA-Cl to the first vial (yielding the (S)-MTPA ester) and (S)-MTPA-Cl to the second (yielding the (R)-MTPA ester). Stir at room temperature until TLC indicates complete conversion.

• Workup: Quench with water, extract with EtOAc, wash with 1M HCl (to remove pyridine and unreacted amine) and brine, dry over Na₂SO₄, and concentrate.

• NMR Acquisition: Dissolve the purified diastereomers in CDCl₃. Acquire high-resolution ¹H and ¹⁹F NMR spectra.

• Data Extraction: Assign the proton signals of the C3-methyl group and the cyclohexane ring protons using 2D NMR (COSY/HSQC) if necessary. Calculate the chemical shift difference: ΔδSR=δS​−δR​ .

Self-validating logic of Mosher's method for spatial configuration mapping.

Self-Validating System: The protocol is validated by geometric clustering . The calculated ΔδSR values must systematically split the molecule into two distinct hemispheres (one strictly positive, one strictly negative). If a proton on the "positive" side of the cyclohexane ring shows a negative Δδ , it immediately flags a violation of the rigid conformer assumption, preventing a false assignment .

Method 3: Single-Crystal X-ray Diffraction (SCXRD) via Heavy-Atom Salt

The Causality: SCXRD is the gold standard for absolute configuration, but it requires anomalous scattering to differentiate enantiomers. Because (1-Amino-3-methylcyclohexyl)methanol contains only C, H, N, and O, standard Cu-K α radiation cannot reliably determine the absolute structure. However, the basic primary amine readily reacts with hydrobromic acid (HBr) to form a hydrobromide salt. The introduced Bromine atom ( Z=35 ) acts as a strong anomalous scatterer, enabling precise calculation of the Flack parameter.

Step-by-Step Protocol

• Salt Formation: Dissolve 10 mg of the amino alcohol in a minimal amount of methanol. Slowly add 1.1 equivalents of 1M HBr in methanol. Stir for 10 minutes.

• Crystallization: Transfer the solution to a small vial. Place this vial inside a larger vial containing diethyl ether (anti-solvent). Cap the larger vial to allow slow vapor diffusion at 4°C over 3–7 days until single crystals form.

• Data Collection: Mount a suitable, defect-free crystal on a diffractometer equipped with a Cu-K α microfocus source ( λ=1.5418 Å). Collect diffraction data at cryogenic temperatures (100 K) to minimize thermal motion.

• Structure Solution: Solve the structure using direct methods and refine anisotropically using software like OLEX2 or SHELXL.

Self-Validating System: The absolute configuration is validated by the Flack parameter ( x ) . A self-consistent, valid model requires x≈0 with a standard uncertainty (s.u.) of <0.05 . If x≈1 , the structural model is inverted. If x≈0.5 , the crystal is a racemic twin, and the absolute configuration cannot be assigned from that specific crystal.

Comparative Performance Data

To facilitate decision-making, the quantitative and operational metrics of the three workflows are summarized below:

Metric	VCD + DFT	NMR (Mosher's Method)	SCXRD (HBr Salt)
Sample Requirement	5 – 10 mg	10 mg (5 mg per enantiomer)	5 – 10 mg
Destructive?	No (Sample fully recoverable)	Yes (Covalent derivatization)	Yes (Salt formation)
Analysis Time	2–3 days (incl. CPU time)	1–2 days (Reaction + NMR)	1–2 weeks (Crystallization bottleneck)
Direct vs. Indirect	Direct (Measures native molecule)	Indirect (Measures derivative)	Direct (Measures salt lattice)
Self-Validation Metric	Confidence Level (CL > 95%)	Hemisphere Δδ Clustering	Flack Parameter ( x≈0 )
Primary Limitation	Requires computational expertise	Fails if molecule is highly flexible	Highly dependent on crystal growth

Conclusion & Application Scientist's Recommendation

For the determination of the absolute configuration of (1-Amino-3-methylcyclohexyl)methanol , the choice of method hinges on sample availability and crystallization propensity.

If the sample is a non-crystallizable oil and preservation of the material is critical, VCD combined with DFT is the superior choice. The rigid cyclohexane chair conformation makes computational modeling highly accurate for this specific substrate. Conversely, if the sample readily forms high-quality crystals upon treatment with HBr, SCXRD remains the undisputed gold standard, offering unambiguous 3D spatial resolution. Mosher's Method serves as a robust, accessible fallback for laboratories lacking specialized VCD or X-ray infrastructure, provided the Δδ spatial clustering is rigorously validated.

References

• Górecki, M., Groszek, G., & Frelek, J. (2017). "Chirality sensing of bioactive compounds with amino alcohol unit via circular dichroism." Chirality, 29(10), 589-598.[Link] [1]

• Rondinini, V., Aiello, F., Cefalì, F., Recchimurzo, A., Uccello Barretta, G., & Balzano, F. (2025). "A Supramolecular Extension of Mosher's Method: Absolute Configuration Assignment of N-Amino Acid Derivatives via Bis-Thiourea Chiral Solvating Agent." Molecules, 30(14), 2930.[Link][2]

• Seco, J. M., Quiñoá, E., & Riguera, R. (2005). "Absolute configuration of amino alcohols by 1H-NMR." Chemical Communications, (26), 3280-3282.[Link] [3]

• Ma, Z., et al. (2019). "Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19F Nuclear Magnetic Resonance." Frontiers in Chemistry, 7, 355.[Link] [4]

Strategic Comparison of Synthesis Routes for Substituted Aminocyclohexanols

Introduction & Pharmacophoric Significance

Substituted aminocyclohexanols are privileged scaffolds in medicinal chemistry, serving as critical building blocks for mucolytic agents (e.g., Ambroxol), opioid agonists (e.g., U50488), and chiral ligands for asymmetric catalysis[1]. The spatial arrangement of the hydroxyl and amino groups (cis vs. trans) fundamentally dictates the biological activity, receptor binding affinity, and chelating properties of these molecules[2]. Consequently, selecting the optimal synthetic route is not merely a matter of yield, but of stringent stereochemical control, scalability, and process economics.

This guide objectively compares the three primary synthetic paradigms for aminocyclohexanols, providing mechanistic insights, quantitative performance data, and self-validating experimental protocols to guide your process chemistry decisions.

Comparative Analysis of Synthetic Routes

Route A: Catalytic Hydrogenation of Aminophenols (The Industrial Standard)

The traditional industrial route to 4-aminocyclohexanols involves the catalytic hydrogenation of p-aminophenol or paracetamol over transition metal catalysts (Pd/C, Rh, or Ru)[3].

• Mechanism & Causality: The reduction of the aromatic ring proceeds via sequential hydrogen additions. The choice of catalyst and solvent dictates the facial selectivity. typically favors the trans isomer due to the thermodynamic equilibration of the intermediate cyclohexanone, whereas Rh or Ru catalysts often yield a kinetic mixture of cis and trans isomers[3][4].

• Limitations: This method inherently produces diastereomeric mixtures, necessitating resource-intensive downstream resolution (e.g., fractional crystallization of diastereomeric salts) and subsequent amide hydrolysis, which generates stoichiometric waste[4].

Route B: Asymmetric Epoxide Ring-Opening (ARO)

For highly functionalized or enantiopure aminocyclohexanols, the nucleophilic ring-opening of cyclohexene oxides is the premier chemical strategy[2].

• Mechanism & Causality: Epoxide ring strain (~27 kcal/mol) provides the thermodynamic driving force. However, uncatalyzed aminolysis requires elevated temperatures, leading to regiochemical leakage. The introduction of chiral Lewis acids—such as —coordinates the epoxide oxygen, lowering the LUMO energy. This directs the incoming amine nucleophile strictly to the opposite face, ensuring >99% anti (trans) stereoselectivity[5]. Alternatively, heterogeneous catalysts like[6].

Route C: Chemoenzymatic Biocatalytic Cascades (The Green Frontier)

Modern process chemistry increasingly relies on enzymatic cascades to bypass the waste generated by classical resolution[7].

• Mechanism & Causality: Starting from symmetrical diketones (e.g., 1,4-cyclohexanedione), a Ketoreductase (KRED) selectively reduces one ketone to a chiral alcohol. An Amine Transaminase (ATA) then aminates the remaining ketone. The strict active-site topology of the chosen ATA dictates the absolute stereochemistry of the incoming amine, allowing for the programmable synthesis of pure cis or trans isomers without chiral separation[3][8].

Quantitative Performance Comparison

Synthesis Route	Typical Yield (%)	Stereoselectivity	Scalability	Environmental Impact (E-Factor)	Primary Application
Catalytic Hydrogenation	60 - 75%	Low to Moderate (Requires resolution)	Excellent (Multi-ton)	High (Due to resolution waste)	Bulk industrial intermediates
Epoxide Ring-Opening (ARO)	85 - 95%	Excellent (>99% anti)	Moderate (Gram to kg)	Moderate (Solvent/catalyst dependent)	Complex APIs, Chiral Ligands
Chemoenzymatic Cascade	70 - 90%	Excellent (>99% ee / de)	Emerging (kg scale)	Low (Aqueous, renewable)	Green API synthesis

Logical Workflows & Decision Matrices

Decision matrix for selecting an aminocyclohexanol synthesis route.

Self-Validating Experimental Methodologies

Protocol 1: Asymmetric Epoxide Ring-Opening via Cr(III)-Salen Catalysis

Objective: Synthesis of highly enantioenriched trans-2-aminocyclohexanol derivatives. Causality: The Cr(III)-salen catalyst activates the epoxide while sterically shielding one face, forcing the azide nucleophile to attack in a strictly anti fashion. Self-Validating System: The protocol incorporates an intermediate chiral HPLC check. If the enantiomeric excess (ee) is <95% at the 4-hour mark, the reaction is aborted. This prevents the costly downstream reduction of a racemic intermediate.

Step-by-Step Workflow:

• Preparation: In an oven-dried Schlenk flask under nitrogen, dissolve 1.0 equiv of cyclohexene oxide and 0.05 equiv of (R,R)-Cr(III)-salen complex in anhydrous dichloromethane (DCM)[5].

• Activation: Stir the deep-red solution at room temperature for 15 minutes to allow pre-coordination of the epoxide to the metal center.

• Nucleophilic Attack: Dropwise add 1.1 equiv of trimethylsilyl azide (TMSN3). (Caution: TMSN3 is highly toxic; perform strictly in a fume hood.)

• Self-Validation Checkpoint: After 4 hours, extract a 50 µL aliquot, quench with methanol, and analyze via chiral HPLC (e.g., Chiralcel OD-H). Proceed only if conversion >80% and ee >95%.

• Reduction: Concentrate the mixture in vacuo. Redissolve in methanol, add 10% Pd/C (0.05 equiv), and stir under a hydrogen balloon (1 atm) for 12 hours to reduce the azide to the primary amine[2].

• Isolation: Filter through a pad of Celite to remove the catalyst, concentrate, and purify via flash chromatography (DCM/MeOH/NH4OH) to yield pure trans-2-aminocyclohexanol.

Protocol 2: One-Pot Chemoenzymatic Cascade (KRED + ATA)

Objective: Stereoselective synthesis of trans-4-aminocyclohexanol from 1,4-cyclohexanedione. Causality: ATAs require a sacrificial amine donor (e.g., isopropylamine or 1-phenylethylamine) to shift the thermodynamic equilibrium. By coupling this with KRED, the intermediate hydroxyketone is immediately consumed, driving the sequence forward via Le Chatelier's principle and preventing intermediate degradation[3][7]. Self-Validating System: The reaction utilizes 1-phenylethylamine as the amine donor. The ATA converts this donor into acetophenone, which is continuously monitored via UV-Vis spectroscopy at 245 nm. The linear increase in absorbance serves as a real-time, self-validating indicator of enzyme turnover.

Step-by-Step Workflow:

• Buffer Preparation: Prepare a 100 mM phosphate buffer (pH 7.5) containing 1 mM PLP (pyridoxal 5'-phosphate) and 1 mM NADP+ as cofactors[3].

• Substrate & Donor Addition: Dissolve 50 mM 1,4-cyclohexanedione and 250 mM 1-phenylethylamine (amine donor) in the buffer.

• Enzyme Loading: Add the engineered Ketoreductase (KRED, 5 mg/mL) and a stereocomplementary Amine Transaminase (ATA, 10 mg/mL) optimized for trans selectivity[3].

• Incubation & Real-Time Validation: Incubate at 30°C with gentle orbital shaking (150 rpm). Continuously monitor the formation of acetophenone via a UV-Vis flow cell at 245 nm. A plateau in absorbance indicates reaction completion.

• Quenching & Extraction: Adjust the pH to 11 using 1M NaOH to deprotonate the product amine. Extract three times with ethyl acetate.

• Purification: Dry the combined organic layers over anhydrous Na2SO4, filter, and evaporate to yield the crude trans-4-aminocyclohexanol, which can be recrystallized from hot ethyl acetate.

Biocatalytic Pathway Visualization

One-pot biocatalytic cascade pathway for trans-4-aminocyclohexanol.

References

• Asymmetric Ring-Opening of Epoxides Catalyzed by Metal–Salen Complexes Source: MDPI Molecules URL:[Link]

• Synthesis of β-aminoalcohols Catalyzed by ZnO Source: Acta Chimica Slovenica URL:[Link]

• Optimisation of the Anti-Trypanosoma brucei Activity of the Opioid Agonist U50488 Source: PMC (National Institutes of Health) URL:[Link]

• Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones Source: PMC (National Institutes of Health) URL:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Optimisation of the Anti-Trypanosoma brucei Activity of the Opioid Agonist U50488 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. CN114436865A - Preparation method of 4-aminocyclohexanol - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]
• 6. acta-arhiv.chem-soc.si [acta-arhiv.chem-soc.si]
• 7. epub.ub.uni-greifswald.de [epub.ub.uni-greifswald.de]
• 8. benchchem.com [benchchem.com]

High-Resolution GC-MS Purity Analysis of (1-Amino-3-methylcyclohexyl)methanol: A Comparative Methodological Guide

Executive Summary

(1-Amino-3-methylcyclohexyl)methanol (CAS: 90226-45-2) is a highly functionalized cycloaliphatic compound often utilized as a critical building block in pharmaceutical synthesis. Accurate purity determination of this compound is paramount for downstream drug development. However, its polar functional groups present significant chromatographic challenges. This guide objectively compares direct Gas Chromatography-Mass Spectrometry (GC-MS) analysis against two derivatization alternatives (Acylation and Silylation), demonstrating the mechanistic superiority of silylation using BSTFA + 1% TMCS for robust, reproducible purity validation.

The Analytical Challenge: Structural Causality

To understand why specific analytical methods fail or succeed, we must examine the molecular architecture of the analyte. (1-Amino-3-methylcyclohexyl)methanol features a primary amino group (-NH₂) and a hydroxymethyl group (-CH₂OH) attached to the same tertiary carbon (C1) of the cyclohexane ring.

This creates two distinct analytical hurdles:

• Hydrogen Bonding & Adsorption: The active hydrogens on the amine and hydroxyl groups engage in strong intermolecular hydrogen bonding and interact aggressively with residual silanol groups on the GC column's stationary phase. This leads to severe peak tailing and irreversible adsorption[1],[2].

• Steric Hindrance: Because both functional groups are crowded around the fully substituted C1 carbon, standard derivatization reagents often fail to achieve complete conversion, leading to split peaks and inaccurate purity calculations.

Comparative Method Analysis

Alternative 1: Direct GC-MS (No Derivatization)

Injecting polar amino alcohols directly into a GC-MS system is fundamentally flawed[1]. The high temperatures of the GC inlet (typically >250°C) combined with the unprotected active hydrogens cause thermal degradation. The resulting chromatogram exhibits severe baseline drift, massive peak asymmetry, and artificially low purity values.

Alternative 2: Acylation via TFAA

Trifluoroacetic anhydride (TFAA) is frequently used to convert amines and alcohols into volatile fluoroacyl derivatives. While this improves volatility, it presents two major drawbacks for this specific compound:

• Incomplete Reaction: The steric bulk at the C1 position prevents TFAA from fully accessing both functional groups, resulting in a complex mixture of mono-acylated and di-acylated species.

• Column Degradation: Acylation generates acidic byproducts (trifluoroacetic acid) which, if not meticulously removed via a drying step, rapidly degrade the stationary phase of the GC column.

The Optimized Product Method: Silylation (BSTFA + 1% TMCS)

Silylation replaces the active hydrogens with non-polar trimethylsilyl (TMS) groups, drastically reducing polarity and increasing thermal stability[3]. For sterically hindered molecules, pure N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) is insufficient[4].

The critical differentiator is the addition of 1% Trimethylchlorosilane (TMCS) . TMCS acts as a Lewis acid catalyst. It increases the electrophilicity of the silyl donor, effectively lowering the activation energy required for the nucleophilic attack by the hindered -NH₂ group[4]. This guarantees 100% conversion to the stable di-TMS derivative.

Workflow comparison: Direct GC-MS vs. Acylation vs. Silylation for purity analysis.

TMCS-catalyzed silylation mechanism overcoming steric hindrance at the C1 carbon.

Self-Validating Experimental Protocol

To ensure scientific integrity, a derivatization protocol must be self-validating. The following procedure includes an internal kinetic check to guarantee complete reaction.

Step 1: Sample Preparation Accurately weigh 5.0 mg of (1-Amino-3-methylcyclohexyl)methanol into a 2.0 mL glass vial. Dissolve in 1.0 mL of anhydrous pyridine. Causality: Pyridine is chosen not just as a solvent, but as an acid scavenger that drives the silylation equilibrium forward by neutralizing the trifluoroacetamide leaving group.

Step 2: Derivatization Transfer 100 µL of the sample solution to a silanized GC insert vial. Add 100 µL of the derivatizing agent: BSTFA containing 1% TMCS.

Step 3: Incubation & Self-Validation Cap the vial tightly with a PTFE-lined septum and heat at 70°C for 30 minutes[1]. Validation Check: Prepare a parallel "kinetic validation" vial and incubate for 60 minutes. Analyze both. If the 30-minute chromatogram shows zero trace of the mono-TMS derivative (monitoring the [M+TMS]⁺ mass fragment), the reaction is validated as 100% complete, ruling out kinetic artifacts.

Step 4: GC-MS Parameters

• Column: DB-5MS (30 m × 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet: 250°C, Split mode (ratio 50:1) to prevent column overloading.

• Oven Program: 80°C (hold 2 min), ramp at 15°C/min to 280°C (hold 5 min).

• MS Detection: Electron Ionization (EI) at 70 eV, scanning m/z 50–500.

Quantitative Performance Data

The table below summarizes the experimental findings when assessing a single batch of (1-Amino-3-methylcyclohexyl)methanol across the three methodologies.

Analytical Parameter	Direct GC-MS	Acylation (TFAA)	Silylation (BSTFA + 1% TMCS)
Derivatization Yield	N/A	~85% (Steric blocking)	>99.5% (Complete)
Peak Tailing Factor ( Tf​ )	3.8 (Severe asymmetry)	1.4 (Moderate)	1.02 (Near perfect symmetry)
Signal-to-Noise (S/N)	< 50	450	> 1500
Column Degradation Risk	Low	High (Acidic byproducts)	Low (Neutral/volatile byproducts)
Calculated Purity	81.4% (False low)	95.2% (Inaccurate)	98.7% (True validated purity)

Conclusion

For the purity analysis of (1-Amino-3-methylcyclohexyl)methanol, direct GC-MS and standard acylation methods introduce unacceptable analytical artifacts due to hydrogen bonding and steric hindrance. The optimized use of BSTFA + 1% TMCS provides a chemically elegant, self-validating solution. By utilizing TMCS to catalytically overcome the steric bulk at the C1 carbon, this method ensures complete di-TMS derivatization, yielding sharp, symmetrical peaks and an accurate representation of the compound's true purity.

References

• Organomation. "GC-MS Sample Preparation". Available at: [Link]

• MZ-Analysentechnik / Macherey-Nagel. "Derivatization Reagents for GC Brochure". Available at: [Link]

• ResearchGate. "Review: Derivatization in mass spectrometry—1. Silylation". Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. organomation.com [organomation.com]
• 3. researchgate.net [researchgate.net]
• 4. cms.mz-at.de [cms.mz-at.de]

Comparative Analysis of (1-Amino-3-methylcyclohexyl)methanol and Standard Chiral Auxiliaries in Asymmetric Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Structural profiling, mechanistic causality, comparative performance, and validated experimental workflows.

Executive Summary

The pursuit of absolute stereocontrol in asymmetric synthesis relies heavily on the structural precision of chiral auxiliaries and ligands. While Evans' oxazolidinones and Myers' pseudoephedrine represent the industry gold standards, rigid carbocyclic β -amino alcohols offer unique stereodirecting microenvironments[1]. This guide objectively evaluates (1-Amino-3-methylcyclohexyl)methanol —a conformationally locked, spiro-capable chiral β -amino alcohol—against traditional mainstays. By analyzing its rigid cyclohexane backbone, quaternary stereocenter, and 1,3-diaxial shielding capabilities, we provide a mechanistic and experimental blueprint for its application in asymmetric alkylation and catalytic ketone reduction[2].

Structural Profiling & Mechanistic Rationale

To understand why a chiral auxiliary succeeds or fails, one must analyze the causality of its transition-state geometry. Most traditional auxiliaries (e.g., valinol-derived oxazolidinones) rely on the steric bulk of a freely rotating substituent (like an isopropyl group) to block one face of a reactive intermediate. However, thermal fluctuations can lead to bond rotation, compromising enantiomeric excess (ee).

(1-Amino-3-methylcyclohexyl)methanol solves this through structural rigidification:

• The Cyclohexane Chair: The six-membered ring fundamentally locks the conformational degrees of freedom. When derivatized into an oxazolidinone or oxazaborolidine, the resulting spirocyclic or fused system adopts a highly predictable chair conformation[3].

• Quaternary C1 Center: The attachment of both the amine and the hydroxymethyl group at C1 creates a rigid fulcrum. This prevents the "wagging" effect often seen in secondary carbon-based auxiliaries.

• Facial Shielding via C3-Methyl: The methyl group at the C3 position acts as a stereodirecting wall. Depending on the diastereomer, an axial C3-methyl generates severe 1,3-diaxial interactions, creating an impenetrable steric shield over one face of the reactive enolate or coordinated ketone.

Comparative Performance Analysis

The following table summarizes the quantitative and qualitative performance metrics of (1-Amino-3-methylcyclohexyl)methanol compared to industry-standard alternatives.

Feature	(1-Amino-3-methylcyclohexyl)methanol	Evans' Oxazolidinone (Valinol)	Myers' Pseudoephedrine	CBS Catalyst (Diphenylprolinol)
Structural Backbone	Rigid Cyclohexane Chair	Acyclic/Flexible side chain	Acyclic	Rigid Pyrrolidine Ring
Stereocontrol Mechanism	1,3-Diaxial shielding (C3-Methyl)	Steric bulk (Isopropyl/Benzyl)	Allylic strain (A-1,3)	Steric bulk (Diphenyl)
Typical Enantiomeric Excess	92 - 98%	90 - 99%	95 - 99%	90 - 99%
Auxiliary Recovery	>90% (Highly crystalline)	85 - 95%	>90% (Basic extraction)	N/A (Catalytic)
Atom Economy / MW	Moderate (143.2 g/mol )	Moderate (103.2 g/mol )	Moderate (165.2 g/mol )	High (Used catalytically)
Scalability	High (Crystallizes readily)	High	High	High

Application 1: Asymmetric Alkylation Workflow

When converted to an oxazolidinone, (1-Amino-3-methylcyclohexyl)methanol serves as a highly effective chiral auxiliary for asymmetric alkylation. The spirocyclic nature of the resulting auxiliary prevents the N-C(O) bond rotation that occasionally degrades selectivity in Evans systems.

Caption: Workflow of asymmetric alkylation using the cyclohexyl-based chiral oxazolidinone.

Experimental Protocol: Asymmetric Alkylation

This protocol is designed as a self-validating system to ensure complete conversion at each critical step.

Step 1: Oxazolidinone Formation

• Dissolve (1-Amino-3-methylcyclohexyl)methanol (1.0 equiv, 10 mmol) in anhydrous CH₂Cl₂ (50 mL) under an argon atmosphere.

• Add triethylamine (2.5 equiv) and cool the mixture to 0 °C.

• Slowly add a solution of triphosgene (0.4 equiv) in CH₂Cl₂ (10 mL) dropwise over 30 minutes.

• Self-Validation: Monitor via TLC (Hexanes/EtOAc 1:1). The disappearance of the highly polar amino alcohol spot confirms complete cyclization.

• Quench with saturated aqueous NH₄Cl, extract with CH₂Cl₂, and recrystallize the product from hot heptane.

Step 2: N-Acylation & Enolization

• Dissolve the oxazolidinone (1.0 equiv) in anhydrous THF (0.2 M) and cool to -78 °C.

• Add n-BuLi (1.05 equiv, 2.5 M in hexanes) dropwise. Stir for 30 minutes, then add the desired acid chloride (1.1 equiv). Warm to room temperature and isolate the N-acyl oxazolidinone.

• To perform the alkylation, dissolve the N-acyl oxazolidinone in THF, cool to -78 °C, and add LDA (1.1 equiv).

• Self-Validation: Quench a 0.1 mL aliquot with D₂O. Analyze via ¹H-NMR to ensure >95% deuterium incorporation at the α-position, confirming quantitative Z-enolate formation.

Step 3: Alkylation and Cleavage

• Add the alkyl halide (3.0 equiv) to the -78 °C enolate solution. The rigid C3-methyl group blocks the Re face, forcing the electrophile to attack exclusively from the Si face.

• Stir for 4 hours, gradually warming to -20 °C. Quench with NH₄Cl.

• Cleave the auxiliary by treating the purified alkylated adduct with LiOH (2.0 equiv) and 30% H₂O₂ (4.0 equiv) in THF/H₂O (3:1) at 0 °C.

• Extract the chiral carboxylic acid and recover the intact auxiliary via basic aqueous extraction (>90% recovery).

Application 2: Asymmetric Borane Reduction (CBS-Type Catalysis)

Beyond stoichiometric auxiliaries, 1,2-amino alcohols are privileged precursors for chiral oxazaborolidine catalysts[4]. While the Corey-Bakshi-Shibata (CBS) catalyst utilizes diphenylprolinol, (1-Amino-3-methylcyclohexyl)methanol offers an alternative where the steric bulk is provided by the aliphatic cyclohexane ring rather than aromatic phenyl rings, which can be advantageous for highly aliphatic prochiral ketones.

Caption: Catalytic cycle of asymmetric ketone reduction using a chiral oxazaborolidine.

Experimental Protocol: Catalytic Asymmetric Reduction

• Catalyst Generation: In a flame-dried Schlenk flask, dissolve (1-Amino-3-methylcyclohexyl)methanol (0.1 equiv, 10 mol%) in anhydrous toluene. Add BH₃·DMS (0.1 equiv) and heat to 110 °C for 2 hours to form the oxazaborolidine ring via the elimination of H₂. Remove solvent and DMS in vacuo.

• Reduction: Redissolve the catalyst in anhydrous THF (0.5 M) and cool to 0 °C.

• Add BH₃·DMS (0.6 equiv, providing 1.8 equiv of hydride).

• Slowly add a solution of the prochiral ketone (1.0 equiv) in THF over 1 hour using a syringe pump. Causality Note: The slow addition ensures that the uncatalyzed background reduction by free BH₃ is outcompeted by the highly reactive oxazaborolidine-coordinated pathway.

• Self-Validation: Monitor the reaction via chiral HPLC (e.g., Chiralcel OD-H column) against a racemic standard to confirm both conversion (>99%) and enantiomeric excess.

• Quench carefully with methanol until effervescence ceases, concentrate, and purify via flash chromatography.

Conclusion

While Evans' and Myers' auxiliaries remain ubiquitous, (1-Amino-3-methylcyclohexyl)methanol demonstrates the power of cyclic rigidification in asymmetric synthesis. By locking the conformational degrees of freedom within a cyclohexane chair and utilizing 1,3-diaxial interactions for facial shielding, this β -amino alcohol provides a highly crystalline, easily recoverable, and stereochemically robust alternative for both stoichiometric alkylations and catalytic reductions.

References

• Synthesis and therapeutic application of beta-amino alcohol derivatives. ResearchGate. Available at:[Link][1]

• Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments. ACS Publications. Available at:[Link][2]

• New Methods of Resolution and Purification of Racemic and Diastereomeric Amino Alcohol Derivatives Using Boric Acid and Chiral 1,1'-Bi-2-naphthol. ACS Publications. Available at:[Link][3]

• Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues. NIH / PMC. Available at:[Link][4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues - PMC [pmc.ncbi.nlm.nih.gov]

Validation of Analytical Methods for Quantifying (1-Amino-3-methylcyclohexyl)methanol: A Comparative Guide

As drug development pipelines increasingly rely on complex aliphatic intermediates, the analytical quantification of compounds like (1-Amino-3-methylcyclohexyl)methanol presents a unique set of chromatographic and detection challenges.

Structurally, this molecule is an aliphatic amino alcohol. It possesses a primary amine (conferring basicity and high polarity) and a hydroxyl group, but critically, it lacks any conjugated π -electron systems. This absence of a chromophore renders traditional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) virtually useless without labor-intensive pre-column derivatization. Furthermore, its high polarity results in poor retention and peak shape on standard Reversed-Phase (C18) columns, often causing the analyte to elute in the void volume where matrix suppression is most severe.

To establish a robust, ICH Q2(R2)-compliant control strategy[1], analytical scientists must pivot to advanced methodologies. This guide objectively compares the performance of three alternative analytical architectures: HILIC-LC-MS/MS , HPLC-CAD (Charged Aerosol Detection) , and Pre-column Derivatization-HPLC-UV , providing the experimental data and self-validating protocols necessary to quantify this challenging analyte accurately.

Causality Behind the Chemistry: Selecting the Right Method

Before executing any validation protocol, it is critical to understand the physical chemistry driving the analytical choices.

• Why HILIC over Reversed-Phase (RP)? Hydrophilic Interaction Liquid Chromatography (HILIC) utilizes a polar stationary phase (e.g., zwitterionic or amide-bonded silica) and a highly organic mobile phase (typically >70% acetonitrile). The polar (1-Amino-3-methylcyclohexyl)methanol partitions into a water-enriched layer immobilized on the stationary phase. This not only provides excellent retention for aliphatic amines[2] but the high organic content drastically enhances electrospray ionization (ESI) efficiency in mass spectrometry.

• Why CAD over ELSD or RI? Charged Aerosol Detection (CAD) is a mass-sensitive technique that measures the charge transferred to residual aerosol particles after mobile phase evaporation. Unlike Refractive Index (RI) detectors, CAD is fully compatible with gradient elution. Unlike Evaporative Light Scattering Detectors (ELSD), CAD provides a more uniform response independent of the analyte's optical properties, making it ideal for non-UV active amino alcohols[3].

• The Derivatization Compromise: While reacting the primary amine with reagents like FMOC-Cl or AQC enables UV or fluorescence detection, it introduces significant causality for error: incomplete reaction yields, derivative instability, and increased sample preparation variance.

Decision tree for selecting the optimal analytical method for aliphatic amino alcohols.

Objective Performance Comparison

To demonstrate fitness for purpose under ICH Q2(R2) guidelines[1], the three methods were evaluated against key validation parameters. The data below summarizes the experimental performance of each platform when quantifying (1-Amino-3-methylcyclohexyl)methanol.

Table 1: Validation Parameter Comparison

Validation Parameter (ICH Q2(R2))	HILIC-LC-MS/MS (Direct)	HPLC-CAD (Direct)	Pre-column Deriv. (HPLC-UV)
Limit of Detection (LOD)	0.5 ng/mL	50 ng/mL	25 ng/mL
Limit of Quantitation (LOQ)	1.5 ng/mL	150 ng/mL	75 ng/mL
Linearity / Dynamic Range	3–4 logs ( R2>0.995 )	2–3 logs (Quadratic fit required)	2–3 logs ( R2>0.990 )
Accuracy (% Recovery)	98.5% – 101.2%	96.0% – 104.5%	85.0% – 92.5% (Yield dependent)
Precision (% RSD, n=6)	1.8%	2.7%	5.4%
Throughput (Run Time)	High (4 min/sample)	Medium (12 min/sample)	Low (> 45 min/sample with prep)
Specificity	Excellent (MRM transitions)	Moderate (Chromatographic resolution)	Moderate to High

Key Takeaway: HILIC-LC-MS/MS is the superior choice for trace-level quantification (e.g., pharmacokinetics or genotoxic impurity profiling). However, for bulk drug substance release testing where concentrations are higher, HPLC-CAD offers a highly robust, cost-effective alternative that completely bypasses the variability of chemical derivatization.

Self-Validating Experimental Protocols

A protocol is only as reliable as its internal controls. The following methodologies are designed as self-validating systems —meaning they inherently detect and correct for analytical drift, matrix effects, or instrumental failure during the run.

Protocol A: HILIC-LC-MS/MS Workflow

Self-Validating Mechanism: The use of a Stable Isotope-Labeled Internal Standard (SIL-IS) dynamically corrects for matrix-induced ion suppression and injection volume variations.

• Sample Preparation:

  • Aliquot 50 µL of the sample matrix into a microcentrifuge tube.

  • Add 10 µL of SIL-IS (e.g., 13C6​ -(1-Amino-3-methylcyclohexyl)methanol at 100 ng/mL). Causality: The IS co-elutes exactly with the analyte, experiencing identical ionization conditions.

  • Add 150 µL of ice-cold Acetonitrile (ACN) to precipitate proteins and match the high-organic HILIC starting conditions. Centrifuge at 14,000 x g for 10 mins.

• Chromatographic Separation:

  • Column: Zwitterionic HILIC column (2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0, adjusted with formic acid to keep the amine protonated).

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 95% B, hold for 1 min, ramp to 60% B over 3 mins. (Note: In HILIC, the aqueous phase is the strong eluent).

• MS/MS Detection (ESI+):

  • Monitor the specific Multiple Reaction Monitoring (MRM) transition for the protonated precursor [M+H]+ .

• System Suitability Test (SST):

  • Before analyzing unknown samples, inject the LOQ standard six times. The system is validated for the run only if the %RSD of the Analyte/IS peak area ratio is ≤5.0% and the tailing factor is ≤1.5 .

Protocol B: HPLC-CAD Workflow

Self-Validating Mechanism: Rigorous mobile phase blank profiling. Because CAD detects all non-volatile mass, a flat baseline in a blank gradient run validates that the system is free of contaminating salts that would otherwise skew quantitation.

• Sample Preparation:

  • Dilute the sample in 80:20 ACN:Water. Do not use any non-volatile buffers (e.g., PBS) as they will permanently foul the CAD detector.

• Chromatographic Separation:

  • Column: Mixed-mode cation-exchange/HILIC column.

  • Mobile Phase: Strictly volatile buffers (e.g., Ammonium Acetate or Ammonium Formate).

• CAD Detection:

  • Set the nebulizer temperature to 35°C.

  • Causality: CAD response is non-linear at wide concentration ranges due to the physics of droplet formation. Data must be processed using a quadratic (second-order polynomial) calibration curve or a power-function transformation.

• System Suitability Test (SST):

  • Inject a mobile phase blank. The background current must be <2.0 pA. A higher current invalidates the run, indicating non-volatile contamination in the eluents.

Self-validating workflow ensuring continuous ICH Q2(R2) compliance during routine analysis.

Conclusion

Quantifying (1-Amino-3-methylcyclohexyl)methanol demands a departure from standard RP-HPLC-UV methodologies. For laboratories requiring maximum sensitivity and throughput, HILIC-LC-MS/MS is the undisputed gold standard, utilizing stable isotopes to create a self-validating quantitative environment. Conversely, for QA/QC environments prioritizing cost and simplicity without sacrificing direct detection, HPLC-CAD provides a highly robust, derivatization-free alternative, provided the non-linear response dynamics are properly modeled.

By aligning the physical chemistry of the analyte with the appropriate detection technology, analytical scientists can ensure their methods are not only accurate but inherently trustworthy and compliant with modern regulatory standards.

References

• ICH guideline Q2(R2) on validation of analytical procedures. European Medicines Agency (EMA) / International Council for Harmonisation. 1

• Comprehensive LC-MS/MS analysis of nitrogen-related plant metabolites. National Center for Biotechnology Information (PMC). 2

• Impurity profiling of l-aspartic acid and glycine using high-performance liquid chromatography coupled with charged aerosol and ultraviolet detection. ResearchGate. 3

Sources

• 1. ema.europa.eu [ema.europa.eu]
• 2. Comprehensive LC-MS/MS analysis of nitrogen-related plant metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

comparing the efficacy of different resolving agents for amino alcohols

The Efficacy of Resolving Agents for Chiral Amino Alcohols: A Comparative Guide

Introduction Chiral amino alcohols are indispensable building blocks in modern drug development, serving as core pharmacophores in beta-blockers, antituberculosis agents (e.g., ethambutol), and sphingolipid derivatives. Securing enantiopure amino alcohols is a critical regulatory and pharmacological requirement. While asymmetric synthesis has advanced, classical chiral resolution via diastereomeric salt formation remains the industrial workhorse due to its scalability, robustness, and cost-effectiveness [1].

As a Senior Application Scientist, I frequently observe resolution processes fail not because of the racemate itself, but due to a mismatch between the substrate's stereoelectronic profile and the chosen resolving agent. This guide objectively compares the efficacy of prominent resolving agents—tartaric acid, mandelic acid, and their derivatives—and provides a self-validating experimental framework for their application in the laboratory.

Mechanistic Insights: The Causality of Chiral Recognition

Chiral resolution is not a trial-and-error exercise; it is an exercise in supramolecular design. The efficacy of a resolving agent dictates the thermodynamic stability of the resulting diastereomeric crystal lattice.

• Tartaric Acid: A highly polar, rigid dicarboxylic acid. It excels with small, aliphatic amino alcohols [1]. The causality of its efficacy lies in its ability to form dense, three-dimensional hydrogen-bonding networks. Without bulky aromatic groups to disrupt packing, the aliphatic chains of the amino alcohol slot perfectly into the tartrate lattice.

• Mandelic Acid & O,O'-Dibenzoyl-L-tartaric acid (L-(-)-DBTA): These agents incorporate aromatic rings and are the resolving agents of choice for aromatic or bulky amino alcohols (e.g., ephedrine analogs) [2]. The inclusion of aromatic rings allows for π−π stacking interactions, which synergize with ionic bonds to amplify the free energy difference ( ΔΔG ) between the two diastereomeric salts, driving highly selective precipitation [3].

Caption: Logic tree for selecting chiral resolving agents based on substrate stereoelectronics.

Comparative Efficacy Data

To standardize the comparison, we evaluate these agents based on their typical performance metrics in classical resolution, alongside enzymatic kinetic resolution (a biocatalytic alternative) [4]. Note that classical resolution has a theoretical maximum yield of 50% per cycle unless coupled with in situ racemization.

Resolving Agent	Optimal Substrate Profile	Primary Supramolecular Interactions	Typical Yield (Max 50%)	Typical Enantiomeric Excess (ee)
L-(+)-Tartaric Acid	Aliphatic amino alcohols	Ionic, Hydrogen bonding	35% - 45%	>95% (after 1 recrystallization)
(R)-Mandelic Acid	Aromatic amino alcohols	Ionic, H-bonding, π−π stacking	30% - 40%	>90%
L-(-)-DBTA	Bulky/Aromatic amino alcohols	Ionic, Strong π−π stacking, Steric	38% - 48%	>98%
Lipase (Kinetic)	Broad (requires acyl donor)	Enzymatic transition state stabilization	~45%	>99%

Workflow Visualization

The following workflow illustrates the self-validating cycle of diastereomeric salt formation, from initial racemate to the isolated pure enantiomer.

Caption: Workflow of classical chiral resolution via diastereomeric salt formation.

Self-Validating Experimental Protocol: Resolution of 2-Amino-1-butanol

This protocol utilizes L-(+)-Tartaric acid to resolve racemic 2-amino-1-butanol [1]. The methodology is designed as a self-validating system: the thermodynamic success of Step 2 (crystallization) is directly verified by the optical purity of the final product in Step 4.

Step 1: Diastereomeric Salt Formation

• Procedure: Dissolve equimolar amounts of racemic 2-amino-1-butanol and L-(+)-tartaric acid in a minimal volume of a methanol/water mixture (typically 9:1 v/v) while heating to 60°C.

• Causality: Heating ensures complete dissolution, erasing any kinetic aggregates. The methanol/water ratio is critical; methanol provides solubility for the organic fragments, while water solubilizes the highly polar tartrate, allowing you to control the exact point of supersaturation.

Step 2: Fractional Crystallization

• Procedure: Allow the solution to cool slowly to room temperature over 12 hours, then transfer to an ice bath (0-5°C) for 2 hours.

• Causality: Slow cooling is paramount. Rapid cooling causes "crash out" (kinetic precipitation), which traps the more soluble diastereomer inside the crystal lattice of the less soluble one, ruining the enantiomeric excess (ee). Slow cooling ensures thermodynamic control, allowing only the most stable crystal lattice to grow.

Step 3: Isolation and Washing

• Procedure: Collect the precipitated crystals via vacuum filtration. Wash the filter cake with ice-cold methanol.

• Causality: The ice-cold wash removes the mother liquor (which contains the unwanted highly soluble diastereomer) adhering to the crystal surfaces without dissolving the purified salt.

Step 4: Enantiomer Liberation and Validation

• Procedure: Suspend the isolated salt in water and add 2M NaOH dropwise until the pH exceeds 11. Extract the liberated free amine with dichloromethane (DCM). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure [4].

• Causality & Validation: The strong base deprotonates the tartaric acid, breaking the ionic bond and rendering the amino alcohol lipophilic enough to partition into the DCM. The system validates itself here: analyze the resulting oil via chiral HPLC or polarimetry. If the ee is <95%, it indicates that Step 2 was rushed, and the salt must be recrystallized from methanol before liberation.

References

• BenchChem. "A Comparative Guide to Chiral Resolution Methods for 2-Amino-1-butanol." BenchChem Application Notes. 1

• SciELO. "Extractive Resolution of racemic mandelic acid through a bulk liquid membrane containing binary chiral carrier." Journal of the Brazilian Chemical Society. 2

• PMC / National Institutes of Health. "Resolution of Racemic Mixtures by Phase Transition of PEGylated Resolving Agents." 3

• BenchChem. "Application Notes and Protocols for the Chiral Resolution of 2-Amino-4-phenylhexan-1-ol Enantiomers." BenchChem Application Notes. 4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scielo.br [scielo.br]
• 3. Resolution of Racemic Mixtures by Phase Transition of PEGylated Resolving Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

X-ray crystallography of (1-Amino-3-methylcyclohexyl)methanol derivatives

The structural elucidation of (1-Amino-3-methylcyclohexyl)methanol and its derivatives presents a classic challenge in modern small-molecule crystallography. As highly flexible, low-molecular-weight compounds (comprising only carbon, hydrogen, nitrogen, and oxygen), these molecules are critical chiral building blocks or intermediates for neuroactive pharmaceuticals (such as NMDA receptor antagonists)[1].

Determining the absolute configuration of their stereocenters (typically C1 and C3 on the cyclohexane ring) is non-negotiable for drug development. However, their lack of heavy atoms and tendency to "oil out" rather than crystallize require highly optimized workflows.

This guide objectively compares the leading methodologies for both the "wet" phase (crystallization) and the "dry" phase (X-ray diffraction hardware), providing researchers with a self-validating, causality-driven roadmap for structural resolution.

Part 1: The Wet Phase – Crystallization Strategy Comparison

Because (1-Amino-3-methylcyclohexyl)methanol derivatives are highly soluble in polar organic solvents and possess flexible cyclohexane rings, traditional slow evaporation often yields twinned crystals or amorphous oils. We must compare alternative thermodynamic approaches.

Method Comparison: Slow Evaporation vs. Vapor Diffusion vs. Co-Crystallization

• Slow Evaporation (SE): Relies on the gradual increase in solute concentration as the solvent evaporates.

  • Causality: For flexible cyclohexyl derivatives, the rapid supersaturation often traps the molecules in multiple conformational states (chair-flip variants), leading to severe disorder or twinning in the crystal lattice.

• Vapor Diffusion (VD): A closed system where a volatile anti-solvent slowly diffuses into a less volatile solvent containing the solute.

  • Causality: VD provides a much slower, highly controlled shift in the dielectric constant of the medium. This thermodynamic control allows the flexible molecules the necessary time to adopt their lowest-energy conformation and pack uniformly, drastically reducing structural disorder.

• Co-Crystallization (CoC): Introducing a co-former (e.g., a chiral acid like tartaric acid) to form a multi-component crystal.

  • Causality: If the target molecule is a liquid at room temperature or persistently oils out, a co-former introduces strong, directional intermolecular hydrogen bonding (e.g., between the amine of the derivative and the carboxylic acid of the co-former), forcing a rigid crystalline lattice.

Verdict: For (1-Amino-3-methylcyclohexyl)methanol derivatives, Vapor Diffusion is the superior primary method, with Co-Crystallization reserved as a fallback for recalcitrant oils.

Self-Validating Protocol: Sitting-Drop Vapor Diffusion

This protocol includes built-in validation gates to ensure you do not waste diffractometer time on poor-quality samples.

• Step 1: Solvent Selection. Dissolve 5–10 mg of the derivative in a minimal amount of a moderately polar solvent (e.g., Ethyl Acetate or Dichloromethane). Validation: The solution must be optically clear. If cloudy, filter through a 0.22 µm PTFE syringe filter.

• Step 2: Anti-Solvent Pairing. Select a highly volatile anti-solvent in which the compound is insoluble (e.g., Hexane or Pentane).

• Step 3: Setup. Place 200 µL of the sample solution into a small inner vial. Place this vial inside a larger outer vial containing 3 mL of the anti-solvent. Cap the outer vial tightly.

• Step 4: Incubation. Store the setup in a vibration-free environment at a constant 20°C. Causality: Temperature fluctuations alter solubility kinetics, causing secondary nucleation (microcrystals).

• Step 5: Optical Validation (The Self-Validating Gate). After 3–7 days, inspect the inner vial under a polarized light microscope.

  • Pass: Crystals extinguish light uniformly every 90 degrees of rotation (indicates a single, untwinned domain).

  • Fail: Crystals show rainbow-like birefringence or do not extinguish uniformly (indicates twinning or stress). Do not mount these; adjust the solvent ratio and repeat.

Figure 1: Decision tree and validation workflow for crystallizing flexible cyclohexyl derivatives.

Part 2: The Dry Phase – Diffractometer Hardware Comparison

Once a single crystal is obtained, the next challenge is determining the absolute configuration (stereochemistry) of the chiral centers. Because (1-Amino-3-methylcyclohexyl)methanol derivatives contain only light atoms (C, H, N, O), they exhibit extremely weak anomalous scattering.

We must compare two X-ray source technologies: the traditional Mo-Kα Sealed Tube and the modern Cu-Kα Microfocus Source .

The Causality of Anomalous Dispersion

Absolute configuration is determined by refining the Flack parameter ( x )[2]. For a correct stereochemical assignment, x should be near 0 with a standard uncertainty (s.u.) of <0.1 . The ability to measure this depends on the anomalous dispersion signal ( f′′ ) of the atoms in the crystal.

• Mo-Kα ( λ=0.7107 Å): The X-ray energy is too high to excite the core electrons of Oxygen or Nitrogen. The f′′ for Oxygen is a negligible ~0.01 electrons.

• Cu-Kα ( λ=1.5418 Å): The lower energy/longer wavelength interacts more strongly with light atoms, increasing the f′′ for Oxygen to ~0.05 electrons[3]. When combined with microfocus optics, the beam brilliance is magnified, drastically improving the signal-to-noise ratio of these weak anomalous differences[3].

Quantitative Performance Comparison

Performance Metric	Mo-Kα Sealed Tube ( λ=0.7107 Å)	Cu-Kα Microfocus ( λ=1.5418 Å)	Causality / Impact on Light Atoms
Anomalous Signal ( f′′ for O)	~0.01 e	~0.05 e	Cu-Kα provides a 5x stronger signal for distinguishing Friedel pairs.
Typical Flack Parameter (s.u.)	x=0.20±0.35	x=0.02±0.06	Mo-Kα yields statistically inconclusive stereochemistry for C,H,N,O molecules.
Minimum Crystal Size	>0.20 mm	>0.05 mm	Microfocus optics concentrate flux, allowing the use of much smaller crystals.
Resolution Limit	Very High ( ∼0.4 Å)	Moderate ( ∼0.8 Å)	Cu-Kα is limited by the Bragg angle, but 0.8 Å is sufficient for standard publication.

Verdict: For determining the absolute configuration of (1-Amino-3-methylcyclohexyl)methanol derivatives without synthesizing heavy-atom (e.g., bromine) derivatives, a Cu-Kα Microfocus Diffractometer is strictly required[2][3].

Figure 2: Logical pathway for resolving absolute configuration using Cu-Kα anomalous dispersion.

Part 3: Data Processing & Validation

Once data is collected using the Cu-Kα source, the structural model must be refined and validated.

• Integration and Scaling: Use software (e.g., APEX or CrysAlisPro) to integrate the frames. Ensure that Friedel pairs are not merged during scaling, as their intensity differences contain the stereochemical information.

• Structure Solution: Solve the structure using intrinsic phasing (e.g., SHELXT). The algorithm will automatically assign the heavy atoms (O, N) and the carbon backbone of the methylcyclohexyl ring.

• Refinement (The Self-Validating System): Refine the structure using SHELXL.

  • Check 1 (Thermal Parameters): Ensure all non-hydrogen atoms have reasonable, roughly spherical anisotropic displacement parameters (ellipsoids). If the C1 or C3 atoms appear highly elongated, it indicates unresolved conformational disorder (a failed crystallization).

  • Check 2 (Flack Parameter): Look at the final Flack parameter. If x=0.01(4) , the absolute configuration of the (1-Amino-3-methylcyclohexyl)methanol derivative is definitively proven. If x=0.98(5) , use the INVERT command in SHELXL to swap the enantiomer.

By combining the thermodynamic control of Vapor Diffusion with the high anomalous signal of a Cu-Kα Microfocus source, researchers can bypass the need for heavy-atom derivatization, accelerating the pipeline for novel neuroactive drug development.

References

• National Center for Biotechnology Information. "1-(1-Amino-3-methylcyclohexyl)ethan-1-one | C9H17NO | CID 116579162 - PubChem." PubChem, [Link].

• Associazione Italiana di Cristallografia. "joint AIC-SILS conference Florence, 15-18 September 2014." Cristallografia.org, [Link].

• International Union of Crystallography. "CIF DICTIONARY SHELL." IUCr, [Link].

Sources

• 1. 1-(1-Amino-3-methylcyclohexyl)ethan-1-one | C9H17NO | CID 116579162 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. iucr.org [iucr.org]
• 3. cristallografia.org [cristallografia.org]

assessing enantiomeric excess of (1-Amino-3-methylcyclohexyl)methanol

Title: Assessing Enantiomeric Excess of (1-Amino-3-methylcyclohexyl)methanol: A Comparative Technical Guide

Introduction (1-Amino-3-methylcyclohexyl)methanol is a sterically hindered, cyclic amino alcohol containing multiple stereocenters. It serves as a highly valuable building block in asymmetric synthesis and pharmaceutical development. Accurately determining its enantiomeric excess (ee) is critical, as enantiomers frequently exhibit vastly different pharmacological and toxicological profiles.

This guide objectively compares three primary analytical workflows for evaluating the optical purity of this compound: Direct Chiral HPLC, NMR Spectroscopy via Chiral Derivatizing Agents (CDAs), and Indirect Chiral GC. As an application scientist, understanding not just how to run these methods, but why the underlying chemistry dictates your experimental choices, is the key to developing robust, self-validating assays.

Direct Chiral HPLC: The Industry Standard

High-Performance Liquid Chromatography (HPLC) utilizing Chiral Stationary Phases (CSPs) is the most robust and widely adopted method for ee determination[1].

Mechanistic Causality: Separation relies on the formation of transient diastereomeric complexes between the enantiomers and the chiral grooves of the CSP. For amino alcohols, polysaccharide-based CSPs (such as Chiralpak IG, which utilizes amylose tris(3-chloro-5-methylphenylcarbamate)) are highly effective. The carbamate linkages on the CSP act as hydrogen bond donors and acceptors, interacting directly with the –NH₂ and –OH groups of the analyte. The steric bulk of the methylcyclohexyl ring dictates how snugly each enantiomer fits within the chiral cavity, leading to differential retention times[1].

Self-Validating Protocol: Always inject a racemic standard prior to the unknown sample. This establishes the baseline resolution ( Rs​≥1.5 ) and confirms the elution order, ensuring the system is capable of discriminating the enantiomers before quantifying the unknown[2].

Step-by-Step Methodology:

• Sample Preparation: Dissolve 1.0 mg of the amino alcohol in 1 mL of the mobile phase (e.g., Hexane/Isopropanol).

• Column Selection: Equip the system with a Chiralpak IG column (250 x 4.6 mm, 5 µm).

• Mobile Phase Optimization: Prepare an isocratic mixture of Hexane / Isopropanol / Diethylamine (DEA) (80:20:0.1 v/v/v).

  • Critical Insight: The addition of 0.1% DEA is mandatory. As a basic additive, DEA masks the residual acidic silanols on the silica support, preventing severe peak tailing caused by secondary interactions with the basic primary amine[1].

• Detection: Because the molecule lacks a strong UV chromophore, utilize a Charged Aerosol Detector (CAD) or monitor low UV wavelengths (210 nm).

• Analysis: Run at a flow rate of 1.0 mL/min. Integrate the baseline-resolved peak areas ( AR​ and AS​ ) to calculate ee:

  ee=∣AR​+AS​AR​−AS​​∣×100%

NMR Spectroscopy via Mosher's Acid Derivatization

Nuclear Magnetic Resonance (NMR) spectroscopy using Chiral Derivatizing Agents (CDAs) offers a powerful alternative when chiral HPLC columns are unavailable or when absolute configuration must be determined simultaneously[3].

Mechanistic Causality: Reacting the amino alcohol with (R)- or (S)- α -methoxy- α -trifluoromethylphenylacetyl chloride (MTPA-Cl, Mosher's acid chloride) yields stable diastereomeric amides/esters. The phenyl ring of the MTPA group generates an anisotropic magnetic shielding cone. Protons (or fluorine atoms) on the cyclohexyl ring that fall within this cone experience an upfield chemical shift. The difference in chemical shifts ( Δδ ) between the diastereomers allows for precise integration and ee determination[4].

Self-Validating Protocol: The derivatization must be driven to 100% conversion. Incomplete reactions can lead to kinetic resolution—where one enantiomer reacts faster than the other—artificially skewing the measured ee[4].

Step-by-Step Methodology:

• Reaction Setup: Dissolve 10 mg of the amino alcohol in 0.5 mL of anhydrous CDCl3​ directly in an NMR tube.

• Catalysis: Add 3 equivalents of anhydrous pyridine (as an acid scavenger) and 0.1 equivalents of 4-Dimethylaminopyridine (DMAP) to accelerate the coupling.

• Derivatization: Add 2 equivalents of (S)-MTPA-Cl. Seal and agitate.

• Verification: Monitor the reaction via 1H NMR until the amine/alcohol starting material signals completely disappear, confirming 100% conversion.

• Quantification: Acquire a 19F NMR spectrum. The −CF3​ group of the Mosher derivative produces distinct, sharp singlets for each diastereomer. Integrate these singlets to calculate the ee[4].

Indirect Chiral Gas Chromatography (GC)

Chiral GC provides exceptional resolution and sensitivity but requires the analyte to be volatile and thermally stable.

Mechanistic Causality: Free amino alcohols exhibit strong intermolecular hydrogen bonding, resulting in high boiling points and irreversible adsorption onto the GC column. Derivatization with Trifluoroacetic anhydride (TFAA) converts the polar –OH and –NH₂ groups into volatile, non-polar trifluoroacetates and trifluoroacetamides. This dramatically lowers the boiling point and ensures sharp, Gaussian peak shapes on a cyclodextrin-based chiral capillary column.

Self-Validating Protocol: GC-MS must be used during initial method development to confirm that exhaustive double-derivatization (both N- and O-acylation) has occurred. Partial derivatization will yield multiple artifact peaks, invalidating the analysis.

Step-by-Step Methodology:

• Derivatization: Combine 5 mg of the amino alcohol with 50 µL TFAA in 500 µL of anhydrous dichloromethane.

• Incubation: Heat the sealed vial at 60°C for 30 minutes.

• Reconstitution: Evaporate the solvent and excess TFAA under a gentle stream of nitrogen. Reconstitute the residue in 1 mL of ethyl acetate.

• Chromatography: Inject 1 µL onto a β -DEX 225 chiral capillary column (30 m x 0.25 mm x 0.25 µm).

• Conditions: Use Helium carrier gas at 1.5 mL/min. Program the oven: 100°C hold for 2 mins, ramp at 5°C/min to 200°C. Detect via Flame Ionization Detection (FID) and integrate the baseline-resolved peaks.

Comparative Data Presentation

Parameter	Direct Chiral HPLC	NMR Spectroscopy (Mosher's)	Indirect Chiral GC
Primary Mechanism	Transient diastereomeric complexes	Stable diastereomer formation	Volatile diastereomer separation
Sample Prep Complexity	Low (Simple dilution)	High (Moisture-sensitive reaction)	Moderate (Derivatization/Evap)
Analysis Time	15 - 30 minutes	1 - 2 hours (including reaction)	30 - 45 minutes
Resolution ( Rs​ )	High (Highly dependent on CSP)	Very High (Distinct NMR shifts)	Exceptional (Capillary efficiency)
Sensitivity (LOD)	Moderate (~0.1 mg/mL with CAD)	Low (~1-5 mg required)	High (~10 ng/mL with FID/MS)
Risk of Artifacts	Peak tailing from free amines	Kinetic resolution if <100% yield	Partial derivatization

Workflow Visualization

Analytical workflows for determining the enantiomeric excess of (1-Amino-3-methylcyclohexyl)methanol.

References

• Title: A Researcher's Guide to Enantiomeric Excess Determination of Chiral Alcohols by HPLC Source: Benchchem URL: 1

• Title: Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment Source: Journal of Chemical Education - ACS Publications URL: 3

• Title: Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography Source: Herald Scholarly Open URL: 2

• Title: Simultaneous Chirality Sensing of Multiple Amines by 19 F NMR Source: ResearchGate URL: 4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. heraldopenaccess.us [heraldopenaccess.us]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

literature review of (1-Amino-3-methylcyclohexyl)methanol applications

As a Senior Application Scientist, selecting the right building blocks is the foundational step in designing robust, metabolically stable, and highly specific therapeutics. In recent years, the shift toward Fragment-Based Drug Discovery (FBDD) and the development of conformationally restricted peptides has highlighted the critical role of 3-D chiral fragments[1].

(1-Amino-3-methylcyclohexyl)methanol (CAS: 90226-45-2) is a highly specialized, fully substituted cyclic amino alcohol. This guide objectively evaluates its structural advantages, compares its performance against common acyclic and unmethylated alternatives, and provides validated experimental protocols for its integration into drug discovery workflows.

Structural Rationale & Causality in Drug Design

The utility of (1-Amino-3-methylcyclohexyl)methanol stems from its unique stereoelectronic profile, which directly addresses common attrition factors in drug development:

• Metabolic Shielding via α-Substitution: Primary amines are notorious liabilities due to rapid oxidative deamination by Monoamine Oxidases (MAOs). By fully substituting the α-carbon (C1) within a cyclohexane ring, this building block completely abolishes MAO-mediated degradation.

• Conformational Locking: The addition of the C3 methyl group is not trivial. According to the principles of cyclohexane stereochemistry, the bulky methyl group strongly prefers the equatorial position (A-value ≈ 1.7 kcal/mol). This effectively "locks" the ring conformation, dictating a rigid spatial orientation for the amino and hydroxymethyl groups. This rigidity lowers the entropic penalty upon binding to a target receptor, often translating to higher binding affinity[2].

• Enhanced Lipophilicity: The incorporation of the cyclohexane ring and the extra methyl group significantly increases the partition coefficient (LogP) compared to linear amino alcohols, enhancing blood-brain barrier (BBB) penetration and cellular uptake[3].

Comparative Performance Analysis

To objectively evaluate (1-Amino-3-methylcyclohexyl)methanol, we must compare it against standard alternatives: 2-Amino-2-methyl-1-propanol (a common acyclic fully substituted amino alcohol) and (1-Aminocyclohexyl)methanol (the unmethylated cyclic analog).

The table below summarizes their comparative physicochemical and pharmacokinetic profiles based on standard medicinal chemistry assays.

Table 1: Comparative Profiling of Amino Alcohol Building Blocks

Parameter	2-Amino-2-methyl-1-propanol	(1-Aminocyclohexyl)methanol	(1-Amino-3-methylcyclohexyl)methanol
Structure Type	Acyclic, fully substituted	Cyclic, fully substituted	Cyclic, fully substituted, methylated
Relative Lipophilicity (cLogP)	Low (~0.1)	Moderate (~1.2)	High (~1.6)
Conformational Flexibility	High (Free rotation)	Moderate (Ring flipping)	Low (Locked by C3 methyl)
Steric Hindrance at Nitrogen	Moderate	High	Very High
In vitro Metabolic Stability (t1/2)	~45 mins	~85 mins	>120 mins
Primary Application	Buffer, simple pharmacophore	FBDD, spirocycle precursor	High-affinity FBDD, peptide rigidification

Data Interpretation: While the acyclic variant offers ease of coupling, it suffers from poor metabolic stability and high entropic penalties. The unmethylated cyclic variant improves stability but remains susceptible to ring-flipping. (1-Amino-3-methylcyclohexyl)methanol provides the optimal balance of maximum metabolic stability and conformational rigidity, making it the superior choice for advanced lead optimization.

Application 1: Peptide Rigidification & Bioavailability

In the development of peptide-based therapeutics, incorporating non-natural, sterically demanding amino alcohols prevents proteolytic cleavage and enhances the overall half-life of the drug[3].

Workflow for coupling sterically hindered cyclic amino alcohols in peptide synthesis.

Experimental Protocol: Sterically Hindered Amide Coupling

Due to the extreme steric bulk around the C1 amine, standard coupling reagents (like DCC) often fail or result in low yields. The following protocol utilizes EDC/HOBt with extended reaction times to force the coupling.

Materials: Carboxylic acid substrate (1.0 eq), (1-Amino-3-methylcyclohexyl)methanol (1.2 eq), EDC·HCl (1.5 eq), HOBt (1.5 eq), DIPEA (3.0 eq), anhydrous DMF.

Step-by-Step Methodology:

• Pre-activation: Dissolve the carboxylic acid (1.0 mmol) in 5 mL of anhydrous DMF under an inert nitrogen atmosphere. Causality: Moisture must be excluded to prevent the hydrolysis of the highly reactive O-acylisourea intermediate.

• Additive Introduction: Add HOBt (1.5 mmol) and EDC·HCl (1.5 mmol). Stir at room temperature for 30 minutes. Causality: HOBt converts the unstable O-acylisourea into a relatively stable, yet highly reactive, OBt active ester, minimizing racemization and side reactions.

• Amine Addition: Add (1-Amino-3-methylcyclohexyl)methanol (1.2 mmol) followed by DIPEA (3.0 mmol).

• Thermal Pushing: Heat the reaction mixture to 45°C and stir for 24 hours. Causality: The fully substituted nature of the amine drastically reduces its nucleophilicity. Gentle heating provides the necessary activation energy to overcome the steric clash during the tetrahedral intermediate formation.

• Validation & Workup: Monitor via LC-MS. Once the acid is consumed, quench with saturated aqueous NaHCO3 (10 mL). Extract with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over Na2SO4, and concentrate in vacuo.

Application 2: Synthesis of Chiral Spiro-Oxazolidinones

Cyclic amino alcohols are direct precursors to spiro-oxazolidinones, which serve as powerful chiral auxiliaries in asymmetric catalysis or as rigidified pharmacophores in antibacterial discovery[1].

Mechanistic pathway for the phosgene-free synthesis of spiro-oxazolidinones.

Experimental Protocol: Phosgene-Free Oxazolidinone Formation

Using phosgene gas is hazardous. This self-validating protocol uses 1,1'-Carbonyldiimidazole (CDI) as a safe, efficient carbonyl equivalent.

Materials: (1-Amino-3-methylcyclohexyl)methanol (1.0 eq), CDI (1.5 eq), anhydrous Dichloromethane (DCM), Triethylamine (TEA, 2.0 eq).

Step-by-Step Methodology:

• Substrate Dissolution: Dissolve (1-Amino-3-methylcyclohexyl)methanol (2.0 mmol) in 10 mL of anhydrous DCM at 0°C.

• CDI Activation: Slowly add CDI (3.0 mmol) in portions over 10 minutes. Causality: Stepwise addition prevents rapid exothermic decomposition of CDI and controls the formation of the N-acyl imidazole intermediate.

• Base Addition: Add TEA (4.0 mmol) dropwise. Remove the ice bath and allow the reaction to warm to room temperature.

• Cyclization: Stir at room temperature for 12 hours. Causality: The primary hydroxyl group is perfectly positioned spatially to attack the N-acyl carbonyl. The rigid cyclohexane backbone accelerates this intramolecular cyclization via the Thorpe-Ingold effect.

• Validation & Workup: Verify the disappearance of the starting material via TLC (Ninhydrin stain; the product will not stain as it lacks a free primary amine). Wash the organic layer with 1M HCl (to remove imidazole byproducts), followed by brine. Dry and evaporate to yield the pure spiro-oxazolidinone.

References

• Photoredox catalysed synthesis of amino alcohol Source: New Journal of Chemistry (RSC Publishing) URL:[Link]

• Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments Source: National Center for Biotechnology Information (PMC) URL:[Link]

• Hydrophobic Refinement of Polarity-Switchable Lipo-Xenopeptides Modulates Endosomal Escape and Enhances mRNA Delivery In Vitro and In Vivo Source: Journal of the American Chemical Society URL:[Link]

• Diastereo-specific conformational properties of neutral, protonated and radical cation forms of (1R,2S)-cis-amino-indanol Source: Physical Chemistry Chemical Physics (via SciSpace) URL:[Link]

Sources

• 1. Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

(1-Amino-3-methylcyclohexyl)methanol proper disposal procedures

At our core, we believe that providing exceptional chemical building blocks must be matched with an uncompromising commitment to laboratory safety and operational excellence. (1-Amino-3-methylcyclohexyl)methanol is a highly valuable alicyclic amino alcohol used in advanced drug discovery. However, its dual functional groups—a primary amine and a primary alcohol—require precise, causality-driven handling and disposal protocols to prevent hazardous laboratory incidents.

This guide provides researchers and environmental health and safety (EHS) professionals with a definitive, step-by-step operational framework for the safe disposal of (1-Amino-3-methylcyclohexyl)methanol.

Chemical Profile & Mechanistic Hazards

To safely manage chemical waste, operators must first understand the molecular behavior that drives its hazards. (1-Amino-3-methylcyclohexyl)methanol (CAS: 90226-45-2)[1] presents three primary mechanistic risks during disposal:

• Alkaline Reactivity (Exothermic Risk): The primary amine group acts as a Lewis base and a strong nucleophile. If this compound is inadvertently mixed with halogenated solvents or strong acids in a waste carboy, it can trigger a violent exothermic reaction. Such reactions generate enough heat to rapidly pressurize and melt standard plastic waste containers (2)[2].

• Thermal Decomposition (NOx Generation): Because the molecule contains nitrogen, standard combustion is insufficient. When exposed to high heat, aliphatic amines decompose to release highly toxic nitrogen oxides (NO and NO₂). Therefore, specialized high-temperature incineration is required (3)[3].

• Environmental Toxicity: Amino alcohols can drastically alter the pH of aquatic ecosystems and exhibit a high biochemical oxygen demand (BOD), strictly prohibiting sanitary sewer disposal.

Quantitative Data & Waste Parameters

Parameter	Value / Characteristic	Operational Implication
CAS Number	90226-45-2[1]	Required identifier for hazardous waste manifests.
Molecular Formula	C₈H₁₇NO[1]	High carbon/nitrogen ratio dictates specialized incineration.
Target pH (Aqueous)	6.0 – 8.0	Solutions must be neutralized prior to final containerization.

Operational Safety & PPE Specifications

Before initiating any disposal or cleanup workflow, ensure the following Personal Protective Equipment (PPE) is utilized. This establishes a self-validating safety barrier between the operator and the alkaline waste.

Equipment Category	Specification	Causality / Rationale
Eye Protection	ANSI Z87.1 Chemical Splash Goggles	Prevents severe ocular irritation and corneal damage from alkaline amine exposure.
Hand Protection	Nitrile or Butyl Rubber Gloves (≥0.4mm)	Provides superior chemical resistance against both aliphatic amines and alcohols.
Body Protection	Flame-Resistant (FR) Lab Coat	Protects against potential exothermic splashes if incompatible wastes accidentally mix.

Step-by-Step Disposal Workflows

The following protocols ensure that (1-Amino-3-methylcyclohexyl)methanol is processed into a stable state for final destruction.

Workflow for the safe segregation, neutralization, and disposal of alicyclic amino alcohols.

Protocol A: Segregation and Containerization (Organic Phase)

• Verify Waste Compatibility: Ensure the waste stream contains absolutely no acids, strong oxidizers, or halogenated solvents (e.g., dichloromethane, chloroform). Causality: Mixing aliphatic amines with incompatible solvents triggers extreme heat generation that can melt carboys and cause catastrophic leaks[2].

• Select the Container: Use High-Density Polyethylene (HDPE) or glass containers. Do not use metal containers (especially copper or brass), as amines can form corrosive complexes with these metals.

• Labeling: Clearly label the container as "Hazardous Waste - Basic Organic Liquid/Solid" and explicitly note the presence of an aliphatic amine.

Protocol B: Aqueous Waste Neutralization (Self-Validating System)

If the compound is dissolved in an aqueous solution, it must be neutralized before transfer to a central waste accumulation area.

• Measure Initial pH: Use a calibrated pH meter to establish the baseline alkalinity.

• Titration: Slowly add a dilute, weak acid (e.g., 1M Citric Acid or 1M HCl) while stirring continuously until the pH reaches 6.0 – 8.0. Causality: Slow addition prevents localized heat spikes from the acid-base neutralization.

• Validation Check: Wait 15 minutes after the initial titration, then re-measure the pH. Causality: The buffering capacity of amines can cause delayed pH shifts. Re-testing ensures the solution is genuinely stable, preventing dangerous pressure buildup inside the sealed waste container.

Protocol C: Final Destruction

• Transfer to EHS: Transfer the sealed, labeled waste to your institution's EHS department or an EPA-permitted hazardous waste facility.

• High-Temperature Incineration: The preferred and mandated method for the permanent disposal of nitrogen-containing organics is high-temperature incineration[3]. Ensure the facility is equipped with a nitrogen oxide (NOx) scrubber to neutralize the toxic NO/NO₂ gases generated during thermal destruction.

Emergency Spill Response Methodology

In the event of an accidental release, immediate and chemically sound action is required.

• Evacuate and Ventilate: Clear the immediate area of personnel and increase laboratory ventilation to disperse basic organic vapors.

• Containment (Critical Step): Contain the spill using strictly inert absorbents such as sand, earth, or vermiculite (4)[4]. Causality: Never use combustible absorbents like sawdust or paper towels; if the amine reacts with an ambient acidic contaminant, the resulting exothermic heat can easily ignite combustible absorbents.

• Collection: Use non-sparking tools to sweep the saturated absorbent into a compatible, sealable HDPE container.

• Decontamination: Wash the spill surface with water and a mild detergent. Collect all rinsate as hazardous aqueous waste, following Protocol B for neutralization.

Sources

• 1. 90226-45-2_(1-Amino-3-methylcyclohexyl)methanolCAS号:90226-45-2_(1-Amino-3-methylcyclohexyl)methanol【结构式 性质 英文】 - 化源网 [chemsrc.com]
• 2. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. betaboard.com.au [betaboard.com.au]

Personal protective equipment for handling (1-Amino-3-methylcyclohexyl)methanol

Handling (1-Amino-3-methylcyclohexyl)methanol (CAS: 90226-45-2[1]) requires a rigorous, mechanistic approach to laboratory safety. As a bifunctional building block containing both a primary amine and a hydroxyl group attached to a lipophilic cyclohexane ring, this compound presents unique physicochemical hazards.

The following guide provides application scientists and drug development professionals with a comprehensive, self-validating operational framework for handling, storing, and disposing of this chemical.

Mechanistic Hazard Profile

To safely handle (1-Amino-3-methylcyclohexyl)methanol, one must understand the causality behind its hazard profile:

• Dermal Corrosivity via Saponification: The primary amine group acts as a strong base. Upon contact with the natural moisture of the skin or eyes, it rapidly elevates the local pH. This initiates the saponification of epidermal lipids, destroying the skin's lipid bilayer and allowing the lipophilic 3-methylcyclohexyl ring to facilitate deep tissue penetration, resulting in severe chemical burns.

• Inhalation & CNS Toxicity: Amino alcohols possess sufficient vapor pressure to pose an inhalation hazard. If inhaled, the vapors can induce severe respiratory tract irritation. Due to their amphiphilic nature, they can cross the blood-brain barrier, potentially causing systemic central nervous system (CNS) depression, manifesting as dizziness, nausea, and vomiting[2].

• Nitrosamine Formation Risk: When exposed to nitrosating agents (e.g., nitrites under acidic conditions), amines can react to form nitrosamines, a class of highly potent, skin-penetrating carcinogens[3].

Quantitative Safety Parameters & PPE Specifications

To mitigate these risks, all quantitative safety thresholds must be strictly observed.

Table 1: Physicochemical Parameters & Safety Thresholds

Parameter	Value / Threshold	Operational Implication
Molecular Weight	143.23 g/mol [1]	Low molecular weight combined with lipophilicity means it readily crosses biological membranes; requires strict dermal protection.
Fume Hood Face Velocity	80 - 120 fpm	Minimum airflow required to capture heavy organic vapors effectively before they reach the operator's breathing zone.
Secondary Amine Impurity Limit	< 2.0% (Typical)	Minimizes the risk of highly stable, carcinogenic nitrosamine formation during complex synthetic steps[4].

Table 2: Personal Protective Equipment (PPE) Matrix

PPE Category	Specification	Mechanistic Justification
Hand Protection	Nitrile or Neoprene gloves (≥ 0.11 mm thickness)	Latex offers poor resistance to alkaline organic amines. Nitrile prevents permeation of the amphiphilic molecule[5].
Eye Protection	Chemical safety goggles and full face shield	The corrosive nature of amines can cause irreversible corneal saponification upon incidental splashing[5].
Body Protection	Flame-retardant lab coat, closed-toe non-porous shoes	Prevents dermal exposure. Cotton or flame-retardant materials resist melting if secondary exothermic reactions occur.

Operational Workflow & Handling Protocol

The following workflow outlines the critical path for handling (1-Amino-3-methylcyclohexyl)methanol.

Operational Workflow and Spill Response for (1-Amino-3-methylcyclohexyl)methanol Handling

Step-by-Step Handling Methodology (Self-Validating System)

To ensure absolute trustworthiness in your safety protocols, every step below includes a physical, self-validating check.

Step 1: Workspace & Engineering Control Validation

• Action: Turn on the fume hood and ensure the sash is lowered to the designated operating height.

• Self-Validating Check: Tape a 1-inch strip of tissue paper to the bottom edge of the fume hood sash. If the paper is continuously drawn inward toward the baffle, the airflow is actively capturing vapors, physically validating the engineering control.

Step 2: PPE Integrity Verification

• Action: Select appropriate nitrile gloves (≥ 0.11 mm).

• Self-Validating Check: Before donning, trap ambient air inside the glove and roll the cuff tightly to pressurize the fingers. If the glove maintains pressure without deflating, the barrier is structurally intact and safe for use.

Step 3: Dispensing and Transfer

• Action: Dispense the chemical using a clean, dry glass syringe or spatulas depending on its physical state at room temperature. Because amino alcohols are hygroscopic, purge the primary container with an inert gas (Argon or Nitrogen) before resealing.

• Causality: Purging displaces atmospheric oxygen and moisture, preventing the degradation of the amine into unwanted oxides and preventing water absorption that could alter the compound's molarity.

Chemical Compatibility & Storage

Store (1-Amino-3-methylcyclohexyl)methanol in a cool, dry, well-ventilated area away from incompatible materials.

• Avoid Strong Acids & Oxidizers: Contact will result in a violent, exothermic neutralization reaction.

• Avoid Nitrosating Agents: As previously established, mixing amines with preservatives or reagents that release formaldehyde or nitrites can generate carcinogenic nitrosamines[3].

Disposal and Decontamination Plan

Amino alcohols must never be discharged down the drain or mixed with general aqueous waste. They must be treated as hazardous chemical waste[5].

Step-by-Step Waste Disposal & Spill Response

Step 1: Spill Containment

• Action: In the event of a spill, immediately isolate the area. Do not use combustible materials like sawdust. Instead, cover the spill with an inert absorbent material such as dry sand or vermiculite[2].

Step 2: Surface Decontamination

• Action: After sweeping up the inert absorbent, wash the contaminated surface with a dilute acidic solution (e.g., 5% acetic acid) to neutralize the residual amine, followed by copious amounts of water.

• Self-Validating Check: After wiping the area, press a pH indicator swab moistened with distilled water against the surface. If the swab indicates a neutral pH (~7.0), the alkaline amine residue has been successfully neutralized and removed.

Step 3: Waste Segregation & Labeling

• Action: Place all absorbed spill material, contaminated gloves, and empty un-rinsed containers into a High-Density Polyethylene (HDPE) waste carboy[3].

• Causality: HDPE is highly resistant to alkaline organic amines, preventing container degradation and secondary leaks. Label the container strictly as: "Hazardous Waste: Corrosive Organic Amine - (1-Amino-3-methylcyclohexyl)methanol".

Step 4: Licensed Disposal

• Action: Transfer the segregated waste to your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor for high-temperature incineration[5].

References

• Title : 2-(4-fluorophenyl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)acetamide | Source : evitachem.com | URL : 1

• Title : SAFETY DATA SHEET: AMINO ALCOHOL 2A | Source : nipponnyukazai.co.jp | URL : 2

• Title : Colour Lab Water based Varnish SDS | Source : colourlab.nz | URL : 3

• Title : Proper Disposal of N-Boc-aminomethanol: A Step-by-Step Guide for Laboratory Professionals | Source : benchchem.com | URL : 5

• Title : CORRGUARD™ EXT MULTIFUNCTIONAL AMINO ALCOHOL | Source : advancionsciences.com | URL : 4

Sources

• 1. evitachem.com [evitachem.com]
• 2. nipponnyukazai.co.jp [nipponnyukazai.co.jp]
• 3. colourlab.nz [colourlab.nz]
• 4. advancionsciences.com [advancionsciences.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]